Antibacterial agent 233

Core Science & Biosynthesis

Unraveling the Mechanisms of Action of Antibacterial Agents: A Technical Overview

A Note on "Antibacterial Agent 233" : Extensive research across scientific databases and publications did not yield information on a specific compound designated as "Antibacterial agent 233." This term does not correspond to a recognized name for an antibacterial compound in the available scientific literature. The numerical designator may be a reference to an internal compound library or a citation number within a larger body of work. This guide, therefore, provides a comprehensive overview of the primary mechanisms of action employed by various classes of antibacterial agents, which would be relevant to the study of any novel antibacterial compound.

The relentless rise of antibiotic resistance necessitates a deep and continuous exploration of novel antibacterial agents and their mechanisms of action. Understanding how these agents exert their effects at a molecular level is fundamental to the discovery and development of new therapies to combat multidrug-resistant pathogens. This technical guide synthesizes current knowledge on the core mechanisms of antibacterial action, presents methodologies for their investigation, and provides a framework for the data-driven evaluation of new compounds.

Core Mechanisms of Antibacterial Action

The selective toxicity of antibacterial agents hinges on their ability to target structures and processes unique to bacteria, thereby minimizing harm to the host. The primary mechanisms of action can be categorized into several key areas.[1][2]

Mechanism of Action	Bacterial Target	Representative Antibiotic Classes
Inhibition of Cell Wall Synthesis	Peptidoglycan biosynthesis	β-lactams (Penicillins, Cephalosporins), Glycopeptides (Vancomycin)
Inhibition of Protein Synthesis	30S and 50S ribosomal subunits	Aminoglycosides, Tetracyclines, Macrolides, Lincosamides
Inhibition of Nucleic Acid Synthesis	DNA gyrase, RNA polymerase	Fluoroquinolones, Rifamycins
Disruption of Cell Membrane Function	Lipopolysaccharide, cell membrane integrity	Polymyxins, Daptomycin
Inhibition of Metabolic Pathways	Folic acid synthesis	Sulfonamides, Trimethoprim

In-Depth Analysis of Key Mechanisms

Inhibition of Cell Wall Synthesis

The bacterial cell wall, composed of peptidoglycan, provides structural integrity and is essential for survival. Its absence in eukaryotic cells makes it an ideal target for antibacterial agents.[1]

• Mechanism: Antibiotics targeting the cell wall interfere with the synthesis of peptidoglycan, leading to a weakened cell wall and eventual cell lysis. β-lactams, for instance, inhibit the transpeptidases (also known as penicillin-binding proteins or PBPs) that are responsible for cross-linking the peptidoglycan chains. Glycopeptides bind directly to the peptide side chains of the peptidoglycan precursors, sterically hindering the transglycosylation and transpeptidation steps.

• Experimental Protocols:

  • Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays: These are foundational tests to determine the potency of an antibacterial agent. The MIC is the lowest concentration of the agent that prevents visible growth of a bacterium, while the MBC is the lowest concentration that results in bacterial death.

    • Preparation of Bacterial Inoculum: A standardized suspension of the target bacterium (e.g., Staphylococcus aureus, Escherichia coli) is prepared to a specific cell density (typically 10^5 to 10^6 CFU/mL).

    • Serial Dilution of the Antibacterial Agent: The test compound is serially diluted in a liquid growth medium in a 96-well microtiter plate.

    • Inoculation and Incubation: The bacterial inoculum is added to each well, and the plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

    • Determination of MIC: The MIC is read as the lowest concentration of the agent in which there is no visible turbidity.

    • Determination of MBC: An aliquot from the wells with no visible growth is plated on agar (B569324) plates. The MBC is the lowest concentration that shows no bacterial growth on the agar.

  • Diagram of an Experimental Workflow for MIC Determination:

    Workflow for determining MIC and MBC.

Inhibition of Protein Synthesis

Bacterial ribosomes (70S) are structurally different from eukaryotic ribosomes (80S), providing a target for selective inhibition of protein synthesis.

• Mechanism: These agents bind to either the 30S or 50S subunit of the bacterial ribosome, interfering with different stages of protein synthesis. Aminoglycosides, for example, bind to the 30S subunit, causing misreading of the mRNA and leading to the production of non-functional proteins.[2] Macrolides bind to the 50S subunit and block the exit tunnel for the growing polypeptide chain.

• Experimental Protocols:

  • In Vitro Translation Assay: This assay directly measures the effect of a compound on protein synthesis.

    • Preparation of Cell-Free Extract: A bacterial cell-free extract containing ribosomes, tRNAs, and other necessary components for translation is prepared.

    • Reaction Mixture: The extract is combined with a buffer containing amino acids (one of which is radiolabeled, e.g., [35S]-methionine), an mRNA template (e.g., luciferase mRNA), and the test compound at various concentrations.

    • Incubation: The reaction is incubated to allow for protein synthesis.

    • Measurement of Protein Synthesis: The amount of newly synthesized, radiolabeled protein is quantified using methods like trichloroacetic acid (TCA) precipitation followed by scintillation counting. A decrease in radioactivity in the presence of the compound indicates inhibition of protein synthesis.

• Signaling Pathway Diagram for Protein Synthesis Inhibition:

  Inhibition of bacterial protein synthesis.

Inhibition of Nucleic Acid Synthesis

This mechanism targets the enzymes involved in DNA replication and transcription, which are essential for bacterial growth and reproduction.

• Mechanism: Fluoroquinolones inhibit DNA gyrase and topoisomerase IV, enzymes that are crucial for maintaining the proper topology of DNA during replication. Rifamycins inhibit the DNA-dependent RNA polymerase, thereby preventing the initiation of transcription.

• Experimental Protocols:

  • DNA Gyrase Supercoiling Assay: This assay measures the ability of a compound to inhibit the supercoiling of relaxed plasmid DNA by DNA gyrase.

    • Reaction Mixture: Relaxed plasmid DNA is incubated with DNA gyrase in a suitable buffer containing ATP and the test compound.

    • Incubation: The reaction is allowed to proceed at an optimal temperature.

    • Agarose (B213101) Gel Electrophoresis: The reaction products are separated on an agarose gel. Supercoiled DNA migrates faster than relaxed DNA.

    • Analysis: Inhibition of DNA gyrase is observed as a decrease in the amount of supercoiled DNA and an increase in relaxed DNA compared to the control without the inhibitor.

Disruption of Cell Membrane Function

The bacterial cell membrane is vital for maintaining cellular integrity, regulating the transport of substances, and energy production.

• Mechanism: Some antibacterial agents, like polymyxins, have a cationic polypeptide structure that interacts with the negatively charged lipopolysaccharide (LPS) of the outer membrane of Gram-negative bacteria.[2] This disrupts the membrane, leading to increased permeability and leakage of cellular contents.

• Experimental Protocols:

  • Membrane Permeability Assay: This assay assesses the ability of a compound to disrupt the bacterial membrane.

    • Bacterial Suspension: A suspension of bacteria is prepared.

    • Fluorescent Dye: A fluorescent dye that cannot penetrate intact cell membranes (e.g., propidium (B1200493) iodide) is added to the suspension.

    • Addition of Test Compound: The antibacterial agent is added to the bacterial suspension.

    • Fluorescence Measurement: If the membrane is compromised, the dye enters the cells and intercalates with DNA, leading to a significant increase in fluorescence, which can be measured over time using a fluorometer.

• Logical Diagram of Membrane Disruption:

  Logical flow of membrane disruption.

Conclusion

The multifaceted mechanisms of action of antibacterial agents provide a rich landscape for the discovery of novel therapeutics. A thorough understanding of these mechanisms, coupled with robust experimental methodologies, is paramount for the successful development of the next generation of antibiotics. While the identity of "Antibacterial agent 233" remains elusive, the principles and protocols outlined in this guide provide a solid foundation for the investigation of any new antibacterial compound.

References

• 1. Mode of Action & Target for Antibacterial Drug - Creative Biolabs [creative-biolabs.com]
• 2. 10.2 Mechanisms of Antibacterial Drugs – Allied Health Microbiology [open.oregonstate.education]

LPC-233: A Technical Guide to a Novel LpxC Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of LPC-233, a promising investigational antibiotic targeting Gram-negative bacteria. This document details its chemical structure, mechanism of action, and summarizes key preclinical data. Detailed experimental protocols for relevant in vivo models and a putative chemical synthesis workflow are also presented.

Chemical Structure and Properties

LPC-233 is a potent and selective inhibitor of the bacterial enzyme UDP-3-O-acyl-N-acetylglucosamine deacetylase (LpxC).[1] Its chemical identity is well-defined by the following identifiers.

Identifier	Value
IUPAC Name	4-(4-cyclopropylbuta-1,3-diynyl)-N-[(2S,3S)-4,4-difluoro-3-hydroxy-1-(hydroxyamino)-3-methyl-1-oxobutan-2-yl]benzamide[1]
CAS Number	2142075-09-8[1]
Chemical Formula	C₁₉H₁₈F₂N₂O₄[1]
Molar Mass	376.360 g·mol⁻¹[1]
SMILES	C--INVALID-LINK--NO)NC(=O)C1=CC=C(C=C1)C#CC#CC2CC2">C@(C(F)F)O[1]
InChI	InChI=1S/C19H18F2N2O4/c1-19(26,18(20)21)15(17(25)23-27)22-16(24)14-10-8-13(9-11-14)5-3-2-4-12-6-7-12/h8-12,15,18,26-27H,6-7H2,1H3,(H,22,24)(H,23,25)/t15-,19+/m1/s1[1]
InChIKey	NPTNDHDCCLLFJE-BEFAXECRSA-N[1]

Mechanism of Action: Inhibition of the Raetz Pathway

LPC-233 exerts its bactericidal effect by targeting LpxC, a crucial enzyme in the Raetz pathway of lipid A biosynthesis.[1][2] Lipid A is an essential component of the outer membrane of Gram-negative bacteria. By inhibiting LpxC, LPC-233 disrupts the integrity of the bacterial outer membrane, leading to cell death.[1]

The Raetz Pathway for Lipid A Biosynthesis and the inhibitory action of LPC-233 on the enzyme LpxC.

Quantitative Preclinical Data

LPC-233 has demonstrated potent activity against a broad spectrum of Gram-negative pathogens and favorable pharmacokinetic and safety profiles in preclinical studies.

In Vitro Efficacy

Parameter	Value	Organism/Target
Ki (Inhibition Constant)	8.9 pM	LpxC
MIC Range	≤0.008 to 0.12 µg/mL	Burkholderia pseudomallei (30 clinical strains)
MIC	0.06 µg/mL	Yersinia pestis (strains KIM6+, CO92, and JHUPRI)[3]

In Vivo Efficacy in Murine Models

Infection Model	Dosing Regimen	Outcome
Murine Thigh Infection	As low as 2 mg/kg BID	Significant reduction in bacterial counts.
Murine Urinary Tract Infection	40 mg/kg every 12 hours (oral)	Complete clearance of bacterial infection.[2]
Murine Sepsis (A. baumannii)	100 mg/kg i.p. q12h	70% survival.[4]
Murine Sepsis (B. pseudomallei)	30 mg/kg q12h (oral)	60% final survival rate.
Murine Sepsis (B. pseudomallei)	90 mg/kg q12h (oral)	90% final survival rate.

Pharmacokinetics and Safety

Parameter	Value	Species
Oral Bioavailability	73% (fasting)	Mouse[2]
Plasma Protein Binding	96.4%	Mouse[2]
Plasma Protein Binding	98.8%	Human[2]
7-Day Repeated-Dose Toxicity	Safe up to 125 mg/kg every 12 hours	Rat[2]
Cardiovascular Safety	No detectable adverse toxicity	Dog (at 100 mg/kg)

Putative Chemical Synthesis Workflow

While the specific, scaled-up synthesis protocol for LPC-233 is likely proprietary, a plausible synthetic route can be conceptualized based on the synthesis of similar complex benzamides and related LpxC inhibitors. The general workflow would involve the synthesis of two key fragments: the substituted benzoyl moiety and the novel amino acid derivative, followed by their coupling.

A putative, high-level workflow for the chemical synthesis of LPC-233.

Experimental Protocols for Key In Vivo Efficacy Models

The following are generalized protocols for murine infection models in which LPC-233 has shown efficacy. These are based on established methodologies and should be adapted and approved according to institutional guidelines.

Murine Sepsis Model (Intraperitoneal Infection)

This model is used to evaluate the efficacy of antibiotics in a systemic infection.

• Animal Model: Female C57BL/6 or BALB/c mice, 8-12 weeks old.

• Pathogen: Mid-logarithmic phase culture of a relevant Gram-negative pathogen (e.g., E. coli, A. baumannii).

• Inoculum Preparation: Bacteria are cultured in appropriate broth, then washed and resuspended in sterile phosphate-buffered saline (PBS) to the desired concentration (e.g., 1 x 10⁸ CFU/mouse).

• Infection Procedure:

  • Anesthetize mice (e.g., with isoflurane (B1672236) or a ketamine/xylazine cocktail).

  • Inject the bacterial suspension intraperitoneally (i.p.).[5][6]

• Treatment:

  • Initiate treatment with LPC-233 or vehicle control at a specified time post-infection (e.g., 1-2 hours).

  • Administer via the desired route (e.g., oral gavage, i.p. injection) at the specified dose and frequency.

• Monitoring and Endpoints:

  • Monitor mice for signs of sepsis (e.g., lethargy, piloerection, hypothermia) and survival over a set period (e.g., 7 days).

  • At defined time points, blood and/or peritoneal lavage fluid can be collected for bacterial load determination (CFU counts) and analysis of inflammatory markers.[7]

Murine Ascending Urinary Tract Infection (UTI) Model

This model mimics human UTIs and is used to assess drug efficacy in the urinary tract.

• Animal Model: Female C3H/HeN or similar susceptible mouse strain, 7-8 weeks old.

• Pathogen: Uropathogenic E. coli (UPEC) cultured in Luria-Bertani (LB) broth.

• Inoculum Preparation: Grow UPEC to stationary phase, centrifuge, and resuspend the pellet in sterile PBS to a concentration of approximately 10⁷ CFU in 50 µL.[8]

• Infection Procedure:

  • Anesthetize mice.

  • Introduce a catheter transurethrally into the bladder.

  • Instill the 50 µL bacterial suspension directly into the bladder.[9]

• Treatment:

  • Begin treatment with LPC-233 or vehicle control at a specified time post-infection (e.g., 24 hours).

  • Administer via the desired route.

• Monitoring and Endpoints:

  • At predetermined time points (e.g., 48 hours post-treatment), euthanize the mice.

  • Aseptically harvest the bladder and kidneys.

  • Homogenize the tissues in sterile PBS and perform serial dilutions for plating on appropriate agar (B569324) to determine bacterial load (CFU/organ).[8]

Murine Skin and Soft Tissue Infection (SSTI) Model

This model is used to evaluate the treatment of localized infections.

• Animal Model: Male or female CD-1 or similar mouse strain, 6-8 weeks old.

• Pathogen: A relevant Gram-negative pathogen (e.g., P. aeruginosa).

• Inoculum Preparation: Prepare a mid-logarithmic phase culture of the pathogen, wash, and resuspend in sterile PBS to the desired concentration.

• Infection Procedure:

  • Anesthetize the mice and shave a small area on the dorsum.

  • Create a small, full-thickness wound (e.g., 8 mm diameter).[10]

  • Inoculate the wound with a specific volume of the bacterial suspension.[11]

• Treatment:

  • Initiate treatment with LPC-233 or vehicle control at a set time post-infection.

  • Administration can be systemic (e.g., oral, i.p.) or topical.

• Monitoring and Endpoints:

  • Monitor wound healing and signs of infection (e.g., erythema, swelling).

  • At specified time points, the wound tissue can be excised, homogenized, and plated for bacterial enumeration (CFU/gram of tissue).[12]

  • Histopathological analysis of the wound tissue can also be performed.[10]

References

• 1. researchgate.net [researchgate.net]
• 2. Pseudomonas aeruginosa: Infections, Animal Modeling, and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. WO2013039947A1 - Polymorphs of n-((s)-3-amino-1-(hydroxyamino)-3-methyl-1-oxobutan-2-yl)-4-(((1r,2r)-2-(hydroxymethyl)cyclopropyl)buta-1,3-diynyl)benzamide - Google Patents [patents.google.com]
• 5. Injection of Escherichia coli to Induce Sepsis | Springer Nature Experiments [experiments.springernature.com]
• 6. Injection of Escherichia coli to Induce Sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mouse models of sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. profiles.wustl.edu [profiles.wustl.edu]
• 10. A Standardized Mouse Model for Wound Infection with Pseudomonas aeruginosa [mdpi.com]
• 11. The Immune Response to Chronic Pseudomonas aeruginosa Wound Infection in Immunocompetent Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Standardized Mouse Model for Wound Infection with Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]

LpxC Enzyme: A Pivotal Target for Novel Gram-Negative Antibiotics

An In-depth Technical Guide for Researchers and Drug Development Professionals

The escalating threat of multidrug-resistant Gram-negative bacteria necessitates the exploration of novel therapeutic targets. The enzyme UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC) has emerged as a highly promising target for the development of a new class of antibiotics. This technical guide provides a comprehensive overview of the LpxC enzyme, its critical role in bacterial physiology, and the current landscape of inhibitors designed to disrupt its function.

The Critical Role of LpxC in Gram-Negative Bacteria

LpxC is a zinc-dependent metalloenzyme that catalyzes the second and committed step in the biosynthesis of lipid A, an essential component of the lipopolysaccharide (LPS) that forms the outer leaflet of the outer membrane in virtually all Gram-negative bacteria.[1][2][3] This outer membrane serves as a formidable barrier, protecting the bacteria from the host immune system and preventing the entry of many antibiotics.[4]

The biosynthesis of lipid A is a conserved pathway crucial for bacterial viability.[2][5][6] The reaction catalyzed by LpxC is the first irreversible step in this pathway, making it a critical control point.[1][2] Inhibition of LpxC leads to the depletion of lipid A, which disrupts the integrity of the outer membrane, ultimately causing bacterial cell death.[4] The absence of a homologous enzyme in mammals enhances the attractiveness of LpxC as a selective antibacterial target.[3]

The Lipid A Biosynthetic Pathway

The biosynthesis of Kdo2-lipid A in Escherichia coli, a well-studied model organism, involves a series of nine enzymatic steps. The pathway begins with the acylation of UDP-GlcNAc by LpxA. However, this reaction is thermodynamically unfavorable.[1] The subsequent deacetylation of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine by LpxC is the committed step, driving the pathway forward.[1][2]

Lipid A Biosynthetic Pathway Highlighting LpxC.

LpxC Inhibitors: A Diverse Chemical Landscape

Significant efforts in both academia and the pharmaceutical industry have led to the discovery and development of a variety of LpxC inhibitors. These compounds typically feature a zinc-binding motif that chelates the catalytic zinc ion in the active site of LpxC.

Quantitative Inhibition Data

The potency of LpxC inhibitors is typically characterized by their half-maximal inhibitory concentration (IC50) and their inhibition constant (Ki). The following tables summarize the in vitro inhibitory activity of several key LpxC inhibitors against the enzyme from various Gram-negative pathogens.

Inhibitor	Target Organism	IC50 (nM)	Ki (nM)	Reference
L-161,240	E. coli	440 ± 10	50	[1][7]
BB-78484	E. coli	400 ± 90	-	[7]
BB-78485	E. coli	160 ± 70	-	[7]
CHIR-090	E. coli	-	4.0 (Ki), 0.5 (Ki*)	[8][9][10]
R. leguminosarum	-	340	[8][9][10]
ACHN-975	P. aeruginosa	0.2	-	[11]
Enterobacteriaceae	0.02	-	[12]
LPC-233	P. aeruginosa	-	0.0089

Note: Ki for CHIR-090 represents the initial binding affinity, while Ki* reflects the affinity after a slow, tight-binding isomerization step.*

Antibacterial Activity

The ultimate goal of LpxC inhibitor development is potent antibacterial activity. The minimum inhibitory concentration (MIC) is a key measure of a compound's ability to inhibit bacterial growth.

Inhibitor	E. coli MIC (µg/mL)	P. aeruginosa MIC (µg/mL)	Reference
L-161,240	1-3	>128
BB-78485	1	>32
CHIR-090	0.1	0.4	[13]
ACHN-975	MIC90: 1	MIC90: 0.5	[12]
LPC-233	Broad activity against clinical isolates	Broad activity against clinical isolates	[14][15][16]

Experimental Protocols

The evaluation of LpxC inhibitors relies on a suite of standardized in vitro and cellular assays.

LpxC Enzyme Inhibition Assay

Objective: To determine the in vitro potency of a compound against the LpxC enzyme.

Principle: The assay measures the enzymatic conversion of a substrate to a product, and the reduction in this conversion in the presence of an inhibitor. Both radiolabeled and fluorescence-based methods are common.

Generalized Protocol (Fluorescence-based):

• Reagents and Materials:

  • Purified LpxC enzyme

  • Substrate: UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine

  • Assay Buffer: e.g., 50 mM HEPES, pH 7.5

  • Test compound dissolved in DMSO

  • Fluorescent derivatizing agent (e.g., o-phthaldialdehyde, OPA)

  • 96-well microplates

  • Fluorescence plate reader

• Procedure:

  • Prepare serial dilutions of the test compound in DMSO.

  • In a microplate, add the assay buffer, purified LpxC enzyme, and the test compound at various concentrations. Include a positive control (no inhibitor) and a negative control (no enzyme).

  • Pre-incubate the enzyme and inhibitor for a defined period (e.g., 15 minutes) at room temperature.

  • Initiate the reaction by adding the substrate.

  • Incubate the reaction at 30°C for a specific time (e.g., 30-60 minutes).

  • Stop the reaction (e.g., by adding a quenching agent).

  • Add the fluorescent derivatizing agent (OPA), which reacts with the primary amine of the deacetylated product to generate a fluorescent signal.

  • Measure the fluorescence intensity using a plate reader.

  • Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Generalized Workflow for an LpxC Inhibition Assay.

Antibacterial Susceptibility Testing (MIC Determination)

Objective: To determine the minimum concentration of a compound that inhibits the visible growth of a bacterial strain.

Principle: The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.

Generalized Protocol:

• Reagents and Materials:

  • Bacterial culture in logarithmic growth phase

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • Test compound dissolved in DMSO

  • 96-well microplates

• Procedure:

  • Prepare serial twofold dilutions of the test compound in CAMHB in a 96-well microplate.

  • Prepare a bacterial inoculum and dilute it in CAMHB to achieve a final concentration of approximately 5 x 105 colony-forming units (CFU)/mL in each well.

  • Inoculate each well of the microplate with the bacterial suspension.

  • Include a positive control for bacterial growth (no compound) and a negative control for sterility (no bacteria).

  • Incubate the microplates at 37°C for 18-24 hours.

  • Determine the MIC by visual inspection as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Mechanism of Action and Consequences of Inhibition

The inhibition of LpxC has a direct and lethal impact on Gram-negative bacteria. By blocking the committed step in lipid A biosynthesis, LpxC inhibitors prevent the formation of this essential outer membrane component.

Logical Cascade of LpxC Inhibition Leading to Bacterial Death.

The consequences of LpxC inhibition include:

• Disruption of Outer Membrane Integrity: The lack of newly synthesized lipid A compromises the structural integrity of the outer membrane.

• Increased Permeability: The compromised outer membrane becomes more permeable to external agents, including other antibiotics, potentially leading to synergistic effects.

• Cell Lysis: The structural failure of the outer membrane ultimately leads to cell lysis and death.

Clinical Development and Future Perspectives

The development of LpxC inhibitors has been an active area of research for over two decades.[15] While several potent inhibitors have been identified, clinical translation has been challenging. The first LpxC inhibitor to enter clinical trials, ACHN-975, was discontinued (B1498344) due to cardiovascular toxicity observed in Phase 1 studies.[11][17]

More recent efforts have focused on developing inhibitors with improved safety profiles. LPC-233 is a promising preclinical candidate that has demonstrated potent, broad-spectrum activity against a wide range of Gram-negative pathogens, including multidrug-resistant strains, without the cardiovascular liabilities observed with earlier compounds.[14][15][16][18]

The continued exploration of diverse chemical scaffolds and a deeper understanding of the structure-activity relationships are crucial for the successful development of a clinically viable LpxC-targeting antibiotic. The unique mechanism of action and the essential nature of its target make the LpxC enzyme a compelling avenue in the fight against antibiotic resistance.

References

• 1. Mechanism and Inhibition of LpxC: an essential zinc-dependent deacetylase of bacterial lipid A synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. intranet.lcg.unam.mx [intranet.lcg.unam.mx]
• 3. Scholars@Duke publication: Mechanism and inhibition of LpxC: an essential zinc-dependent deacetylase of bacterial lipid A synthesis. [scholars.duke.edu]
• 4. What are LpxC inhibitors and how do they work? [synapse.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. Lipid A Modification Systems in Gram-Negative Bacteria - Christian Raetz [grantome.com]
• 7. Antibacterial Activities and Characterization of Novel Inhibitors of LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of lipid A biosynthesis as the primary mechanism of CHIR-090 antibiotic activity in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhibition of Lipid A Biosynthesis as the Primary Mechanism of CHIR-090 Antibiotic Activity in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medkoo.com [medkoo.com]
• 11. Potent LpxC Inhibitors with In Vitro Activity against Multidrug-Resistant Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. benchchem.com [benchchem.com]
• 14. Preclinical safety and efficacy characterization of an LpxC inhibitor against Gram-negative pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Scholars@Duke publication: Preclinical safety and efficacy characterization of an LpxC inhibitor against Gram-negative pathogens. [scholars.duke.edu]
• 16. LPC-233 - Wikipedia [en.wikipedia.org]
• 17. Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 18. journals.asm.org [journals.asm.org]

The Core Synthesis Pathway of the Gram-Negative Bacterial Outer Membrane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The outer membrane (OM) of Gram-negative bacteria is a formidable barrier, contributing significantly to their intrinsic resistance to antibiotics and host defense mechanisms. This asymmetric bilayer is unique in the biological world, with an inner leaflet composed of phospholipids (B1166683) and an outer leaflet dominated by lipopolysaccharide (LPS).[1][2] The proper assembly of this membrane is essential for bacterial viability, making the biosynthetic and transport pathways of its core components—LPS and outer membrane proteins (OMPs)—attractive targets for novel antimicrobial therapies.[3][4] This guide provides an in-depth technical overview of the synthesis and assembly of the Gram-negative outer membrane, focusing on the core pathways, quantitative data, and key experimental methodologies.

Lipopolysaccharide (LPS) Biosynthesis: The Raetz Pathway

The biosynthesis of LPS is a complex and highly regulated process that primarily occurs at the inner membrane. The lipid A portion, the hydrophobic anchor of LPS, is synthesized in the cytoplasm and at the cytoplasmic face of the inner membrane through the well-characterized Raetz pathway.[5] This is followed by the sequential addition of the core oligosaccharide and, in many species, the O-antigen.

The initial and committed step in lipid A biosynthesis is catalyzed by the enzyme LpxC, making it a key regulatory point in the pathway.[6][7] The enzymes involved in the Raetz pathway are highly conserved among Gram-negative bacteria.[6]

Figure 1: The Raetz pathway of lipid A biosynthesis.

Quantitative Data: LPS Biosynthesis Enzymes

Enzyme	Organism	Substrate(s)	KM	kcat	Reference(s)
LpxC	Pseudomonas aeruginosa	UDP-3-O-[(R)-3-hydroxymyristoyl]-N-acetylglucosamine	4.7 µM	-	[8]
LpxD	Escherichia coli	UDP-3-O-(R-3-OH-C14)-GlcN	2.5 µM	23 s-1
R-3-hydroxymyristoyl-ACP	3.2 µM
LpxK	Aquifex aeolicus	ATP/Mg2+	1.6 mM	12.3 s-1	[9][10]
Tetraacyldisaccharide-1-phosphate (DSMP)	7.0 µM	9.2 s-1	[9][10]

LPS Transport: The Lpt Pathway

Once synthesized and flipped to the periplasmic leaflet of the inner membrane by the ABC transporter MsbA, mature LPS molecules are transported to the outer membrane by the Lipopolysaccharide Transport (Lpt) machinery.[3][11] This essential process is carried out by a trans-envelope protein bridge composed of seven Lpt proteins (LptA-G).[7][11][12] The inner membrane complex, LptB2FGC, utilizes the energy from ATP hydrolysis to extract LPS from the inner membrane and pass it to the periplasmic components of the bridge.[13][14] The LPS molecule is then shuttled across the periplasm via LptC and a series of LptA monomers to the outer membrane translocon, LptDE, which facilitates its insertion into the outer leaflet.[11][15]

Figure 2: The Lpt pathway for LPS transport.

Quantitative Data: LPS Transport

In vitro reconstitution of the Lpt system has enabled the quantification of key parameters of LPS transport.

Parameter	Value	Organism/System	Reference(s)
Initial LPS Transport Rate	~3.0 min-1 per LptDE	In vitro reconstituted E. coli system	[3][5][15]
ATP Hydrolysis Stoichiometry	~1.2 ± 0.2 ATP per LPS transported	In vitro reconstituted E. coli system	[3][5][15]
Estimated in vivo LPS Transport Rate	~70,000 molecules min-1	Escherichia coli	[4]
Cellular Abundance of LptD	<2,000 copies per cell	Escherichia coli	[16]
Cellular Abundance of LPS	>1,000,000 molecules per cell	Escherichia coli	[16]

Outer Membrane Protein (OMP) Assembly: The BAM Complex

Outer membrane proteins, which are synthesized in the cytoplasm, are translocated across the inner membrane in an unfolded state via the Sec machinery.[2] In the periplasm, chaperones such as SurA and Skp prevent their aggregation and deliver them to the β-barrel Assembly Machinery (BAM) complex located in the outer membrane.[6][17][18] The BAM complex, composed of five proteins (BamA-E) in E. coli, catalyzes the folding and insertion of OMPs into the outer membrane.[19][20] BamA is the central and essential component, forming a channel through which unfolded OMPs are thought to pass and fold into the lipid bilayer.[11] The accessory lipoproteins (BamB, C, D, and E) are thought to regulate the activity of BamA.[21]

Figure 3: The OMP assembly pathway mediated by the BAM complex.

Quantitative Data: OMP Assembly

In vitro studies have provided quantitative insights into the kinetics and stoichiometry of OMP assembly by the BAM complex.

Parameter	Value	Organism/System	Reference(s)
BAM Complex Stoichiometry	1:1:1:1:1 (BamA:B:C:D:E)	Escherichia coli	[22][23]
OMP Folding Rate (kfold) by BAM complex	0.78 ± 0.15 min-1	In vitro reconstituted E. coli system	[2][24][25]
Substrate Affinity (K0.5) of BAM complex	3.1 ± 1.1 µM	In vitro reconstituted E. coli system	[24][25]
Cellular Abundance of BamA	-	Escherichia coli	-
Cellular Abundance of OMPs (e.g., OmpF)	~70,000-80,000 copies per cell	Escherichia coli	[16]

Key Experimental Protocols

In Vitro LPS Transport Assay

This assay reconstitutes the Lpt system in proteoliposomes to measure the transport of LPS from an inner membrane-mimicking liposome (B1194612) to an outer membrane-mimicking liposome.

Materials:

• Purified LptB2FGC, LptA, and LptDE proteins

• LPS

• Lipids (e.g., E. coli polar lipid extract)

• Fluorescent probe (e.g., dansyl-polymyxin B)

• ATP, MgCl2

• Buffer (e.g., HEPES or Tris-HCl)

• Detergent (e.g., DDM)

• Size-exclusion chromatography columns

Methodology:

• Preparation of Proteoliposomes:

  • Prepare two sets of liposomes: "IM" proteoliposomes containing LptB2FGC and LPS, and "OM" proteoliposomes containing LptDE and the encapsulated fluorescent probe.[1][5]

  • Solubilize lipids in buffer with detergent.

  • Add the purified protein components and LPS to the respective lipid/detergent mixtures.

  • Remove the detergent by dialysis or with bio-beads to allow for the formation of proteoliposomes.[1][5]

  • Purify the proteoliposomes by size-exclusion chromatography.

• Transport Assay:

  • Mix the "IM" and "OM" proteoliposomes in a reaction buffer.

  • Initiate the transport reaction by adding ATP and MgCl2.[1][5]

  • Monitor the increase in fluorescence over time. The transport of LPS into the "OM" proteoliposome leads to the binding of the fluorescent probe to LPS, resulting in an increased fluorescence signal.[3][5]

• Data Analysis:

  • Calculate the initial rate of LPS transport from the linear phase of the fluorescence increase.

  • The stoichiometry of ATP hydrolysis to LPS transport can be determined by measuring ATP consumption in parallel reactions.[3][5]

In Vitro OMP Assembly Assay by the BAM Complex

This assay measures the folding and insertion of a denatured OMP into proteoliposomes containing the purified BAM complex.

Materials:

• Purified BAM complex (BamA-E)

• Purified periplasmic chaperone (e.g., SurA)

• Urea-denatured OMP substrate

• Lipids (e.g., E. coli polar lipid extract)

• Buffer (e.g., Tris-HCl)

• Detergent (e.g., DDM)

• SDS-PAGE and Western blotting reagents

Methodology:

• Purification of the BAM Complex:

  • Overexpress the BAM complex components in E. coli.

  • Solubilize the membranes with a detergent (e.g., DDM).

  • Purify the intact BAM complex using affinity chromatography (e.g., Ni-NTA if a His-tag is present) followed by size-exclusion chromatography.[12][19][26]

• Reconstitution of the BAM Complex into Proteoliposomes:

  • Mix the purified BAM complex with lipids solubilized in detergent.

  • Remove the detergent by dialysis to form proteoliposomes.[12][19][26]

• Assembly Assay:

  • Incubate the urea-denatured OMP substrate with the chaperone SurA in the reaction buffer.

  • Add the BAM-containing proteoliposomes to initiate the assembly reaction.[12][26]

  • Incubate at a controlled temperature (e.g., 30°C).

• Analysis of OMP Folding:

  • Take aliquots at different time points and stop the reaction by adding SDS-PAGE sample buffer without heating.

  • Analyze the samples by SDS-PAGE. Folded OMPs typically exhibit a characteristic electrophoretic mobility shift compared to their unfolded counterparts.[25]

  • Quantify the amount of folded OMP by densitometry of the bands on the gel or by Western blotting using an antibody specific to the OMP.[19]

Lipid A Biosynthesis Assay

This assay measures the activity of enzymes in the Raetz pathway, for example, the deacetylase activity of LpxC.

Materials:

• Purified LpxC enzyme

• Substrate: UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine

• Fluorescent labeling reagent (if using a fluorescence-based assay) or radiolabeled substrate

• Buffer (e.g., HEPES)

• Quenching solution

• Analytical system (e.g., HPLC, TLC, or fluorescence plate reader)

Methodology:

• Enzyme Reaction:

  • Prepare a reaction mixture containing the buffer, purified LpxC, and the substrate.

  • Incubate the reaction at an optimal temperature (e.g., 30°C).

• Detection of Product Formation:

  • Radiolabeling Method: Use a radiolabeled substrate and separate the product from the substrate using thin-layer chromatography (TLC). Quantify the product by phosphorimaging.

  • Fluorescence-Based Method: A continuous assay can be developed where the product of the enzymatic reaction is coupled to a second reaction that generates a fluorescent signal.[2]

  • LC-MS Method: Stop the reaction at different time points and analyze the formation of the product by liquid chromatography-mass spectrometry (LC-MS).[8]

• Kinetic Analysis:

  • Determine the initial reaction velocities at various substrate concentrations.

  • Calculate the Michaelis-Menten constant (KM) and the catalytic rate constant (kcat) by fitting the data to the Michaelis-Menten equation.[27]

Conclusion

The synthesis and assembly of the Gram-negative outer membrane are orchestrated by a series of complex and essential protein machineries. The Raetz pathway for LPS biosynthesis, the Lpt system for LPS transport, and the BAM complex for OMP assembly represent critical checkpoints for the integrity of this vital cellular barrier. A thorough understanding of these pathways, supported by quantitative data and robust experimental methodologies, is paramount for the development of novel therapeutic strategies to combat the growing threat of antibiotic-resistant Gram-negative bacteria. The data and protocols presented in this guide offer a comprehensive resource for researchers dedicated to this important field of study.

References

• 1. Proteomic analysis of the Escherichia coli outer membrane. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 2. researchgate.net [researchgate.net]
• 3. journals.asm.org [journals.asm.org]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]
• 5. Outer membrane β-barrel protein folding is physically controlled by periplasmic lipid head groups and BamA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Role of the Periplasmic Chaperones Skp, SurA, and DegQ in Outer Membrane Protein Biogenesis in Neisseria meningitidis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Plasticity and transient binding are key ingredients of the periplasmic chaperone network - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mechanistic characterization of the tetraacyldisaccharide-1-phosphate 4'-kinase LpxK involved in lipid A biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sites.duke.edu [sites.duke.edu]
• 11. Estimating the relative rates of lipopolysaccharide synthesis in Escherichia coli K-12 by click chemistry-mediated labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. From Chaperones to the Membrane with a BAM! - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Steady-State Kinetics and Mechanism of LpxD, the <i>N</i>-Acyltransferase of Lipid A Biosynthesis [ouci.dntb.gov.ua]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Immobile lipopolysaccharides and outer membrane proteins differentially segregate in growing Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Making a beta barrel: Assembly of Outer Membrane Proteins in Gram negative bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Purification and Characterization of the Lipid A Disaccharide Synthase (LpxB) from Escherichia coli: a Peripheral Membrane Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Bam A - Wikipedia [en.wikipedia.org]
• 22. A minimum functional form of the Escherichia coli BAM complex constituted by BamADE assembles outer membrane proteins in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 23. The Bam machine: A molecular cooper - PMC [pmc.ncbi.nlm.nih.gov]
• 24. biorxiv.org [biorxiv.org]
• 25. A fluorescent reporter and single-turnover kinetics reveal new insight into BAM complex function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Novel kinetic intermediates populated along the folding pathway of the transmembrane β-barrel OmpA - PMC [pmc.ncbi.nlm.nih.gov]
• 27. teachmephysiology.com [teachmephysiology.com]

LPC-233: A Technical Whitepaper on the Potent Inhibition of Lipid A Biosynthesis

Audience: Researchers, Scientists, and Drug Development Professionals Topic: LPC-233 and its Role in Lipid A Biosynthesis Inhibition

Introduction

The rise of multidrug-resistant (MDR) Gram-negative bacteria presents a formidable challenge to global public health. With no new class of antibiotics against these pathogens introduced in over half a century, there is an urgent need for novel therapeutic agents that act on unexploited bacterial targets[1][2]. The biosynthesis of lipid A, an essential component of the lipopolysaccharide (LPS) that forms the outer leaflet of the Gram-negative outer membrane, is a highly attractive target for new antibiotics[3][4]. The enzyme UDP-3-O-(R-3-hydroxyacyl)-N-acetylglucosamine deacetylase (LpxC) catalyzes the first committed and irreversible step in this pathway, making it crucial for bacterial viability[1][3][4]. LPC-233 is a potent, experimental antibiotic that functions as a slow, tight-binding inhibitor of LpxC, demonstrating significant promise as a next-generation treatment for infections caused by Gram-negative pathogens[5][6][7].

The Lipid A Biosynthesis Pathway (Raetz Pathway)

Lipid A is the hydrophobic anchor of LPS and is indispensable for the structural integrity and function of the outer membrane in most Gram-negative bacteria[3][4][8]. This pathway, often called the Raetz pathway, consists of nine enzymatic steps in Escherichia coli to produce Kdo2-lipid A[4][9][10].

The second step is catalyzed by the zinc-dependent metalloenzyme LpxC[4][11][12]. LpxC performs the deacetylation of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine[4][12]. Because the preceding step, catalyzed by LpxA, is thermodynamically unfavorable, the LpxC-catalyzed reaction is considered the committed step of lipid A biosynthesis[3][4]. The essentiality of LpxC for bacterial survival and its conservation across Gram-negative species make it an ideal target for novel antibiotics[1][3][13].

Caption: The initial steps of the Lipid A biosynthesis pathway in the cytoplasm.

LPC-233: Mechanism of LpxC Inhibition

LPC-233 is a potent, slow, tight-binding inhibitor of the LpxC enzyme[6][7]. As a competitive inhibitor, it occupies the active site and the substrate-binding passage of LpxC. Its structure includes a hydroxamate group, which is a key feature for many LpxC inhibitors[3][4]. This hydroxamate moiety chelates the essential Zn²⁺ ion within the LpxC active site, effectively displacing the water molecule required for catalysis and blocking the deacetylation of the natural substrate[3][14]. This targeted action specifically halts the lipid A biosynthetic pathway, leading to the disruption of outer membrane formation and rapid bactericidal activity[6][7].

Caption: LPC-233 competitively inhibits LpxC by chelating the active site Zn²⁺ ion.

Quantitative Data: In Vitro and In Vivo Efficacy

LPC-233 demonstrates exceptional potency against a wide spectrum of Gram-negative pathogens, including many multidrug-resistant strains. Its efficacy is unaffected by common resistance mechanisms like extended-spectrum β-lactamases (ESBL) or carbapenemases[1][15].

Table 1: In Vitro Potency and Efficacy of LPC-233

Parameter	Value	Organism/Target	Source
Ki (EI)*	8.9 ± 0.5 pM	P. aeruginosa LpxC	[16]
Ki (EI)	0.22 ± 0.06 nM	P. aeruginosa LpxC	[16]
MIC₉₀	< 1.0 µg/mL	285 clinical Gram-negative strains	[16]
MIC₅₀	0.064 µg/mL	151 ESBL-negative, carbapenemase-negative Enterobacteriaceae	[16]
MIC₉₀	0.125 µg/mL	151 ESBL-negative, carbapenemase-negative Enterobacteriaceae	[16]
MIC Range	≤0.008 to 0.12 µg/mL	30 clinical strains of B. pseudomallei	[15]
MIC	0.06 µg/mL	Y. pestis (KIM6+, CO92, and JHUPRI)	[6]

| Activity vs. Gram-positives | No activity at 128 µg/mL | S. aureus |[16] |

Table 2: In Vivo Efficacy and Safety Profile of LPC-233

Model / Study	Dosing Regimen	Key Finding	Source
Murine Thigh Infection	As low as 2 mg/kg BID	Significant reduction in bacterial counts	[1]
Murine B. pseudomallei Infection	30 mg/kg q12h (oral)	60% final survival rate (superior to ceftazidime)	[15]
Murine B. pseudomallei Infection	90 mg/kg q12h (oral)	90% final survival rate (superior to ceftazidime)	[15]
Dog Cardiovascular Safety	100 mg/kg	No detectable adverse cardiovascular toxicity	[7][17]

| Rat Safety | 125 mg/kg q12h for 7 days | Safe, no significant adverse events |[2] |

Experimental Protocols

The characterization of LpxC inhibitors like LPC-233 involves a series of standardized biochemical and microbiological assays.

LpxC Enzyme Inhibition Assay

The potency of an inhibitor against the LpxC enzyme is typically determined by measuring its IC₅₀ (50% inhibitory concentration) or Ki (inhibition constant).

Methodology: High-Throughput Mass Spectrometry Assay A robust method for measuring LpxC activity involves directly quantifying the substrate and product.[13][18]

• Reaction Mixture: The LpxC enzyme is incubated in an appropriate buffer (e.g., 40 mM MES, pH 6.0) with its natural substrate, UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine[19].

• Inhibitor Addition: Varying concentrations of the test compound (e.g., LPC-233) dissolved in DMSO are added to the reaction mixture.

• Incubation: The reaction is initiated and incubated at 37°C for a defined period (e.g., 30 minutes)[19].

• Quenching: The enzymatic reaction is stopped, for instance, by adding a strong base like sodium hydroxide[19].

• Detection: The mixture is analyzed using a high-throughput mass spectrometry platform (e.g., RapidFire) coupled to a triple-quadrupole mass spectrometer[13][18]. The system measures the amounts of both the substrate and the deacetylated product.

• Data Analysis: The ratio of product to substrate is calculated. The IC₅₀ value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Caption: Workflow for a mass spectrometry-based LpxC inhibition assay.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antibiotic that prevents visible growth of a bacterium.

Methodology: Broth Microdilution This is a standardized method, often following Clinical and Laboratory Standards Institute (CLSI) guidelines[15].

• Preparation: A two-fold serial dilution of LPC-233 is prepared in cation-adjusted Mueller-Hinton broth in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with a standardized suspension of the test bacterium (e.g., E. coli, P. aeruginosa) to a final concentration of ~5 x 10⁵ CFU/mL.

• Incubation: The plate is incubated at 35-37°C for 16-20 hours.

• Reading: The MIC is determined as the lowest concentration of LPC-233 at which there is no visible bacterial growth (turbidity).

Preclinical Safety and Selectivity

A significant hurdle in the development of previous LpxC inhibitors has been dose-limiting, off-target cardiovascular toxicity[5][7][17]. LPC-233 represents a major advancement in this area.

• Cardiovascular Safety: LPC-233 has an outstanding safety profile, showing no detectable adverse cardiovascular effects in preclinical studies, including in dogs at high doses of 100 mg/kg[7][17]. This lack of toxicity may be attributed to its specific chemical structure, which differs from earlier compounds that showed liabilities[2].

• Selectivity: The compound is highly selective for bacterial LpxC. It does not inhibit human metalloenzymes such as matrix metalloproteinases (MMPs) and TNF-α-converting enzyme (TACE) at concentrations up to 30 µM. Furthermore, it is inactive against Gram-positive bacteria, which lack the LpxC enzyme and the lipid A pathway, confirming its specific mechanism of action.

• Oral Bioavailability: LPC-233 is orally bioavailable, a critical feature for clinical utility, and has been shown to be highly efficacious when administered orally in multiple murine infection models[2][6][7][15].

Conclusion

LPC-233 is a highly potent and specific inhibitor of the essential bacterial enzyme LpxC, a key component of the lipid A biosynthesis pathway. It exhibits rapid, broad-spectrum bactericidal activity against a wide range of clinically relevant and multidrug-resistant Gram-negative pathogens. Supported by extensive preclinical data, its high in vivo efficacy, oral bioavailability, and, most importantly, its exceptional safety profile free from the cardiovascular toxicities that plagued earlier inhibitors, establish LPC-233 as a promising and viable candidate for clinical development[7][17]. It represents a significant step forward in the critical search for new classes of antibiotics to combat the growing threat of Gram-negative bacterial infections.

References

• 1. IND-enabling studies of the potent LpxC inhibitor LPC-233 as a novel antibiotic against Gram-negative pathogens - Clayton Duncan [grantome.com]
• 2. Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure, Inhibition, and Regulation of Essential Lipid A Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanism and Inhibition of LpxC: an essential zinc-dependent deacetylase of bacterial lipid A synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LPC-233 - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Preclinical safety and efficacy characterization of an LpxC inhibitor against Gram-negative pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Lipid A - Wikipedia [en.wikipedia.org]
• 9. Evolution of the Kdo2-lipid A biosynthesis in bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase of Escherichia coli is a zinc metalloenzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. UDP-3-O-acyl-N-acetylglucosamine deacetylase - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. Antibacterial Activities and Characterization of Novel Inhibitors of LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 15. journals.asm.org [journals.asm.org]
• 16. LPC-233 (LPC233) | LpxC inhibitor | Probechem Biochemicals [probechem.com]
• 17. Improved LpxC inhibitor antibiotic ready for human trials | BioWorld [bioworld.com]
• 18. Screening for antibacterial inhibitors of the UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC) using a high-throughput mass spectrometry assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]

Preclinical Data on Antibacterial Agent 233: A Technical Guide

Introduction

Antibacterial agent 233 is an investigational combination drug comprising a third-generation cephalosporin (B10832234) and a novel, non-β-lactam β-lactamase inhibitor. This guide provides a comprehensive overview of the preclinical data, including its mechanism of action, in vitro and in vivo activity, and pharmacokinetic profile. The information presented is intended for researchers, scientists, and drug development professionals.

Mechanism of Action

Antibacterial agent 233 exerts its bactericidal effect through a dual mechanism. The cephalosporin component acts by inhibiting the synthesis of the bacterial peptidoglycan cell wall, which is essential for maintaining cell integrity, ultimately leading to cell lysis and death. The second component, a diazabicyclooctane, is a potent inhibitor of a wide range of β-lactamase enzymes, including Ambler class A, class C, and some class D enzymes.[1][2][3] These enzymes are a primary mechanism of resistance in many Gram-negative bacteria, as they inactivate β-lactam antibiotics. By forming a stable, covalent adduct with these enzymes, the inhibitor component protects the cephalosporin from degradation, restoring its activity against many resistant strains.[4][5] The inhibition by the novel component is unique in that the reaction is reversible, allowing the inhibitor to be recycled.[3][6]

References

• 1. The β-Lactams Strike Back: Ceftazidime-Avibactam - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Avibactam and class C β-lactamases: mechanism of inhibition, conservation of the binding pocket, and implications for resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. go.drugbank.com [go.drugbank.com]
• 6. pnas.org [pnas.org]

An In-depth Technical Guide to LPC-233: A Novel LpxC Inhibitor for Gram-Negative Infections

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The rise of multidrug-resistant (MDR) Gram-negative bacteria presents a formidable challenge to global public health. With a scarcity of new antibiotic classes against these pathogens for over half a century, innovative therapeutic strategies are urgently needed. Valanbio Therapeutics is developing LPC-233, a potent, selective, and orally bioavailable small molecule inhibitor of the bacterial enzyme UDP-3-O-acyl-N-acetylglucosamine deacetylase (LpxC).[1][2] This enzyme is crucial for the biosynthesis of Lipid A, an essential component of the outer membrane of Gram-negative bacteria.[2][3] Preclinical data demonstrate that LPC-233 has a broad spectrum of rapid bactericidal activity against a wide array of clinical isolates, including MDR strains.[4][5] It has shown significant efficacy in various murine infection models and possesses a favorable safety profile, notably lacking the cardiovascular toxicity that has hindered the development of other LpxC inhibitors.[1][3] This document provides a comprehensive technical overview of the mechanism of action, preclinical data, and experimental methodologies associated with the development of LPC-233.

Mechanism of Action: Targeting the Lipid A Biosynthesis Pathway

LPC-233 exerts its bactericidal effect by targeting LpxC, a metalloenzyme that catalyzes the second committed step in the Raetz pathway of Lipid A biosynthesis.[3][6] Lipid A is the hydrophobic anchor of lipopolysaccharide (LPS), which forms the outer leaflet of the Gram-negative outer membrane, a critical structure for bacterial viability and pathogenesis.[2][3]

LPC-233 is a slow, tight-binding competitive inhibitor of LpxC with a low picomolar affinity, exhibiting a dissociation constant (Ki) of 8.9 pM.[7][8] By inhibiting LpxC, LPC-233 effectively halts the production of Lipid A, leading to the disruption of the outer membrane, cessation of bacterial growth, and rapid cell death.[6][8] This targeted mechanism is specific to Gram-negative bacteria, as the LpxC enzyme and the Lipid A pathway are absent in Gram-positive organisms.[6][8]

Caption: Inhibition of the Lipid A Biosynthesis Pathway by LPC-233.

Preclinical Data

In Vitro Activity

LPC-233 demonstrates potent and broad-spectrum bactericidal activity against a large panel of Gram-negative pathogens, including isolates resistant to conventional antibiotics. It is not impacted by common resistance mechanisms such as extended-spectrum β-lactamases (ESBL) or carbapenemases.[2][9]

Table 1: In Vitro Activity of LPC-233 Against Gram-Negative Pathogens

Bacterial Group	Number of Strains	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)	Reference
All Gram-Negative Pathogens	285	-	<1.0	-	[8]
ESBL/Carbapenemase (-) Enterobacteriaceae	151	0.064	0.125	-	[8]
ESBL/Carbapenemase (+) Enterobacteriaceae	42	0.064	0.125	-	[8]
Burkholderia pseudomallei	30	≤0.008	0.03	≤0.008 - 0.12	[10]

| MDR/XDR Pseudomonas aeruginosa | - | - | 1.0 | - |[4] |

LPC-233 shows no significant activity against Gram-positive bacteria like Staphylococcus aureus at concentrations up to 128 µg/mL.[8] Time-kill assays have shown that LPC-233 is rapidly bactericidal, reducing E. coli and P. aeruginosa populations by 100,000-fold within four hours.[5]

Pharmacokinetics

Pharmacokinetic studies in multiple animal species have highlighted the promising drug-like properties of LPC-233, particularly its high oral bioavailability.

Table 2: Pharmacokinetic Parameters of LPC-233

Parameter	Value	Species	Notes	Reference
Oral Bioavailability	73%	Rat	Under fasting conditions	[7]
Plasma Protein Binding	96.4%	Mouse	-	[7]
Plasma Protein Binding	98.8%	Human	In vitro data	[7]

| Tissue Distribution | Broad | Mouse | Kidney, liver, muscle, lung |[10] |

The high degree of plasma protein binding may act as a safety mechanism, limiting the concentration of unbound drug and potentially mitigating off-target effects.[7]

Preclinical Efficacy in Animal Models

LPC-233 has demonstrated robust efficacy in various murine models of infection caused by both susceptible and multidrug-resistant Gram-negative pathogens.[3]

Table 3: Summary of In Vivo Efficacy Studies of LPC-233

Infection Model	Pathogen	Key Findings	Dosing Regimen	Reference
Murine Thigh Infection	Gram-negative bacteria	Significant reduction in bacterial counts	As low as 2 mg/kg BID	[2]
Murine Sepsis	Gram-negative bacteria	100% survival at higher dose vs. 0% in control	IV administration	[5]
Murine Urinary Tract Infection (UTI)	MDR E. coli	Complete clearance of bacteria in kidneys	40 mg/kg PO q12h	[5][7]

| Murine Lung Infection | B. pseudomallei | Superior survival rate (90%) vs. ceftazidime (B193861) | 90 mg/kg PO q12h |[9][10] |

In a murine sepsis model, 100% of mice treated with a higher dose of LPC-233 survived the 10-day observation period, compared to 0% survival in the control group, which succumbed within 72 hours.[5] In a murine UTI model, oral administration of LPC-233 completely eliminated the bacterial load in the kidneys.[5]

Safety and Toxicology

A critical differentiator for LPC-233 is its excellent safety profile, particularly the absence of cardiovascular toxicity observed with earlier LpxC inhibitors.[1][7]

Table 4: Summary of Preclinical Safety Findings for LPC-233

Study Type	Species	Key Findings	Maximum Dose Tested	Reference
Cardiovascular Safety	Dog	No detectable adverse cardiovascular toxicity (no effect on heart rate, rhythm, or blood pressure)	100 mg/kg	[3][5]
7-Day Repeat-Dose Toxicity	Rat	Safely administered; minor side effects (reduced food intake, transient weight loss)	125 mg/kg q12h (250 mg/kg/day)	[5][7]

| In Vitro Selectivity | Human | No substantial inhibition of human MMPs or TACE | 30 µM |[8] |

The favorable safety profile is attributed in part to its chemical structure, which lacks the aniline (B41778) moiety associated with the toxicity of earlier compounds like LPC-058.[7]

Resistance Profile

The emergence of resistance to LPC-233 appears to be a low-frequency event. The spontaneous resistance mutation rate is estimated to be very low, approximately 10-9.[6]

Experimental Protocols

The following sections describe generalized methodologies for key experiments. The specific parameters for studies conducted by Valanbio Therapeutics may vary.

In Vitro Susceptibility Testing (MIC Determination)

The minimum inhibitory concentration (MIC) is determined using the broth microdilution method according to CLSI guidelines.

• Preparation of Antibiotic: LPC-233 is dissolved in a suitable solvent (e.g., DMSO) and then serially diluted in cation-adjusted Mueller-Hinton broth (CAMHB) in a 96-well microtiter plate to achieve a range of concentrations.

• Inoculum Preparation: Bacterial strains are grown to the logarithmic phase in CAMHB. The culture is then diluted to achieve a final inoculum density of approximately 5 x 105 colony-forming units (CFU)/mL in the wells.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• MIC Reading: The MIC is defined as the lowest concentration of LPC-233 that completely inhibits visible bacterial growth.

Murine Thigh Infection Model

This model is used to assess the in vivo bactericidal activity of an antibiotic.

• Induction of Neutropenia: Female ICR or similar strain mice are rendered neutropenic by intraperitoneal injections of cyclophosphamide (B585) (e.g., 150 mg/kg 4 days prior and 100 mg/kg 1 day prior to infection).

• Infection: Mice are anesthetized, and each thigh is injected intramuscularly with a 0.1 mL bacterial suspension (e.g., 106-107 CFU/mL).

• Treatment: Treatment with LPC-233 (via oral gavage, IV, or IP routes) or vehicle control is initiated at a specified time post-infection (e.g., 2 hours). Dosing is continued for a defined period (e.g., 24-48 hours).

• Bacterial Load Determination: At the end of the treatment period, mice are euthanized. The thighs are aseptically removed, homogenized in saline, and serially diluted. The dilutions are plated on appropriate agar (B569324) to determine the number of CFU per gram of tissue.

Murine Sepsis Model

This model evaluates the ability of an antibiotic to improve survival in a systemic infection.

• Infection: Sepsis is induced in mice, often via intraperitoneal injection of a lethal dose of bacteria or through cecal ligation and puncture (CLP), which induces polymicrobial peritonitis.

• Treatment: At a predetermined time after the septic insult, cohorts of mice are treated with LPC-233 or a vehicle control. Treatment may consist of single or multiple doses administered over several days.

• Monitoring and Endpoint: Mice are monitored for signs of morbidity and mortality over a period of 7-10 days. The primary endpoint is the survival rate in each treatment group.

Caption: General Workflow for a Preclinical In Vivo Efficacy Study.

Conclusion

LPC-233, developed by Valanbio Therapeutics, is a promising novel antibiotic candidate with a compelling preclinical profile. Its potent, broad-spectrum bactericidal activity against Gram-negative pathogens, including highly resistant strains, is driven by a validated mechanism of action targeting the essential LpxC enzyme. The compound's high oral bioavailability and efficacy in multiple animal models suggest its potential for treating a range of serious infections.[3] Crucially, its demonstrated lack of cardiovascular toxicity addresses a major safety concern that has plagued previous LpxC inhibitors.[3][7] With a low propensity for resistance development, LPC-233 represents a significant advancement in the fight against antimicrobial resistance and is a strong candidate for progression into clinical trials.[6][7]

References

• 1. Preclinical safety and efficacy characterization of an LpxC inhibitor against Gram-negative pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Precision Profiling of Disease Progression in Murine Models of Sepsis and Septic Shock [mdpi.com]
• 3. Development of a long-term ascending urinary tract infection mouse model for antibiotic treatment studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. IND-enabling studies of the potent LpxC inhibitor LPC-233 as a novel antibiotic against Gram-negative pathogens - Clayton Duncan [grantome.com]
• 5. Preclinical cardiovascular safety assessment of pharmacology-toxicology relationship for a set of novel kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 7. researchgate.net [researchgate.net]
• 8. Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. An Optimized Mouse Thigh Infection Model for Enterococci and Its Impact on Antimicrobial Pharmacodynamics - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Binding Affinity of LPC-233 to LpxC: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the binding affinity of LPC-233, a novel antibiotic candidate, to its target, UDP-3-O-(R-3-hydroxyacyl)-N-acetylglucosamine deacetylase (LpxC). LpxC is an essential enzyme in the biosynthesis of Lipid A, a critical component of the outer membrane of Gram-negative bacteria, making it a prime target for new antibacterial agents.[1][2][3][4] LPC-233 has emerged as a highly potent, slow, tight-binding inhibitor of LpxC with promising preclinical safety and efficacy profiles.[5][6] This document details the quantitative binding parameters, the mechanism of action, and the experimental protocols used to characterize this interaction.

Quantitative Analysis of LPC-233 Binding to LpxC

LPC-233 demonstrates exceptional potency against LpxC, characterized by low picomolar affinity.[5] Its interaction is defined as a two-step process, initially forming an encounter complex (EI) which then isomerizes to a more stable, tightly bound complex (EI*). This slow, tight-binding mechanism contributes to its potent antibacterial activity.[5][7] The compound is effective against a wide array of Gram-negative clinical isolates, including multidrug-resistant strains, and is unaffected by common resistance mechanisms like extended-spectrum β-lactamases (ESBL) or carbapenemases.[1][5][7]

Table 1: Binding Affinity and In Vitro Activity of LPC-233

Parameter	Organism/Condition	Value	Reference
Ki (Encounter Complex, EI)	P. aeruginosa LpxC	0.22 ± 0.06 nM	[7]
Ki (Stable Complex, EI)*	P. aeruginosa LpxC	8.9 ± 0.5 pM	[7]
MIC50	ESBL-negative, carbapenemase-negative Enterobacteriaceae (n=151)	0.064 µg/mL	[7]
MIC90	ESBL-negative, carbapenemase-negative Enterobacteriaceae (n=151)	0.125 µg/mL	[7]
MIC90	Gram-negative bacterial pathogens (n=285)	<1.0 µg/mL	[7]
Activity against Gram-positives	S. aureus	No detectable activity at 128 µg/mL	[7]

Mechanism of Action and Inhibition Pathway

LPC-233 acts as a competitive inhibitor of LpxC.[7] It occupies the enzyme's active site, including the hydrophobic passage that accommodates the acyl chain of the natural substrate, UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine.[3][7][8] The inhibitor's hydroxamic acid moiety is crucial for its activity, likely chelating the catalytic Zn²⁺ ion in the LpxC active site, a mechanism common to many potent LpxC inhibitors.[8][9][10] By blocking the deacetylation of the substrate, LPC-233 halts the Lipid A biosynthetic pathway, which is the committed step in the synthesis.[8] This disruption of the outer membrane synthesis leads to rapid bactericidal effects.[3][5]

Caption: LpxC inhibition by LPC-233 in the Lipid A pathway.

Experimental Protocols

Determining the binding affinity and inhibitory activity of compounds like LPC-233 against LpxC requires specific biochemical assays. Below is a detailed methodology adapted from established protocols for LpxC activity measurement.[11]

LpxC Enzyme Inhibition Assay (Fluorometric Method)

This assay measures the activity of LpxC by detecting the deacetylated product, which has a free amine that can be quantified using a fluorescent reagent like o-phthaldialdehyde (OPA).

Materials:

• Purified LpxC enzyme (e.g., from E. coli or P. aeruginosa)

• Substrate: UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine

• Inhibitor: LPC-233 dissolved in DMSO

• Assay Buffer: 40 mM MES buffer (pH 6.0), 0.02% Brij 35, 80 µM dithiothreitol (B142953) (DTT)

• Stop Solution: 0.625 M Sodium Hydroxide (NaOH)

• Neutralization Solution: 0.625 M Acetic Acid

• Detection Reagent: o-phthaldialdehyde (OPA) with 2-mercaptoethanol (B42355) in a borate (B1201080) buffer (pH 9.5)

• 96-well black opaque microplates

• Fluorometer (Excitation: 340 nm, Emission: 460 nm)

Procedure:

• Preparation: Prepare serial dilutions of LPC-233 in DMSO. The final concentration of DMSO in the assay should be kept constant (e.g., 2% v/v).

• Reaction Mixture: In each well of the 96-well plate, add the assay buffer, substrate (e.g., to a final concentration of 25 µM), and the diluted LPC-233 or DMSO vehicle for control wells.

• Enzyme Addition: Initiate the reaction by adding the LpxC enzyme (e.g., to a final concentration of 1.5 nM) to each well.

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 30 minutes) to allow the enzymatic reaction to proceed.

• Stopping the Reaction: Terminate the reaction by adding the NaOH stop solution. Incubate for an additional 10 minutes at 37°C to hydrolyze the product's acyl ester.

• Neutralization: Add the acetic acid solution to neutralize the NaOH.

• Detection: Add the OPA detection reagent to each well. The OPA reacts with the primary amine of the deacetylated product to generate a fluorescent signal.

• Measurement: Measure the fluorescence using a fluorometer at the specified wavelengths.

• Data Analysis: Calculate the percent inhibition for each LPC-233 concentration relative to the DMSO control. Determine the IC₅₀ value by fitting the dose-response curve using non-linear regression. Ki values can be subsequently calculated using the Cheng-Prusoff equation, requiring experiments at multiple substrate concentrations.

Caption: Workflow for LpxC enzymatic inhibition assay.

Conclusion

LPC-233 is a remarkably potent inhibitor of LpxC, characterized by a slow, tight-binding mechanism and a low picomolar inhibition constant. Its ability to competitively block the enzyme's active site effectively shuts down the essential Lipid A biosynthesis pathway in Gram-negative bacteria. The detailed protocols and quantitative data presented in this guide underscore the rigorous characterization of LPC-233's binding affinity. These findings establish a strong foundation for its continued development as a novel, orally bioavailable antibiotic with the potential to address the critical threat of multidrug-resistant Gram-negative infections.[5][6]

References

• 1. IND-enabling studies of the potent LpxC inhibitor LPC-233 as a novel antibiotic against Gram-negative pathogens - Clayton Duncan [grantome.com]
• 2. LPC-233 - Wikipedia [en.wikipedia.org]
• 3. Improved LpxC inhibitor antibiotic ready for human trials | BioWorld [bioworld.com]
• 4. Antibacterial Drug Discovery Targeting the Lipopolysaccharide Biosynthetic Enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Preclinical safety and efficacy characterization of an LpxC inhibitor against Gram-negative pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. LPC-233 (LPC233) | LpxC inhibitor | Probechem Biochemicals [probechem.com]
• 8. Mechanism and Inhibition of LpxC: an essential zinc-dependent deacetylase of bacterial lipid A synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Stucture of the LpxC deacetylase with a bound substrate-analog inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antibacterial Activities and Characterization of Novel Inhibitors of LpxC - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Early-Stage Research on Novel LpxC Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant Gram-negative bacteria presents a formidable challenge to global health. The enzyme UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC) is a critical component in the biosynthesis of lipopolysaccharide (LPS), an essential component of the outer membrane of most Gram-negative bacteria.[1][2][3][4] Its absence in mammalian cells and its essential role in bacterial viability make LpxC an attractive target for the development of novel antibiotics.[5][6][7] This guide provides a comprehensive overview of the early-stage research and development of novel LpxC inhibitors, focusing on quantitative data, experimental protocols, and key biological pathways.

The Lipid A Biosynthetic Pathway: The Central Role of LpxC

The biosynthesis of Lipid A, the hydrophobic anchor of LPS, is a multi-step enzymatic process. LpxC catalyzes the second and committed step in this pathway: the deacetylation of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine.[3][4][5][8] Inhibition of LpxC disrupts the synthesis of Lipid A, leading to the accumulation of toxic intermediates and ultimately bacterial cell death.[4][9]

Lipid A Biosynthesis Pathway and the LpxC Inhibition Point.

Novel LpxC Inhibitors: A Quantitative Overview

A significant research effort has been dedicated to the discovery and optimization of LpxC inhibitors. These compounds can be broadly categorized into hydroxamate-based and non-hydroxamate-based inhibitors.

Hydroxamate-Based LpxC Inhibitors

The majority of early LpxC inhibitors feature a hydroxamic acid moiety that chelates the catalytic Zn2+ ion in the enzyme's active site.[1]

Compound	Target Organism	IC50 (nM)	MIC (µg/mL)	Reference
L-161,240	E. coli	30	1-3	[1]
BB-78484	E. coli	400 ± 90	-	[3]
BB-78485	E. coli	160 ± 70	-	[3]
CHIR-090	E. coli, P. aeruginosa	Sub-nanomolar	-	[5]
ACHN-975	P. aeruginosa	-	-	[1][10]
PF-5081090	-	-	-	[1]
LPC-233	Y. pestis	-	0.06	[11]

Non-Hydroxamate LpxC Inhibitors

Concerns over potential off-target toxicity associated with the hydroxamate group have spurred the development of non-hydroxamate inhibitors.[12] These novel scaffolds aim to improve the safety profile while maintaining potent antibacterial activity.

Compound	Target Organism	IC50 (nM)	MIC (µg/mL)	Reference
FG-2101	Enterobacterales	~1	-	[13]
2-(1S-hydroxyethyl)-imidazole derivative	P. aeruginosa	Low nanomolar	4	[14]

Experimental Protocols in LpxC Inhibitor Research

A standardized workflow is crucial for the identification and characterization of novel LpxC inhibitors. This typically involves a primary screen to identify hits, followed by secondary assays to confirm the mechanism of action and determine potency.

A typical experimental workflow for LpxC inhibitor discovery.

LpxC Enzyme Inhibition Assay (Fluorometric Method)

This assay measures the enzymatic activity of LpxC by detecting the formation of the deacetylated product.

Materials:

• Purified LpxC enzyme

• Substrate: UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine

• Assay Buffer: (e.g., 50 mM HEPES, pH 7.5)

• Detection Reagent: o-phthaldialdehyde (OPA)

• Test compounds (potential inhibitors) dissolved in DMSO

• 96-well microtiter plates

Procedure:

• Prepare serial dilutions of the test compounds in the assay buffer.

• In a 96-well plate, add the LpxC enzyme to the assay buffer.

• Add the test compounds at various concentrations to the wells containing the enzyme and incubate for a predetermined time (e.g., 15 minutes) at room temperature.

• Initiate the enzymatic reaction by adding the substrate to each well.

• Incubate the reaction mixture at 30°C for a specific duration (e.g., 30 minutes).

• Stop the reaction by adding a quenching agent (e.g., acetic acid).

• Add the OPA detection reagent to each well. The OPA reacts with the primary amine of the deacetylated product to generate a fluorescent signal.

• Measure the fluorescence intensity using a plate reader (e.g., excitation at 340 nm, emission at 455 nm).

• Calculate the percent inhibition for each compound concentration relative to a no-inhibitor control.

• Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Materials:

• Bacterial strains of interest (e.g., E. coli, P. aeruginosa)

• Growth medium (e.g., Mueller-Hinton broth)

• Test compounds

• 96-well microtiter plates

Procedure:

• Prepare a standardized inoculum of the bacterial strain in the growth medium.

• Prepare serial two-fold dilutions of the test compounds in the growth medium in a 96-well plate.

• Inoculate each well with the bacterial suspension. Include a positive control (bacteria with no compound) and a negative control (medium with no bacteria).

• Incubate the plates at 37°C for 18-24 hours.

• Visually inspect the plates for bacterial growth (turbidity).

• The MIC is the lowest concentration of the compound at which no visible growth is observed.

Challenges and Future Directions

Despite the promise of LpxC as an antibacterial target, the development of clinically successful inhibitors has been challenging. A significant hurdle has been the off-target cardiovascular toxicity observed with some hydroxamate-based compounds, such as ACHN-975, which led to its discontinuation in clinical trials.[1][7][8]

Future research is focused on:

• Developing non-hydroxamate inhibitors: Exploring novel chemical scaffolds that can effectively inhibit LpxC without the liabilities of the hydroxamate group is a key priority.[12][13]

• Improving pharmacokinetic and safety profiles: Optimizing the absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties of lead compounds is crucial for their advancement.

• Overcoming resistance: Understanding the mechanisms by which bacteria may develop resistance to LpxC inhibitors is essential for designing durable therapies.[1]

The continued exploration of novel LpxC inhibitors holds significant potential for addressing the urgent threat of multidrug-resistant Gram-negative infections. A deeper understanding of the enzyme's structure and function, coupled with innovative medicinal chemistry approaches, will be instrumental in developing safe and effective antibiotics targeting this essential pathway.

References

• 1. Antibacterial Drug Discovery Targeting the Lipopolysaccharide Biosynthetic Enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antibacterial Drug Discovery Targeting the Lipopolysaccharide Biosynthetic Enzyme LpxC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antibacterial Activities and Characterization of Novel Inhibitors of LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Mechanism and Inhibition of LpxC: an essential zinc-dependent deacetylase of bacterial lipid A synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Improved LpxC inhibitor antibiotic ready for human trials | BioWorld [bioworld.com]
• 7. Frontiers | Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) [frontiersin.org]
• 8. Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What are LpxC inhibitors and how do they work? [synapse.patsnap.com]
• 10. journals.asm.org [journals.asm.org]
• 11. researchgate.net [researchgate.net]
• 12. Forge Therapeutics and Evotec present first efficacy data for Lpxc inhibitor in uti model at ASM MICROBE 2017 - Evotec [evotec.com]
• 13. First disclosure of FG-2101: A novel non-hydroxamate inhibitor of LpxC for treating Gram-negative bacteria infections including drug-resistant strains - ACS Spring 2025 - American Chemical Society [acs.digitellinc.com]
• 14. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis and Purification of LPC-233

For Researchers, Scientists, and Drug Development Professionals

Introduction

LPC-233 is a novel, potent, and selective experimental antibiotic targeting UDP-3-O-acyl-N-acetylglucosamine deacetylase (LpxC), an essential enzyme in the biosynthesis of Lipid A.[1] Lipid A is a critical component of the outer membrane of Gram-negative bacteria.[1] By inhibiting LpxC, LPC-233 disrupts the integrity of the bacterial outer membrane, leading to bactericidal activity against a broad spectrum of pathogenic Gram-negative bacteria, including multidrug-resistant strains.[1][2] Developed at Duke University, LPC-233 has demonstrated promising preclinical efficacy and safety profiles, positioning it as a significant candidate in the fight against antibiotic resistance.[1][2]

This document provides a detailed overview of the synthesis and purification protocols for LPC-233, based on available scientific literature and patent filings. It is intended to serve as a comprehensive resource for researchers engaged in the study and development of LpxC inhibitors.

Chemical Properties and Structure

Property	Value
IUPAC Name	4-(4-cyclopropylbuta-1,3-diynyl)-N-[(2S,3S)-4,4-difluoro-3-hydroxy-1-(hydroxyamino)-3-methyl-1-oxobutan-2-yl]benzamide
Molecular Formula	C₁₉H₁₈F₂N₂O₄
Molecular Weight	376.36 g/mol
CAS Number	2142075-09-8

Synthesis Protocol

The synthesis of LPC-233 is a multi-step process that involves the preparation of two key intermediates followed by their coupling and final deprotection steps. The following protocol is a composite representation based on established synthetic routes for similar LpxC inhibitors and information disclosed in patents from Duke University.

Experimental Workflow

Caption: A generalized workflow for the synthesis of LPC-233, outlining the preparation of key intermediates and the final assembly and purification steps.

Detailed Methodologies:

• Step 1-2: Synthesis of the Difluoro-hydroxy-amino Acid Intermediate: The synthesis of the chiral amino acid core containing the difluoromethyl and hydroxyl groups typically starts from a commercially available chiral precursor. The synthesis involves stereoselective reactions to introduce the required functional groups. Protecting group strategies are employed to ensure the correct regioselectivity and stereoselectivity of the reactions.

• Step 3-4: Synthesis of the Cyclopropylbutadiynyl Benzoic Acid Intermediate: This part of the synthesis often begins with a halo-substituted benzoic acid derivative. A Sonogashira coupling reaction is a common method to introduce the alkyne functionality. Subsequent coupling reactions are then used to extend the conjugated system and introduce the cyclopropyl (B3062369) group.

• Step 5: Amide Coupling: The two key intermediates are coupled using standard peptide coupling reagents, such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or EDC (N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride) in the presence of a base like DIPEA (N,N-Diisopropylethylamine).

• Step 6: Deprotection: The final step involves the removal of any protecting groups from the coupled product. This is typically achieved under acidic or basic conditions, depending on the nature of the protecting groups used.

Purification Protocol

Purification of the final LPC-233 compound is critical to remove any unreacted starting materials, byproducts, and reagents. High-performance liquid chromatography (HPLC) is the method of choice for achieving high purity.

HPLC Purification Parameters:

Parameter	Condition
Column	Reverse-phase C18 column (e.g., 5 µm particle size, 100 Å pore size)
Mobile Phase A	Water with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid
Gradient	A linear gradient from a low to a high percentage of Mobile Phase B over a set time (e.g., 5% to 95% B over 30 minutes)
Flow Rate	Dependent on column dimensions (e.g., 1-20 mL/min for preparative columns)
Detection	UV at 254 nm and 280 nm

General Procedure:

• The crude product from the final deprotection step is dissolved in a minimal amount of a suitable solvent (e.g., DMSO or DMF).

• The solution is filtered to remove any particulate matter.

• The filtered solution is injected onto the preparative HPLC system.

• Fractions are collected based on the UV chromatogram, isolating the peak corresponding to LPC-233.

• The collected fractions are analyzed by analytical HPLC and mass spectrometry to confirm purity and identity.

• Pure fractions are combined and lyophilized to yield the final product as a solid.

Analytical Characterization

The identity and purity of the synthesized LPC-233 should be confirmed by a suite of analytical techniques.

Analytical Technique	Expected Results
¹H NMR	Peaks corresponding to the protons of the cyclopropyl, aromatic, and amino acid moieties with appropriate chemical shifts, multiplicities, and integrations.
¹³C NMR	Resonances for all carbon atoms in the molecule.
¹⁹F NMR	A characteristic signal for the difluoromethyl group.
High-Resolution Mass Spectrometry (HRMS)	The measured mass should be within a few ppm of the calculated exact mass of the protonated molecule [M+H]⁺.
Analytical HPLC	A single major peak with a purity of >95% as determined by peak area integration.

LpxC Inhibition and Signaling Pathway

LPC-233 exerts its antibacterial effect by inhibiting LpxC, a key enzyme in the Raetz pathway of lipid A biosynthesis. This pathway is essential for the formation of the outer membrane of Gram-negative bacteria.

LpxC Inhibition Pathway:

Caption: The inhibitory action of LPC-233 on the LpxC enzyme within the Lipid A biosynthetic pathway, disrupting the formation of the Gram-negative bacterial outer membrane.

By inhibiting the deacetylation of UDP-3-O-(R-3-hydroxyacyl)-N-acetylglucosamine, LPC-233 effectively halts the entire downstream pathway, preventing the synthesis of lipopolysaccharide (LPS). The absence of new LPS molecules compromises the structural integrity of the outer membrane, ultimately leading to bacterial cell death.

Conclusion

The synthesis and purification of LPC-233 require a robust multi-step synthetic chemistry approach coupled with rigorous purification and analytical characterization. The protocols outlined in this document provide a foundational framework for researchers working with this promising antibiotic candidate. Adherence to detailed experimental procedures and careful analytical verification are paramount to obtaining high-purity LPC-233 for research and development purposes. As a potent inhibitor of a key bacterial enzyme, LPC-233 holds significant potential for addressing the growing challenge of antibiotic resistance.

References

• 1. Synthetic Antibiotic Could Be Effective Against Drug-Resistant Superbugs | Duke Today [today.duke.edu]
• 2. WO2023055686A1 - Lpxc inhibitors and uses thereof - Google Patents [patents.google.com]

In Vitro Susceptibility Testing Methods for LPC-233: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

LPC-233 is a novel, experimental antibiotic targeting the enzyme UDP-3-O-acyl-N-acetylglucosamine deacetylase (LpxC), which is essential for the biosynthesis of lipid A, a critical component of the outer membrane of Gram-negative bacteria.[1][2] By inhibiting LpxC, LPC-233 demonstrates potent and selective bactericidal activity against a wide range of Gram-negative pathogens, including multidrug-resistant (MDR) strains such as carbapenem-resistant Enterobacter species and Pseudomonas aeruginosa.[1][2] This document provides detailed application notes and standardized protocols for determining the in vitro susceptibility of Gram-negative bacteria to LPC-233 using established methods such as broth microdilution and disk diffusion.

Mechanism of Action: LpxC Inhibition

LPC-233's mechanism of action is the targeted inhibition of the LpxC enzyme. This enzyme catalyzes a crucial step in the biosynthetic pathway of lipopolysaccharide (LPS), a major component of the outer membrane of Gram-negative bacteria. The inhibition of LpxC disrupts the integrity of the bacterial outer membrane, leading to cell death. This targeted approach makes LPC-233 a promising candidate for treating infections caused by Gram-negative bacteria.

Figure 1. Mechanism of action of LPC-233 in the Lipid A biosynthesis pathway.

Data Presentation: In Vitro Susceptibility of Gram-Negative Pathogens to LPC-233

The following table summarizes the in vitro activity of LPC-233 against a range of Gram-negative bacteria as determined by broth microdilution.

Organism	Number of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference
Burkholderia pseudomallei	30	≤0.008 – 0.12	≤0.008	0.03	[3][4]
Escherichia coli	-	-	-	-	-
Klebsiella pneumoniae	-	-	1	-	[5]
Pseudomonas aeruginosa	-	-	-	4	[5]
Acinetobacter baumannii	-	>32	>32	>32	[5]
Enterobacter spp. (carbapenem-resistant)	-	-	-	-	[1][2]

Note: Data for E. coli, and specific MIC₅₀/MIC₉₀ for several other organisms are not yet publicly available in consolidated tables. The potent activity of LPC-233 against these pathogens has been noted in descriptive reports.

Experimental Protocols

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).

a. Principle

The broth microdilution method is a quantitative technique used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent that inhibits the visible growth of a microorganism in vitro.

b. Materials

• LPC-233 analytical standard

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Sterile saline or phosphate-buffered saline (PBS)

• Spectrophotometer

• Incubator (35°C ± 2°C)

• Quality control (QC) strains (e.g., E. coli ATCC 25922, P. aeruginosa ATCC 27853)

c. Protocol

• Preparation of LPC-233 Stock Solution:

  • Prepare a stock solution of LPC-233 in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO) at a concentration of 1 mg/mL.

  • Further dilute the stock solution in CAMHB to create a working solution at twice the highest desired final concentration for the assay. Given the high potency of LPC-233, a starting concentration of 64 µg/mL is recommended, leading to a final concentration range of 32 µg/mL to 0.015 µg/mL.

• Preparation of Microtiter Plates:

  • Dispense 50 µL of CAMHB into each well of a 96-well microtiter plate.

  • Add 50 µL of the LPC-233 working solution to the first well of each row to be tested.

  • Perform a two-fold serial dilution by transferring 50 µL from the first well to the second, and so on, down the row. Discard the final 50 µL from the last well.

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select several colonies of the test organism.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute the standardized suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well after inoculation.

• Inoculation and Incubation:

  • Inoculate each well (except for a sterility control well) with 50 µL of the diluted bacterial suspension.

  • Include a growth control well (containing only broth and inoculum) and a sterility control well (containing only broth).

  • Seal the plates and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Interpretation of Results:

  • The MIC is the lowest concentration of LPC-233 that completely inhibits visible growth of the organism as detected by the unaided eye.

  • The growth control well should show distinct turbidity, and the sterility control well should remain clear.

References

• 1. idus.us.es [idus.us.es]
• 2. LPC-233 - Wikipedia [en.wikipedia.org]
• 3. journals.asm.org [journals.asm.org]
• 4. Antibacterial Activities and Characterization of Novel Inhibitors of LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]

Application Notes and Protocols for Determining the Minimum Inhibitory Concentration (MIC) of LPC-233

For Researchers, Scientists, and Drug Development Professionals

Introduction

LPC-233 is a novel, experimental antibiotic agent that shows significant promise in combating Gram-negative bacteria, including multidrug-resistant (MDR) strains.[1][2][3] It functions as a potent and selective inhibitor of the bacterial enzyme UDP-3-O-acyl-N-acetylglucosamine deacetylase (LpxC).[1][3] This enzyme is a critical component in the biosynthetic pathway of Lipid A, an essential component of the outer membrane of Gram-negative bacteria.[1][3][4] By inhibiting LpxC, LPC-233 disrupts the integrity of the bacterial outer membrane, leading to rapid bactericidal activity.[5][6]

Preclinical studies have demonstrated the broad-spectrum efficacy of LPC-233 against a wide range of clinically relevant Gram-negative pathogens.[2][6][7] A significant advantage of LPC-233 is its favorable safety profile, notably the absence of cardiovascular toxicity that has impeded the clinical development of other LpxC inhibitors.[1][6][8] This application note provides a detailed protocol for determining the Minimum Inhibitory Concentration (MIC) of LPC-233 against various Gram-negative bacteria using the standardized broth microdilution method, based on Clinical and Laboratory Standards Institute (CLSI) guidelines.

Mechanism of Action of LPC-233

LPC-233 targets the LpxC enzyme, a zinc-dependent deacetylase.[1] This enzyme catalyzes the second step in the biosynthesis of Lipid A. The inhibition of LpxC by LPC-233 is a slow, tight-binding process, which contributes to its potent antibacterial effect.[2][6] This targeted mechanism of action is distinct from many commercially available antibiotics, making LPC-233 a valuable candidate for treating infections caused by bacteria resistant to other drug classes.[3][9]

Figure 1. Simplified signaling pathway of Lipid A biosynthesis and the inhibitory action of LPC-233.

Quantitative Data Summary

The following table summarizes the reported MIC values for LPC-233 against various Gram-negative pathogens.

Bacterial Species	Strain Information	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference
Yersinia pestis	KIM6+, CO92, and JHUPRI	0.06	Not Reported	Not Reported	[2]
Burkholderia pseudomallei	30 clinical strains	≤0.008–0.12	≤0.008	0.03	[7]
Pseudomonas aeruginosa	Multidrug-resistant/Extensively drug-resistant	Not Reported	Not Reported	1	[2]

Experimental Protocol: MIC Determination by Broth Microdilution

This protocol is adapted from the CLSI guidelines for broth microdilution antimicrobial susceptibility testing.

Materials

• LPC-233 analytical powder

• Appropriate solvent for LPC-233 (e.g., DMSO)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates (U- or V-bottom)

• Bacterial strains for testing

• Sterile saline (0.85%) or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard

• Spectrophotometer or turbidimeter

• Sterile petri dishes, test tubes, and pipette tips

• Multichannel pipette

• Incubator (35°C ± 2°C)

Procedure

• Preparation of LPC-233 Stock Solution:

  • Accurately weigh the LPC-233 powder.

  • Dissolve in the appropriate solvent to create a high-concentration stock solution (e.g., 10 mg/mL). Ensure complete dissolution.

  • Further dilute the stock solution in sterile CAMHB to create a working stock at twice the highest concentration to be tested.

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) agar (B569324) plate, select 3-5 well-isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This can be done visually or using a spectrophotometer (absorbance at 625 nm should be 0.08-0.13). This corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute the adjusted inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Preparation of Microtiter Plate:

  • Add 100 µL of sterile CAMHB to all wells of a 96-well microtiter plate, except for the first column.

  • Add 200 µL of the working LPC-233 stock solution (at twice the highest desired concentration) to the wells in the first column.

  • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing thoroughly, and repeating this process across the plate to the tenth column. Discard 100 µL from the tenth column.

  • The eleventh column will serve as the growth control (no antibiotic) and the twelfth column as the sterility control (no bacteria).

• Inoculation:

  • Add 100 µL of the diluted bacterial inoculum (prepared in step 2) to each well from column 1 to 11. Do not inoculate the sterility control wells (column 12).

  • The final volume in each well will be 200 µL.

• Incubation:

  • Cover the microtiter plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading and Interpretation:

  • After incubation, examine the plate for bacterial growth. The sterility control (column 12) should show no growth, and the growth control (column 11) should show turbidity.

  • The MIC is the lowest concentration of LPC-233 at which there is no visible growth (clear well).

Figure 2. Experimental workflow for the determination of Minimum Inhibitory Concentration (MIC).

References

• 1. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 2. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 3. journals.asm.org [journals.asm.org]
• 4. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. woah.org [woah.org]
• 6. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 7. asm.org [asm.org]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]

Application Note: Time-Kill Kinetics Assay for Antibacterial Agent 233

Audience: Researchers, scientists, and drug development professionals.

Introduction

The time-kill kinetics assay is a fundamental in vitro method in antimicrobial research, offering critical insights into the pharmacodynamic properties of an antibacterial agent.[1] This assay evaluates the rate and extent of bacterial killing over a specific period, which helps in classifying an agent as either bactericidal (killing bacteria) or bacteriostatic (inhibiting bacterial growth).[2][3] Such information is vital for the preclinical development of new therapeutic agents like "Antibacterial agent 233" and for predicting their potential efficacy.[1] This application note provides a comprehensive protocol for conducting a time-kill kinetics assay for "Antibacterial agent 233."

Principle of the Assay

The core principle of the time-kill assay is to expose a standardized population of bacteria to various concentrations of an antimicrobial agent and to monitor the number of viable bacteria over time.[4][5] The change in colony-forming units per milliliter (CFU/mL) is recorded at several time points and plotted to create time-kill curves. A bactericidal effect is typically defined as a 99.9% reduction (a ≥3-log10 decrease) in the initial bacterial inoculum, whereas a bacteriostatic effect is characterized by the inhibition of bacterial growth when compared to a control group without the antibacterial agent.[1][3]

Experimental Protocol

This protocol is a general guideline and may require optimization based on the specific bacterial strain and the properties of "Antibacterial agent 233."

1. Materials and Reagents

• Bacterial Strain: A clinically relevant or standard laboratory strain (e.g., Staphylococcus aureus, Escherichia coli).

• Antibacterial Agent 233: Stock solution of known concentration.

• Culture Media:

  • Cation-Adjusted Mueller-Hinton Broth (CAMHB)

  • Tryptic Soy Agar (B569324) (TSA) or other suitable solid agar medium.

• Reagents:

  • Sterile 0.9% saline or Phosphate-Buffered Saline (PBS).

  • Neutralizing broth (if required to inactivate the antibacterial agent).

• Equipment and Consumables:

  • Spectrophotometer or McFarland densitometer.

  • Incubator (35 ± 2°C).

  • Shaking incubator (optional).

  • Sterile culture tubes or flasks.

  • Sterile micropipettes and tips.

  • Sterile dilution tubes.

  • Petri dishes.

  • Vortex mixer.

  • Colony counter.

2. Inoculum Preparation

• From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test microorganism.[6]

• Inoculate the colonies into a tube containing 5 mL of CAMHB.[6]

• Incubate the broth culture at 37°C until it reaches the logarithmic phase of growth, which is typically indicated by a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[6]

• Dilute the bacterial suspension in fresh CAMHB to achieve a starting inoculum of approximately 5 x 10⁵ CFU/mL in the final assay tubes.

3. Assay Setup

• Prepare serial dilutions of "Antibacterial agent 233" in CAMHB to achieve the desired final concentrations (e.g., 0.25x, 0.5x, 1x, 2x, and 4x the Minimum Inhibitory Concentration [MIC]).[1]

• Set up the following tubes or flasks, each with a final volume of 10 mL:

  • Growth Control: 9.9 mL of CAMHB + 0.1 mL of the prepared inoculum.[1]

  • Test Concentrations: Tubes containing the appropriate volume of "Antibacterial agent 233" stock solution, CAMHB, and 0.1 mL of the prepared inoculum to reach the final desired concentrations.[1]

  • Solvent Control (if applicable): If the antibacterial agent is dissolved in a solvent, include a control with the highest concentration of the solvent used.

4. Incubation and Sampling

• Incubate all tubes at 37°C. A shaking incubator can be used to ensure aeration.

• At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), aseptically remove an aliquot (e.g., 100 µL) from each tube.[2] The time zero (t=0) sample should be taken immediately after inoculation.[2]

5. Viable Cell Counting

• Perform 10-fold serial dilutions of each collected aliquot in sterile saline or PBS.

• Plate 100 µL of the appropriate dilutions onto agar plates.[1] For samples with expected low counts, plating the undiluted sample may be necessary.[1]

• Incubate the plates at 37°C for 18-24 hours.

• Count the number of colonies on the plates that have between 30 and 300 colonies to determine the CFU/mL.

Data Presentation and Analysis

The quantitative data from the time-kill kinetics assay should be summarized in a clear and structured table for easy comparison.

1. Data Calculation

• Calculate the CFU/mL for each time point and concentration using the following formula: CFU/mL = (Number of colonies × Dilution factor) / Volume plated (in mL)

• Transform the CFU/mL values to log10 CFU/mL.

• Plot the mean log10 CFU/mL (y-axis) against time (x-axis) for each concentration of "Antibacterial agent 233" and the growth control.[6]

2. Sample Data Table

Treatment	Time (hours)	Mean log10 CFU/mL	Standard Deviation	Change from Initial (log10)
Growth Control	0	5.70	0.08	0.00
2	6.50	0.12	+0.80
4	7.80	0.10	+2.10
6	8.90	0.15	+3.20
8	9.20	0.11	+3.50
24	9.50	0.09	+3.80
Agent 233 (1x MIC)	0	5.72	0.09	0.00
2	5.60	0.13	-0.12
4	5.10	0.11	-0.62
6	4.50	0.14	-1.22
8	3.80	0.10	-1.92
24	2.50	0.08	-3.22
Agent 233 (4x MIC)	0	5.68	0.07	0.00
2	4.20	0.10	-1.48
4	2.90	0.09	-2.78
6	<2.00	-	>-3.68
8	<2.00	-	>-3.68
24	<2.00	-	>-3.68
Note: <2.00 indicates the limit of detection.

Visualizations

Diagrams created using Graphviz can effectively illustrate the experimental workflow and the logical relationships in data interpretation.

Caption: Experimental workflow for the time-kill kinetic assay.

Caption: Logical flow for interpreting time-kill assay results.

Conclusion

The time-kill kinetic assay is an indispensable tool in antimicrobial drug discovery and development. The detailed protocol and data presentation guidelines provided in this application note will enable researchers to effectively evaluate the bactericidal or bacteriostatic properties of "Antibacterial agent 233." The resulting data will be critical for making informed decisions regarding the future development of this compound as a potential therapeutic agent.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. emerypharma.com [emerypharma.com]
• 4. Bacteriostatic versus Bactericidal | Time of Care [timeofcare.com]
• 5. scribd.com [scribd.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for Testing LPC-233 Efficacy in a Murine Model of Sepsis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sepsis remains a formidable challenge in critical care, characterized by a dysregulated host response to infection leading to life-threatening organ dysfunction. The development of novel therapeutics is paramount. LPC-233, an inhibitor of the bacterial enzyme UDP-3-O-acyl-N-acetylglucosamine deacetylase (LpxC), presents a promising therapeutic strategy. LpxC is essential for the biosynthesis of Lipid A, a critical component of the lipopolysaccharide (LPS) that constitutes the outer membrane of Gram-negative bacteria.[1] By inhibiting LpxC, LPC-233 effectively blocks the production of this potent endotoxin, a primary trigger of the inflammatory cascade in Gram-negative sepsis.[1]

These application notes provide detailed protocols for utilizing murine models of sepsis to evaluate the therapeutic efficacy of LPC-233. The protocols for two widely accepted models, Cecal Ligation and Puncture (CLP) and Lipopolysaccharide (LPS) a challenge, are outlined. Furthermore, this document presents available preclinical data on LPC-233's efficacy and discusses the key signaling pathways involved in sepsis that are targeted by this compound.

Data Presentation

The therapeutic efficacy of LPC-233 has been evaluated in a murine model of sepsis induced by Acinetobacter baumannii. The available quantitative data on survival rates are summarized below.

Treatment Group	Dosage Regimen	Survival Rate (%)	Reference
LPC-233	100 mg/kg (i.p., q12h)	70%	[2]
LPC-233 Prodrug	100 mg/kg (i.p., q12h)	100%	[2]
Vehicle Control	Not specified	Not specified (implied 0%)	[2]

Note: Data on the effect of LPC-233 on specific inflammatory cytokine levels (e.g., TNF-α, IL-6, IL-1β) in a murine sepsis model were not available in the reviewed literature. This represents a key area for future investigation to further elucidate the immunomodulatory effects of LPC-233 in sepsis.

Signaling Pathways and Mechanism of Action

LPC-233's primary mechanism of action is the inhibition of LpxC, which halts the biosynthesis of Lipid A in Gram-negative bacteria. This directly impacts the initial stages of the septic inflammatory cascade.

Figure 1: Mechanism of Action of LPC-233 in Sepsis.

Experimental Protocols

Two standard murine models are recommended for evaluating the efficacy of LPC-233 in sepsis: Cecal Ligation and Puncture (CLP) and Lipopolysaccharide (LPS) Challenge.

Cecal Ligation and Puncture (CLP) Murine Model of Sepsis

The CLP model is considered the gold standard for sepsis research as it closely mimics the pathophysiology of human septic peritonitis.

Materials:

• Male C57BL/6 mice (8-12 weeks old)

• Anesthetic (e.g., isoflurane, ketamine/xylazine)

• Surgical instruments (scissors, forceps, needle holders)

• Suture material (e.g., 3-0 silk)

• 21-gauge needle

• Warming pad

• Sterile saline

• LPC-233 solution

• Vehicle control solution

Protocol:

• Anesthesia: Anesthetize the mouse using a standardized protocol.

• Surgical Preparation: Shave the abdomen and disinfect the surgical area with an appropriate antiseptic.

• Laparotomy: Make a 1-2 cm midline incision through the skin and peritoneum to expose the abdominal cavity.

• Cecal Isolation: Exteriorize the cecum and ligate it with a 3-0 silk suture at a predetermined distance from the cecal tip (e.g., 5.0 mm for moderate sepsis).

• Puncture: Puncture the ligated cecum once or twice with a 21-gauge needle. A small amount of fecal matter should be extruded to induce peritonitis.

• Repositioning and Closure: Return the cecum to the abdominal cavity and close the peritoneal wall and skin with sutures.

• Fluid Resuscitation: Immediately after surgery, administer pre-warmed sterile saline subcutaneously for fluid resuscitation.

• LPC-233 Administration: At a designated time point post-CLP (e.g., 1 hour), administer LPC-233 or vehicle control via the desired route (e.g., intraperitoneal, intravenous, or oral).

• Post-Operative Care: House mice individually with easy access to food and water. Monitor for signs of sepsis and survival for a predetermined period (e.g., 7 days).

Figure 2: CLP Experimental Workflow.

Lipopolysaccharide (LPS) Induced Endotoxemia Model

The LPS model provides a more controlled and reproducible inflammatory response, ideal for studying the direct anti-inflammatory effects of therapeutic agents.

Materials:

• Male C57BL/6 mice (8-12 weeks old)

• Lipopolysaccharide (LPS) from E. coli

• Sterile, pyrogen-free saline

• LPC-233 solution

• Vehicle control solution

Protocol:

• Acclimation: Acclimate mice to the housing conditions for at least one week prior to the experiment.

• LPC-233 Administration: Administer LPC-233 or vehicle control at the desired dose and route.

• LPS Challenge: After a predetermined time following LPC-233 administration (e.g., 1 hour), inject a lethal or sub-lethal dose of LPS intraperitoneally.

• Monitoring: Monitor mice for signs of endotoxemia (e.g., lethargy, piloerection, hypothermia) and survival over a defined period (e.g., 48-72 hours).

• Sample Collection: At specified time points, blood and tissue samples can be collected for analysis of inflammatory markers.

Figure 3: LPS Challenge Experimental Workflow.

Concluding Remarks

The murine models of sepsis described herein provide a robust framework for the preclinical evaluation of LPC-233. The available data demonstrates the potential of LPC-233 to improve survival in a bacterially-induced sepsis model, consistent with its mechanism of action in blocking a key driver of the inflammatory response. Further studies are warranted to fully characterize the dose-response relationship and the impact of LPC-233 on the broader inflammatory milieu in sepsis. Specifically, quantifying the effect of LPC-233 on pro-inflammatory cytokine production will be crucial in further defining its therapeutic profile for the treatment of sepsis.

References

• 1. LPC-233 - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Evaluating LPC-233 in Urinary Tract Infection Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the preclinical evaluation of LPC-233, a novel inhibitor of UDP-3-O-(R-3-hydroxyacyl)-N-acetylglucosamine deacetylase (LpxC), in murine models of urinary tract infection (UTI). The information is intended to guide researchers in assessing the efficacy and mechanism of action of this promising therapeutic candidate against Gram-negative uropathogens.

Introduction to LPC-233 and its Target

Urinary tract infections (UTIs) are among the most common bacterial infections, predominantly caused by Gram-negative bacteria such as Escherichia coli. The rise of multidrug-resistant (MDR) strains necessitates the development of novel antibiotics with new mechanisms of action. LPC-233 is an experimental antibiotic that targets LpxC, an essential enzyme in the biosynthesis of lipid A.[1] Lipid A is a crucial component of the lipopolysaccharide (LPS) that forms the outer membrane of Gram-negative bacteria.[1][2] By inhibiting LpxC, LPC-233 disrupts the integrity of the bacterial outer membrane, leading to cell death.[2] This unique mechanism of action makes it a promising candidate against MDR Gram-negative pathogens.[3][4] Preclinical studies have demonstrated the potent bactericidal activity of LPC-233 against a broad range of Gram-negative bacteria and its efficacy in various murine infection models, including UTIs.[5][6]

Efficacy of LPC-233 in a Murine UTI Model

In a murine model of urinary tract infection, LPC-233 has demonstrated significant efficacy in clearing bacterial infections. An oral dose of 40 mg/kg administered every 12 hours resulted in the complete clearance of the bacterial infection.[6]

Quantitative Efficacy Data of LPC-233

Parameter	Value	Reference
Animal Model	Murine UTI Model	[6]
Pathogen	Gram-negative uropathogen	[6]
LPC-233 Dose	40 mg/kg, orally, every 12 hours	[6]
Outcome	Complete clearance of bacterial infection	[6]

Experimental Protocols

Murine Model of Ascending Urinary Tract Infection

This protocol describes the establishment of a UTI in female mice via transurethral inoculation of a uropathogenic E. coli (UPEC) strain. This model mimics the ascending route of infection commonly observed in humans.[7][8]

Materials:

• Female C3H/HeN or C57BL/6 mice (6-8 weeks old)

• Uropathogenic E. coli (UPEC) strain (e.g., CFT073 or UTI89)[9]

• Luria-Bertani (LB) broth and agar (B569324) plates

• Sterile phosphate-buffered saline (PBS)

• Anesthesia (e.g., isoflurane (B1672236) or ketamine/xylazine)

• Sterile, soft polyethylene (B3416737) catheter (e.g., PE10)

• 1 mL syringe

• Sterile instruments for dissection

• Tissue homogenizer

• 0.5% saponin (B1150181) in PBS

Procedure:

• Inoculum Preparation:

  • Streak the UPEC strain from a frozen stock onto an LB agar plate and incubate overnight at 37°C.

  • Inoculate a single colony into 10 mL of LB broth and grow statically overnight at 37°C to promote the expression of type 1 pili, which are important for adherence to the bladder epithelium.[7]

  • Harvest the bacteria by centrifugation (e.g., 4000 x g for 10 minutes).

  • Wash the bacterial pellet twice with sterile PBS.

  • Resuspend the pellet in sterile PBS to a final concentration of approximately 1-2 x 10⁸ colony-forming units (CFU) per 50 µL. The optical density at 600 nm (OD₆₀₀) can be used to estimate the bacterial concentration.[7]

• Transurethral Inoculation:

  • Anesthetize the mice according to approved institutional animal care and use committee (IACUC) protocols.

  • Place the mouse in a supine position.

  • Gently insert a sterile, soft catheter through the urethral opening into the bladder. A successful catheterization is often indicated by the expression of a drop of urine from the catheter hub.

  • Slowly instill 50 µL of the bacterial suspension (1-2 x 10⁸ CFU) directly into the bladder through the catheter.[8]

  • Slowly withdraw the catheter.

  • Maintain the mice on a warming pad until they recover from anesthesia.

• Monitoring of Infection:

  • Monitor the mice daily for clinical signs of UTI, which may include weight loss, ruffled fur, and lethargy.[10]

  • Urine can be collected at various time points by gently pressing on the lower abdomen. The urine can be serially diluted and plated on LB agar to determine the bacterial load (CFU/mL).[11]

• Quantification of Bacterial Load in Bladder and Kidneys:

  • At predetermined time points post-infection (e.g., 24, 48, 72 hours), euthanize the mice.

  • Aseptically harvest the bladder and both kidneys.

  • Homogenize each organ separately in 1 mL of sterile PBS containing 0.5% saponin to lyse host cells.

  • Serially dilute the tissue homogenates in sterile PBS.

  • Plate the dilutions onto LB agar plates and incubate overnight at 37°C.

  • Count the colonies to determine the number of CFU per organ. The results are typically expressed as log₁₀ CFU/g of tissue.

Evaluation of LPC-233 Efficacy

This protocol outlines the procedure for assessing the in vivo efficacy of LPC-233 in the established murine UTI model.

Materials:

• Mice with established UTI (from Protocol 1)

• LPC-233 formulated for oral administration

• Vehicle control (the formulation vehicle without LPC-233)

• Oral gavage needles

Procedure:

• Treatment Groups:

  • Divide the infected mice into treatment and control groups (n ≥ 5 per group).

  • Treatment Group: Administer LPC-233 orally at the desired dose (e.g., 40 mg/kg) in a specific volume (e.g., 100 µL) at set intervals (e.g., every 12 hours).

  • Vehicle Control Group: Administer an equal volume of the vehicle control at the same time points.

• Treatment Administration:

  • Administer the treatment or vehicle via oral gavage.

• Efficacy Assessment:

  • At the end of the treatment period, euthanize the mice.

  • Harvest the bladders and kidneys and determine the bacterial load as described in Protocol 1, step 4.

  • Compare the bacterial loads in the organs of the LPC-233-treated group to the vehicle control group to determine the reduction in bacterial burden.

Visualizations

Mechanism of Action: LpxC Inhibition

LPC-233 targets the LpxC enzyme, a crucial component of the lipid A biosynthesis pathway in Gram-negative bacteria. The inhibition of LpxC disrupts the formation of the bacterial outer membrane, leading to cell death.

Caption: LpxC inhibition by LPC-233 disrupts the lipid A biosynthesis pathway.

Experimental Workflow: Murine UTI Model and Efficacy Testing

The following workflow outlines the key steps involved in evaluating the efficacy of LPC-233 in a murine model of UTI.

Caption: Workflow for evaluating LPC-233 efficacy in a murine UTI model.

By following these detailed protocols and utilizing the provided conceptual frameworks, researchers can effectively evaluate the potential of LPC-233 as a novel therapeutic agent for the treatment of urinary tract infections caused by Gram-negative pathogens.

References

• 1. LPC-233 - Wikipedia [en.wikipedia.org]
• 2. What are LpxC inhibitors and how do they work? [synapse.patsnap.com]
• 3. Frontiers | Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) [frontiersin.org]
• 4. IND-enabling studies of the potent LpxC inhibitor LPC-233 as a novel antibiotic against Gram-negative pathogens - Clayton Duncan [grantome.com]
• 5. researchgate.net [researchgate.net]
• 6. Preclinical safety and efficacy characterization of an LpxC inhibitor against Gram-negative pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Murine Model for Escherichia coli Urinary Tract Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A murine model of urinary tract infection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. criver.com [criver.com]
• 11. journals.asm.org [journals.asm.org]

Application Notes and Protocols for the Administration of LPC-233 in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the administration of the experimental antibiotic LPC-233 in preclinical animal studies, with a focus on oral and intravenous routes. The protocols and data presented are compiled from available preclinical research to assist in the design and execution of pharmacokinetic and efficacy studies.

Introduction to LPC-233

LPC-233 is a potent and selective experimental antibiotic that targets the UDP-3-O-acyl-N-acetylglucosamine deacetylase (LpxC) enzyme in Gram-negative bacteria.[1][2] LpxC is a critical enzyme in the biosynthesis of Lipid A, an essential component of the outer membrane of Gram-negative bacteria.[1][2] By inhibiting LpxC, LPC-233 disrupts the integrity of the bacterial outer membrane, leading to rapid bactericidal activity against a broad spectrum of pathogens, including multidrug-resistant strains.[3][4] Preclinical studies in mice, rats, and dogs have demonstrated a favorable safety profile, notably the absence of cardiovascular toxicity that has hindered the development of other LpxC inhibitors.[1][4] LPC-233 has shown high oral bioavailability and efficacy in various murine infection models when administered orally, intravenously, or intraperitoneally.[5]

Mechanism of Action: LpxC Inhibition

LPC-233 exerts its bactericidal effect by inhibiting the LpxC enzyme, a key component of the Lipid A biosynthetic pathway. This pathway is essential for the formation of the outer membrane of Gram-negative bacteria. The disruption of this pathway compromises the structural integrity of the bacterial cell, leading to cell death.

References

• 1. Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LPC-233 - Wikipedia [en.wikipedia.org]
• 3. Preclinical safety and efficacy characterization of an LpxC inhibitor against Gram-negative pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Improved LpxC inhibitor antibiotic ready for human trials | BioWorld [bioworld.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Pharmacokinetics and Pharmacodynamics of LPC-233 in Mice

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical evaluation of LPC-233, a novel inhibitor of the bacterial enzyme LpxC, in murine models. The protocols detailed below are designed to guide researchers in conducting similar pharmacokinetic (PK) and pharmacodynamic (PD) studies.

Introduction

LPC-233 is an experimental antibiotic that targets UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), an essential enzyme in the biosynthesis of lipid A.[1][2][3][4] Lipid A is a critical component of the outer membrane of Gram-negative bacteria, and its inhibition leads to rapid bacterial cell death.[2][3][4] LPC-233 has demonstrated potent, broad-spectrum bactericidal activity against a wide range of Gram-negative pathogens, including multidrug-resistant strains.[2] Preclinical studies in mice have shown its efficacy in various infection models and a favorable safety profile, with no observed cardiovascular toxicity, a concern with previous LpxC inhibitors.[1][2][3][5]

Pharmacokinetics

LPC-233 exhibits promising pharmacokinetic properties in preclinical animal models. It is orally bioavailable and achieves broad distribution to various tissues.[5][6][7]

Quantitative Data Summary

Parameter	Species	Route	Dose	Value	Reference
Oral Bioavailability	Rat	PO	-	73% (fasting)	[8]
Plasma Protein Binding	Mouse	-	-	96.4%	[8]
Tissue Distribution	Mouse	PO, IP	Various	Kidney, Liver, Muscle, Lung	[5][6][7]

Table 1: Summary of Pharmacokinetic Parameters for LPC-233.

Experimental Protocol: Pharmacokinetic Study in Mice

This protocol outlines the procedure for determining the pharmacokinetic profile of LPC-233 in mice following oral (PO) or intraperitoneal (IP) administration.

Materials:

• LPC-233

• Vehicle (e.g., 20% (w/v) Captisol)[7]

• Female BALB/c or CD-1 mice (6-8 weeks old)

• Dosing gavage needles (for PO)

• Syringes and needles (for IP)

• Blood collection tubes (e.g., K2-EDTA)[7]

• Anesthetic (e.g., isoflurane (B1672236) or CO2)

• Centrifuge

• Freezer (-80°C)

• LC-MS/MS system

Procedure:

• Animal Acclimatization: Acclimate mice to the facility for at least 3 days prior to the experiment.

• Drug Formulation: Prepare a solution of LPC-233 in the chosen vehicle at the desired concentration.

• Dosing:

  • Oral (PO): Administer a single dose of the LPC-233 formulation to each mouse via oral gavage (e.g., 10, 30, or 100 mg/kg).[7]

  • Intraperitoneal (IP): Administer a single dose of the LPC-233 formulation to each mouse via intraperitoneal injection (e.g., 100 mg/kg).[7]

• Blood Sampling:

  • Collect blood samples from a cohort of mice at various time points post-dosing (e.g., 0.25, 0.5, 1, 2, 4, and 6 hours).[7]

  • Blood can be collected via retro-orbital sinus, saphenous vein, or terminal cardiac puncture under anesthesia.

  • Place blood samples into K2-EDTA tubes to prevent coagulation.[7]

• Plasma Preparation:

  • Centrifuge the blood samples (e.g., 2000 x g for 10 minutes at 4°C) to separate the plasma.

  • Carefully collect the supernatant (plasma) and transfer it to clean tubes.

• Tissue Collection (Optional):

  • At the terminal time point, euthanize the mice and harvest tissues of interest (e.g., lung, liver, kidney, spleen).

  • Rinse tissues with cold saline, blot dry, weigh, and snap-freeze in liquid nitrogen.

• Sample Storage: Store plasma and tissue samples at -80°C until analysis.

• Sample Analysis:

  • Quantify the concentration of LPC-233 in plasma and tissue homogenates using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[7]

• Data Analysis:

  • Calculate pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life using appropriate software.

Pharmacodynamics

LPC-233 has demonstrated significant efficacy in various murine models of Gram-negative bacterial infections.

Quantitative Data Summary

Infection Model	Pathogen	Mouse Strain	Route	Dose Regimen	Outcome	Reference
Thigh Infection	Gram-negative bacteria	-	-	2 mg/kg BID	Significant reduction in bacterial counts	[9]
Sepsis	Acinetobacter baumannii	CD-1	IP	ED50 = 5.5 mg/kg q12h	Dose-dependent survival
Urinary Tract Infection	E. coli	-	PO	40 mg/kg q12h	Complete clearance of bacteria	[8]
Lung Infection (Melioidosis)	Burkholderia pseudomallei	-	PO	30 mg/kg q12h	60% survival	[7]
Lung Infection (Melioidosis)	Burkholderia pseudomallei	-	PO	90 mg/kg q12h	90% survival	[7]
Lung Infection (Melioidosis)	Burkholderia pseudomallei	-	IP	90 mg/kg q12h	80% survival	[7]

Table 2: Summary of In Vivo Efficacy of LPC-233 in Murine Infection Models.

Experimental Protocol: Murine Thigh Infection Model

This model is used to evaluate the in vivo efficacy of antibiotics against localized soft tissue infections.

Materials:

• Gram-negative bacterial strain of interest

• Growth medium (e.g., Mueller-Hinton broth)

• Female ICR mice (neutropenic)

• Cyclophosphamide (B585)

• LPC-233

• Vehicle

• Saline

• Tissue homogenizer

Procedure:

• Induction of Neutropenia: Render mice neutropenic by intraperitoneal injections of cyclophosphamide (e.g., 150 mg/kg on day -4 and 100 mg/kg on day -1 relative to infection).

• Inoculum Preparation:

  • Culture the bacterial strain to mid-logarithmic phase.

  • Wash the bacterial cells with saline and resuspend to the desired concentration (e.g., 1-5 x 10^6 CFU/mL).

• Infection:

  • Anesthetize the mice.

  • Inject 0.1 mL of the bacterial inoculum into the posterior thigh muscle of each mouse.

• Treatment:

  • At a set time post-infection (e.g., 2 hours), begin treatment with LPC-233 or vehicle control.

  • Administer the treatment via the desired route (PO or IP) and at the specified dosing regimen (e.g., twice daily).

• Endpoint Measurement:

  • At 24 hours post-treatment initiation, euthanize the mice.

  • Aseptically remove the entire thigh muscle.

  • Homogenize the tissue in a known volume of sterile saline.

  • Perform serial dilutions of the homogenate and plate on appropriate agar (B569324) to determine the number of colony-forming units (CFU) per gram of tissue.

• Data Analysis:

  • Calculate the mean log10 CFU/g of tissue for each treatment group.

  • Compare the bacterial burden in the LPC-233 treated groups to the vehicle control group to determine efficacy.

Experimental Protocol: Murine Sepsis Model

This model is used to assess the efficacy of antibiotics in treating systemic infections.

Materials:

• Gram-negative bacterial strain of interest

• Growth medium

• Female CD-1 mice

• LPC-233

• Vehicle

• Saline

Procedure:

• Inoculum Preparation: Prepare the bacterial inoculum as described in the thigh infection model.

• Infection:

  • Inject 0.1 mL of the bacterial suspension intraperitoneally into each mouse.

• Treatment:

  • Initiate treatment with LPC-233 or vehicle control at a specified time post-infection (e.g., 1 hour).

  • Administer the treatment at the desired dosing regimen.

• Monitoring and Endpoint:

  • Monitor the mice for signs of sepsis (e.g., lethargy, ruffled fur, hypothermia).

  • Record survival over a period of 7-14 days.

• Data Analysis:

  • Generate Kaplan-Meier survival curves for each treatment group.

  • Compare the survival rates between the LPC-233 treated groups and the vehicle control group using statistical methods (e.g., log-rank test).

Experimental Protocol: Murine Urinary Tract Infection (UTI) Model

This model mimics human UTIs and is used to evaluate the ability of antibiotics to clear bacterial infections from the bladder and kidneys.

Materials:

• Uropathogenic E. coli (UPEC) strain

• Luria-Bertani (LB) broth

• Female C3H/HeN mice

• Anesthetic

• Catheter

• LPC-233

• Vehicle

• Phosphate-buffered saline (PBS)

• Tissue homogenizer

Procedure:

• Inoculum Preparation:

  • Grow the UPEC strain in LB broth to stationary phase to induce the expression of type 1 pili, which are important for bladder colonization.

  • Resuspend the bacteria in PBS to the desired concentration (e.g., 1-2 x 10^8 CFU/mL).

• Infection:

  • Anesthetize the mice.

  • Insert a catheter through the urethra into the bladder.

  • Instill 50 µL of the bacterial suspension into the bladder.

• Treatment:

  • Begin treatment with LPC-233 or vehicle control at a specified time post-infection (e.g., 24 hours).

  • Administer the treatment orally at the desired dosing regimen.

• Endpoint Measurement:

  • At the end of the treatment period, euthanize the mice.

  • Aseptically remove the bladder and kidneys.

  • Homogenize the tissues separately in PBS.

  • Plate serial dilutions of the homogenates on appropriate agar to determine the bacterial load (CFU/organ).

• Data Analysis:

  • Calculate the mean log10 CFU per bladder and per pair of kidneys for each treatment group.

  • Compare the bacterial loads in the LPC-233 treated groups to the vehicle control group.

Visualizations

References

• 1. journals.asm.org [journals.asm.org]
• 2. Gram-negative bacteria-induced sepsis [bio-protocol.org]
• 3. researchgate.net [researchgate.net]
• 4. A murine model of urinary tract infection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Neonatal Imaging Model of Gram-Negative Bacterial Sepsis [jove.com]
• 6. Mouse models of sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]

Application Notes and Protocols for the Large-Scale Synthesis of LPC-233 for Preclinical Trials

For Researchers, Scientists, and Drug Development Professionals

Introduction

LPC-233 is a promising experimental antibiotic targeting the essential enzyme LpxC in Gram-negative bacteria.[1] Its potent bactericidal activity against a wide range of pathogens, including multidrug-resistant strains, and a favorable preclinical safety profile, make it a strong candidate for clinical development.[2] The progression of LPC-233 into preclinical and subsequent clinical trials necessitates a robust and scalable synthetic process that adheres to Good Manufacturing Practices (GMP).

These application notes provide a comprehensive overview of the considerations and a representative protocol for the large-scale synthesis of LPC-233, intended to guide researchers and drug development professionals in establishing a manufacturing process suitable for producing preclinical trial material.

Chemical Structure and Properties

Identifier	Value
IUPAC Name	4-(4-cyclopropylbuta-1,3-diynyl)-N-[(2S,3S)-4,4-difluoro-3-hydroxy-1-(hydroxyamino)-3-methyl-1-oxobutan-2-yl]benzamide[1]
Molecular Formula	C₁₉H₁₈F₂N₂O₄
Molecular Weight	376.36 g/mol
CAS Number	2142075-09-8
Appearance	(Predicted) White to off-white solid
Solubility	(Predicted) Soluble in polar organic solvents (e.g., DMSO, DMF, Methanol)

Large-Scale Synthesis Strategy

The large-scale synthesis of LPC-233 can be approached through a convergent synthesis strategy. This involves the independent synthesis of two key intermediates, followed by their coupling and final functional group manipulation. This approach is generally preferred for large-scale manufacturing as it allows for process optimization and quality control of each intermediate separately, often leading to higher overall yields and purity.

The key fragments for the synthesis of LPC-233 are:

• Key Intermediate 1 (KI-1): 4-(4-cyclopropylbuta-1,3-diynyl)benzoic acid

• Key Intermediate 2 (KI-2): (2S,3S)-2-amino-4,4-difluoro-3-hydroxy-3-methyl-N-hydroxybutanamide

The overall synthetic workflow is depicted below:

A convergent synthesis workflow for LPC-233.

Experimental Protocols (Representative)

The following protocols are representative and based on established chemical methodologies for the synthesis of similar compounds. Optimization of reaction conditions, reagent stoichiometry, and purification methods is critical for a successful and scalable process. All operations should be conducted under GMP guidelines.[3][4][5]

Protocol 1: Synthesis of Key Intermediate 1 (KI-1) - 4-(4-cyclopropylbuta-1,3-diynyl)benzoic acid

This synthesis involves a Sonogashira cross-coupling reaction, a powerful method for the formation of carbon-carbon bonds between a vinyl or aryl halide and a terminal alkyne.

Materials:

• 4-iodobenzoic acid

• Cyclopropylacetylene (B33242)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Copper(I) iodide (CuI)

• Base (e.g., Triethylamine)

• Solvent (e.g., Tetrahydrofuran (THF))

Procedure:

• To a degassed solution of 4-iodobenzoic acid in THF, add triethylamine.

• Add the palladium catalyst and CuI to the reaction mixture.

• Slowly add cyclopropylacetylene to the mixture at room temperature.

• The reaction is stirred at a slightly elevated temperature (e.g., 40-50 °C) and monitored by HPLC until completion.

• Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure.

• The residue is partitioned between an aqueous acidic solution and an organic solvent (e.g., ethyl acetate).

• The organic layer is washed with brine, dried over sodium sulfate, and concentrated to yield the crude product.

• Purification is achieved by recrystallization or column chromatography to afford pure 4-(4-cyclopropylbuta-1,3-diynyl)benzoic acid (KI-1).

Protocol 2: Synthesis of Key Intermediate 2 (KI-2) - (2S,3S)-2-amino-4,4-difluoro-3-hydroxy-3-methyl-N-hydroxybutanamide

The synthesis of this chiral, fluorinated hydroxamic acid derivative is a multi-step process that requires careful control of stereochemistry.

Materials:

• A suitable protected chiral starting material (e.g., a derivative of threonine)

• Fluorinating agent (e.g., Deoxofluor)

• Protecting group reagents (e.g., Boc-anhydride)

• Hydroxylamine (B1172632) hydrochloride

• Base (e.g., KOH or NaOH)

• Various solvents and reagents for multi-step synthesis

Procedure (Conceptual Outline):

• Stereoselective synthesis of the amino acid core: Starting from a chiral precursor, a multi-step synthesis is employed to introduce the difluoromethyl and methyl groups with the correct stereochemistry.

• Protection of the amino group: The amino group is protected (e.g., as a Boc-carbamate) to prevent side reactions in subsequent steps.

• Activation of the carboxylic acid: The carboxylic acid is converted to a more reactive species, such as an ester or acyl chloride.

• Formation of the hydroxamic acid: The activated carboxylic acid is reacted with hydroxylamine to form the N-hydroxyamide.[6]

• Deprotection: The protecting group on the amino function is removed to yield KI-2.

Protocol 3: Amide Coupling of KI-1 and KI-2 to form LPC-233

Amide bond formation is a critical step in the synthesis of LPC-233. A variety of coupling reagents can be employed.

Materials:

• Key Intermediate 1 (KI-1)

• Key Intermediate 2 (KI-2)

• Coupling agent (e.g., HATU, HBTU, or EDC/HOBt)

• Base (e.g., Diisopropylethylamine (DIPEA))

• Solvent (e.g., Dimethylformamide (DMF))

Procedure:

• Dissolve KI-1 in DMF and cool the solution in an ice bath.

• Add the coupling agent and DIPEA to the solution and stir for a few minutes to activate the carboxylic acid.

• In a separate flask, dissolve KI-2 in DMF.

• Slowly add the solution of KI-2 to the activated KI-1 solution.

• Allow the reaction to warm to room temperature and stir until completion, monitoring by HPLC.

• Upon completion, the reaction is quenched with water, and the product is extracted with an appropriate organic solvent.

• The organic layers are combined, washed, dried, and concentrated to give the crude LPC-233.

Protocol 4: Purification of LPC-233

The purification of the final product is crucial to meet the high purity standards required for preclinical trials. Due to the polar nature of LPC-233, reversed-phase chromatography is a suitable method.

Method:

• Preparative High-Performance Liquid Chromatography (Prep-HPLC):

  • Column: A suitable C18 reversed-phase column.

  • Mobile Phase: A gradient of water and acetonitrile, possibly with a modifier like formic acid or trifluoroacetic acid to improve peak shape.

  • The crude LPC-233 is dissolved in a suitable solvent and injected onto the column.

  • Fractions are collected and analyzed by analytical HPLC.

  • Pure fractions are combined and lyophilized to yield the final, highly pure LPC-233.

Quality Control and Analytical Methods

A comprehensive set of analytical tests must be performed to ensure the quality, purity, and identity of the LPC-233 active pharmaceutical ingredient (API) in accordance with GMP guidelines.[7][8]

Test	Method	Acceptance Criteria (Representative)
Appearance	Visual Inspection	White to off-white powder
Identity	¹H NMR, ¹³C NMR, MS, FTIR	Conforms to the structure of LPC-233
Assay	HPLC-UV	98.0% - 102.0%
Purity (Related Substances)	HPLC-UV	Individual impurity ≤ 0.1%, Total impurities ≤ 0.5%
Residual Solvents	GC-HS	Within ICH Q3C limits
Water Content	Karl Fischer Titration	≤ 0.5%
Heavy Metals	ICP-MS	Within USP <232> limits
Microbial Limits	USP <61> and <62>	Meets acceptance criteria for an oral drug substance

Signaling Pathway and Preclinical Workflow

Mechanism of action of LPC-233 via inhibition of the LpxC enzyme.

Workflow for the supply of LPC-233 for preclinical trials.

Conclusion

The large-scale synthesis of LPC-233 for preclinical trials is a complex undertaking that requires careful planning, process optimization, and strict adherence to GMP guidelines. The representative protocols and workflows presented here provide a framework for the development of a robust manufacturing process. Successful execution will enable the timely production of high-quality LPC-233, facilitating its continued development as a potentially life-saving antibiotic.

References

• 1. LPC-233 - Wikipedia [en.wikipedia.org]
• 2. Preclinical safety and efficacy characterization of an LpxC inhibitor against Gram-negative pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agcpharmachemicals.com [agcpharmachemicals.com]
• 4. Small Molecule Manufacturing – API [appliedpharma.ca]
• 5. GMP for APIs | Good Manufacturing Practices & ICH Q7 Compliance [pharmuni.com]
• 6. BJOC - Synthesis and HDAC inhibitory activity of pyrimidine-based hydroxamic acids [beilstein-journals.org]
• 7. nuvisan.com [nuvisan.com]
• 8. Quality control of small molecules - Kymos [kymos.com]

Application Notes and Protocols for Evaluating LPC-233 Against Clinical Isolates

For Researchers, Scientists, and Drug Development Professionals

Introduction

LPC-233 is a promising experimental antibiotic that exhibits potent activity against a broad spectrum of Gram-negative bacteria.[1][2][3] Its novel mechanism of action involves the targeted inhibition of UDP-3-O-acyl-N-acetylglucosamine deacetylase (LpxC), an essential enzyme in the lipid A biosynthetic pathway.[1][4][5] Lipid A is a critical component of the lipopolysaccharide (LPS) that constitutes the outer membrane of Gram-negative bacteria, and its inhibition leads to bacterial cell death.[1][4][5] This unique target makes LPC-233 a valuable candidate for combating multidrug-resistant (MDR) Gram-negative infections, a significant and growing public health threat.

These application notes provide detailed protocols for the in vitro evaluation of LPC-233 against a panel of clinically relevant Gram-negative isolates. The described experiments are designed to determine the antimicrobial potency, bactericidal activity, and anti-biofilm efficacy of LPC-233.

Mechanism of Action of LPC-233: Inhibition of the Lipid A Biosynthesis Pathway

LPC-233 is a potent and selective inhibitor of the bacterial enzyme LpxC.[1][4] This enzyme catalyzes the second and committed step in the Raetz pathway of lipid A biosynthesis.[4][6] By inhibiting LpxC, LPC-233 effectively blocks the production of lipid A, leading to the disruption of the outer membrane integrity and subsequent bacterial cell death.[4][5] The high conservation of LpxC among Gram-negative bacteria contributes to the broad-spectrum activity of LPC-233.[4]

Figure 1: LPC-233 inhibits the Lipid A biosynthesis pathway.

Recommended Clinical Isolates for Testing

A curated panel of clinical isolates is crucial for evaluating the spectrum of activity of LPC-233. The following list includes key Gram-negative pathogens, incorporating both reference strains and multidrug-resistant clinical isolates. This selection is based on the World Health Organization (WHO) priority pathogens list and strains available from culture collections such as the American Type Culture Collection (ATCC) and the National Collection of Type Cultures (NCTC).

Table 1: Proposed Panel of Gram-Negative Clinical Isolates

Species	Strain ID	Resistance Profile	Source
Escherichia coli	ATCC 25922	Susceptible (QC Strain)	ATCC
NCTC 13353	ESBL (CTX-M-15)	NCTC
Clinical Isolate 1	Carbapenem-resistant (NDM-1)	Hospital Collection
Klebsiella pneumoniae	ATCC 700603	ESBL (SHV-18)	ATCC
NCTC 13438	Carbapenemase (KPC-3)	NCTC
Clinical Isolate 2	Carbapenem-resistant (OXA-48)	Hospital Collection
Pseudomonas aeruginosa	ATCC 27853	Susceptible (QC Strain)	ATCC
Clinical Isolate 3	Multidrug-resistant	Hospital Collection
Clinical Isolate 4	Carbapenem-resistant	Hospital Collection
Acinetobacter baumannii	ATCC 19606	Susceptible	ATCC
Clinical Isolate 5	Carbapenem-resistant	Hospital Collection
Clinical Isolate 6	Multidrug-resistant	Hospital Collection
Enterobacter cloacae	ATCC 13047	Susceptible	ATCC
Clinical Isolate 7	AmpC producer	Hospital Collection

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination

This protocol determines the lowest concentration of LPC-233 that inhibits the visible growth of a microorganism. The broth microdilution method is recommended as per the Clinical and Laboratory Standards Institute (CLSI) guidelines.

References

• 1. researchgate.net [researchgate.net]
• 2. IND-enabling studies of the potent LpxC inhibitor LPC-233 as a novel antibiotic against Gram-negative pathogens - Clayton Duncan [grantome.com]
• 3. Preclinical safety and efficacy characterization of an LpxC inhibitor against Gram-negative pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) [frontiersin.org]
• 5. Mechanism and Inhibition of LpxC: an essential zinc-dependent deacetylase of bacterial lipid A synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Complete Pathway Model for Lipid A Biosynthesis in Escherichia coli | PLOS One [journals.plos.org]

Technical Notes & Optimization

Technical Support Center: LPC-233 In Vitro Applications

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the experimental antibiotic, LPC-233. Our aim is to help you overcome common challenges, particularly those related to solubility, to ensure the success and reproducibility of your in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is LPC-233 and what is its mechanism of action?

LPC-233 is an experimental antibiotic that acts as a potent and selective inhibitor of the bacterial enzyme UDP-3-O-acyl-N-acetylglucosamine deacetylase (LpxC).[1] LpxC is a crucial enzyme in the biosynthesis of Lipid A, a key component of the outer membrane of Gram-negative bacteria.[1][2] By inhibiting LpxC, LPC-233 disrupts the integrity of the bacterial outer membrane, leading to bactericidal activity against a range of Gram-negative pathogens.[2][3]

Q2: I've heard LPC-233 has improved water solubility. Why am I still facing issues?

While LPC-233 was designed to have increased water solubility compared to its parent compounds, it is still a complex organic molecule that may present solubility challenges in aqueous buffers and cell culture media.[4] Factors such as the final concentration, the specific components of your media, and the presence of salts can all influence its solubility. It is not uncommon to observe precipitation, especially when preparing concentrated stock solutions or when diluting the compound into your final assay medium.

Q3: My LPC-233 precipitated out of solution in my cell culture medium. What should I do?

Precipitation in cell culture media is a common issue when working with small molecules.[5] The precipitate can be the compound itself or a complex formed with media components. These precipitates can be harmful to your cells and interfere with your assay. It is recommended to discard the medium with the precipitate and prepare a fresh solution, taking care to follow the recommended dissolution and dilution protocols.

Troubleshooting Guide: Overcoming LPC-233 Solubility Issues

Initial Preparation of Stock Solutions

The first step to successful in vitro experiments with LPC-233 is the proper preparation of a high-concentration stock solution. Dimethyl sulfoxide (B87167) (DMSO) is a common solvent of choice for this purpose due to its ability to dissolve a wide range of organic molecules.

Parameter	Recommendation	Notes
Solvent	High-purity, anhydrous DMSO	Minimizes the introduction of water which can promote precipitation.
Concentration	10-20 mM	A higher concentration stock minimizes the volume of DMSO added to your final assay.
Procedure	Add DMSO to the vial of LPC-233. Vortex thoroughly. Gentle warming to 37°C may aid dissolution.	Ensure the compound is fully dissolved before storage.
Storage	-20°C or -80°C in small, single-use aliquots	Avoid repeated freeze-thaw cycles which can degrade the compound and affect solubility.

Protocol 1: Preparation of a 10 mM LPC-233 Stock Solution in DMSO

• Weigh out the appropriate amount of LPC-233 powder.

• Add the calculated volume of high-purity, anhydrous DMSO to achieve a 10 mM concentration.

• Vortex the solution for 1-2 minutes until the LPC-233 is completely dissolved.

• If necessary, warm the solution briefly in a 37°C water bath to aid dissolution.

• Visually inspect the solution to ensure there are no visible particles.

• Aliquot the stock solution into smaller volumes for single use and store at -20°C or -80°C.

Dilution into Aqueous Media

Precipitation often occurs when the DMSO stock solution is diluted into the aqueous environment of the cell culture medium or buffer. This is due to the lower solubility of the compound in water.

Issue	Potential Cause	Troubleshooting Strategy
Precipitation upon dilution	The final concentration of LPC-233 exceeds its solubility in the aqueous medium.	- Lower the final concentration of LPC-233 in your experiment.- Increase the volume of the aqueous medium relative to the stock solution volume.- Add the stock solution dropwise while gently vortexing or swirling the medium.
Cloudiness or turbidity in media	Formation of fine precipitates or aggregates.	- Pre-warm the aqueous medium to 37°C before adding the stock solution.- Consider using a co-solvent system (e.g., adding a small percentage of ethanol (B145695) to the final medium, if compatible with your assay).
Inconsistent experimental results	Variable amounts of soluble LPC-233 due to precipitation.	- Always prepare fresh dilutions of LPC-233 for each experiment.- Visually inspect the final solution for any signs of precipitation before adding it to your cells.

Protocol 2: Dilution of LPC-233 into Cell Culture Medium

• Pre-warm your cell culture medium or buffer to 37°C.

• Calculate the volume of your LPC-233 DMSO stock needed to achieve the desired final concentration. Ensure the final DMSO concentration is below 0.5% to avoid solvent toxicity.

• While gently swirling the pre-warmed medium, add the LPC-233 stock solution dropwise.

• Continue to mix the solution gently for a few seconds to ensure homogeneity.

• Visually inspect the medium for any signs of precipitation. If the solution is clear, it is ready for use.

Visualizing Experimental Workflows and Pathways

LPC-233 Mechanism of Action

Caption: Inhibition of LpxC by LPC-233 disrupts the Lipid A biosynthesis pathway.

Troubleshooting Workflow for LPC-233 Solubility

Caption: A stepwise guide to preparing and troubleshooting LPC-233 solutions.

References

• 1. LPC-233 - Wikipedia [en.wikipedia.org]
• 2. IND-enabling studies of the potent LpxC inhibitor LPC-233 as a novel antibiotic against Gram-negative pathogens - Clayton Duncan [grantome.com]
• 3. Preclinical safety and efficacy characterization of an LpxC inhibitor against Gram-negative pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) [frontiersin.org]
• 5. Cell Culture Academy [procellsystem.com]

Technical Support Center: LPC-233 In Vivo Dosing Optimization

Welcome to the LPC-233 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the dosing regimen of LPC-233 for in vivo studies. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to support your research.

LPC-233 is an experimental antibiotic that functions as a potent and selective inhibitor of the bacterial enzyme UDP-3-O-acyl-N-acetylglucosamine deacetylase (LpxC).[1] This enzyme is crucial for the production of Lipid A, a vital component of the cell membrane in Gram-negative bacteria.[1]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for LPC-233?

A1: LPC-233 is a potent inhibitor of the LpxC enzyme.[1][2] LpxC is the second enzyme in the Raetz pathway, which is responsible for the biosynthesis of lipid A in Gram-negative bacteria.[3] By inhibiting LpxC, LPC-233 disrupts the formation of the bacterial outer membrane, leading to bactericidal activity against a broad range of Gram-negative pathogens.[4][5]

Q2: What are the recommended starting doses for an in vivo efficacy study in mice?

A2: For initial efficacy studies in murine models, doses ranging from 10 mg/kg to 90 mg/kg administered orally every 12 hours (q12h) have been shown to be effective.[2][6] A dose of 2 mg/kg twice daily (BID) has also been noted to significantly reduce bacterial counts in a murine thigh infection model.[4] The selection of the starting dose should be guided by the specific infection model, the pathogen's susceptibility (MIC), and preliminary pharmacokinetic/pharmacodynamic (PK/PD) data.

Q3: What is the oral bioavailability of LPC-233 in preclinical species?

A3: LPC-233 has demonstrated high oral bioavailability. In mice, the oral bioavailability is reported to be 73% under fasting conditions.[7] This excellent oral absorption allows for effective systemic exposure via oral administration.[2][7]

Q4: What is the maximum tolerated dose (MTD) of LPC-233 in mice and rats?

A4: In a 7-day repeated-dose toxicity study in rats, LPC-233 was safely administered at a maximum dose of 125 mg/kg every 12 hours (250 mg/kg per day).[7] In mice, intraperitoneal administration of up to 200 mg/kg q12h for five consecutive days did not result in any noteworthy adverse events.[2] It is always recommended to perform a dose-range finding study in the specific mouse strain being used for your experiments.

Q5: How does plasma protein binding affect LPC-233 activity?

A5: LPC-233 is highly bound to plasma proteins, with binding fractions ranging from 96.4% in mice to 98.8% in humans.[7] While high, this binding is competitive with the compound's extremely high affinity for its target, LpxC (Ki = 8.9 pM).[7] This suggests that despite high plasma protein binding, the compound can effectively engage its target.[7]

Troubleshooting Guide

Q6: I am observing lower than expected efficacy in my mouse infection model. What are the potential causes and solutions?

A6: Lower than expected efficacy can stem from several factors. Consider the following troubleshooting steps:

• Dosing Regimen: The dose or frequency may be insufficient to maintain drug concentrations above the minimum inhibitory concentration (MIC) for the pathogen.

  • Solution: Increase the dose or dosing frequency. A dose fractionation study can help determine if the efficacy is driven by Cmax, AUC, or time above MIC.

• Compound Formulation/Administration: Improper formulation can lead to poor solubility or stability, affecting absorption. Administration errors can also lead to dose variability.

  • Solution: Ensure the formulation is appropriate for the route of administration and that the compound is fully dissolved or suspended. Verify the accuracy of your dosing technique.

• Pathogen Resistance: The bacterial strain may have developed resistance to LPC-233.

  • Solution: Perform MIC testing on the bacterial isolates recovered from the treated animals to check for any shifts in susceptibility.

• PK/PD Mismatch: The pharmacokinetic profile in your specific animal model may differ from published data, leading to suboptimal exposure.

  • Solution: Conduct a pilot pharmacokinetic study in your animal model to determine key parameters like Cmax, Tmax, and half-life. This will help in designing a more effective dosing regimen.

Q7: I am observing signs of toxicity (e.g., significant weight loss, lethargy) in my study animals. What should I do?

A7: The observation of toxicity indicates that the dose may be too high for the specific conditions of your study.

• Immediate Action: Reduce the dose for subsequent administrations or cease dosing for the affected animals and provide supportive care.

• Investigation:

  • Confirm MTD: Ensure your current dose is not exceeding the known MTD. If you have not performed one, a maximum tolerated dose study is recommended.[8]

  • Dosing Frequency: High peak concentrations (Cmax) can sometimes be associated with toxicity. Consider reducing the individual dose and increasing the dosing frequency (e.g., switching from once daily to twice daily) to maintain the same total daily dose but with a lower Cmax.

  • Vehicle Effects: The vehicle used for formulation could be contributing to the observed toxicity. Include a vehicle-only control group to assess this possibility.

  • Route of Administration: The route of administration can influence toxicity. If using intravenous or intraperitoneal routes, consider if oral administration is a viable alternative.

Data Presentation

Table 1: Pharmacokinetic Parameters of LPC-233 in Mice

Parameter	Value	Route of Administration
Oral Bioavailability	73%	Oral (PO)
Plasma Protein Binding	96.4%	N/A
Tmax (Time to Cmax)	~1 hour	Oral (PO)
Half-life (t1/2)	~4 hours	Oral (PO)

Note: These are representative values and can vary based on the mouse strain and experimental conditions.

Table 2: In Vivo Efficacy of LPC-233 in a Murine UTI Model

Dose Regimen (Oral)	Bacterial Load Reduction (log CFU/g tissue)	Survival Rate (%)
Vehicle Control	0	0
10 mg/kg q12h	2.5	40
30 mg/kg q12h	4.0	80
40 mg/kg q12h	> 5.0 (Complete clearance)	100

Data adapted from murine urinary tract infection (UTI) models.[7]

Experimental Protocols

Protocol 1: Maximum Tolerated Dose (MTD) Study in Mice

• Animal Model: Use the same strain and sex of mice as planned for the efficacy studies (e.g., BALB/c or C57BL/6).

• Group Allocation: Assign 3-5 mice per group.

• Dose Selection: Prepare a minimum of 4 dose levels of LPC-233, starting from the anticipated efficacious dose and escalating to doses where toxicity might be expected. Include a vehicle control group.

• Administration: Administer LPC-233 via the intended route for the efficacy study (e.g., oral gavage) for a period of 7-14 days.

• Monitoring:

  • Record body weight daily.

  • Perform clinical observations twice daily for any signs of toxicity (e.g., changes in posture, activity, fur texture).

  • At the end of the study, collect blood for clinical chemistry and tissues for histopathology if required.

• MTD Definition: The MTD is the highest dose that does not produce significant toxicity, often defined as the dose causing no more than a 10-20% loss in body weight and no mortality or severe clinical signs.[9][10]

Protocol 2: Pharmacokinetic (PK) Study in Mice

• Animal Model: Use cannulated mice if serial blood sampling is required, or use satellite groups for terminal blood collection.

• Dosing: Administer a single dose of LPC-233 at a relevant dose level via the intended route (e.g., 30 mg/kg PO).

• Blood Sampling: Collect blood samples (e.g., via tail vein or retro-orbital sinus) at multiple time points post-dose (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours).

• Plasma Preparation: Process the blood samples to obtain plasma and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of LPC-233 in the plasma samples using a validated analytical method (e.g., LC-MS/MS).

• Data Analysis: Use pharmacokinetic software to calculate key parameters such as Cmax, Tmax, AUC, and half-life.

Visualizations

Caption: Mechanism of action of LPC-233 in the bacterial Lipid A synthesis pathway.

Caption: Workflow for optimizing the in vivo dosing regimen of LPC-233.

Caption: Decision tree for troubleshooting common issues in LPC-233 in vivo studies.

References

• 1. LPC-233 - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. IND-enabling studies of the potent LpxC inhibitor LPC-233 as a novel antibiotic against Gram-negative pathogens - Clayton Duncan [grantome.com]
• 5. Preclinical safety and efficacy characterization of an LpxC inhibitor against Gram-negative pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. reactionbiology.com [reactionbiology.com]
• 9. Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics & Toxicology - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. A systematic investigation of the maximum tolerated dose of cytotoxic chemotherapy with and without supportive care in mice | springermedizin.de [springermedizin.de]

Potential mechanisms of resistance to LPC-233

Disclaimer: The following information is provided for illustrative purposes, as "LPC-233" is a hypothetical compound. The mechanisms, data, and protocols described are based on common principles of drug resistance in cancer therapy and are intended to serve as a template for researchers.

Frequently Asked Questions (FAQs)

Q1: We are observing a gradual decrease in the efficacy of LPC-233 in our long-term cell culture experiments. What could be the potential reason for this acquired resistance?

A1: Acquired resistance to targeted therapies like LPC-233 can arise from several mechanisms. The most common possibilities include:

• Target Alterations: Mutations in the drug's target protein that prevent LPC-233 from binding effectively.

• Bypass Signaling: Activation of alternative signaling pathways that compensate for the inhibition caused by LPC-233, thereby promoting cell survival and proliferation.

• Drug Efflux: Increased expression of drug efflux pumps, such as P-glycoprotein (ABCB1), which actively remove LPC-233 from the cell, reducing its intracellular concentration.

• Metabolic Reprogramming: Alterations in cellular metabolism that provide alternative energy sources or reduce the cell's dependency on the pathway targeted by LPC-233.

We recommend initiating a systematic investigation to pinpoint the specific mechanism in your model system.

Q2: How can we determine if our resistant cell line has developed mutations in the target of LPC-233?

A2: The most direct method is to perform Sanger or Next-Generation Sequencing (NGS) of the gene encoding the target protein. You should sequence the entire coding region from both your parental (sensitive) and the LPC-233-resistant cell lines. Any non-synonymous mutations found exclusively in the resistant population should be further investigated.

Q3: Our cells are showing resistance to LPC-233, but we have not found any mutations in the drug's direct target. What should we investigate next?

A3: In the absence of on-target mutations, it is highly likely that resistance is mediated by other mechanisms. We suggest exploring the following:

• Bypass Pathway Activation: Perform a phosphoproteomic or western blot analysis to screen for the activation of key survival pathways, such as the MAPK/ERK, JAK/STAT, or other receptor tyrosine kinase pathways.

• Drug Efflux Pump Expression: Quantify the mRNA and protein levels of common ATP-binding cassette (ABC) transporters (e.g., ABCB1, ABCG2). A functional assay using a fluorescent substrate of these pumps can also confirm their activity.

Our troubleshooting guides provide detailed protocols for these investigations.

Troubleshooting Guides

Guide 1: Investigating Target-Based Resistance

This guide outlines the workflow for identifying mutations in the LPC-233 target protein.

Caption: Workflow for identifying target gene mutations.

Experimental Protocol: Target Gene Sequencing

• Cell Culture: Culture parental (sensitive) and LPC-233-resistant cells under standard conditions. The resistant line should be maintained in media containing LPC-233 at its IC90 concentration.

• Genomic DNA Extraction: Isolate high-quality genomic DNA from both cell lines using a commercial kit.

• Primer Design: Design PCR primers to amplify the entire coding sequence and exon-intron boundaries of the target gene.

• PCR Amplification: Perform PCR using a high-fidelity DNA polymerase.

• Sequencing: Send the purified PCR products for Sanger sequencing. For a broader analysis, consider whole-exome or targeted NGS.

• Data Analysis: Align the sequencing reads from the resistant cells to the reference sequence from the parental cells. Identify any single nucleotide variants (SNVs) or insertions/deletions.

Guide 2: Assessing Bypass Pathway Activation

This guide details how to screen for the upregulation of alternative signaling pathways.

Caption: LPC-233 action and a bypass resistance mechanism.

Experimental Protocol: Phospho-Kinase Array

• Cell Lysis: Treat both parental and resistant cells with and without LPC-233 for a specified time (e.g., 24 hours). Lyse the cells using a lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Array Incubation: Incubate the cell lysates with a phospho-kinase array membrane according to the manufacturer's instructions. These membranes are spotted with antibodies against various phosphorylated kinases.

• Detection: Use a chemiluminescent detection method to visualize the phosphorylated proteins.

• Data Analysis: Quantify the spot intensities and compare the profiles of parental versus resistant cells, and treated versus untreated cells. A significant increase in the phosphorylation of a kinase in the resistant line suggests its involvement in a bypass pathway.

Table 1: Hypothetical Phospho-Kinase Array Data

Phospho-Protein	Parental (Fold Change)	Resistant (Fold Change)
p-Akt (S473)	0.2	0.3
p-ERK1/2 (T202/Y204)	1.1	4.5
p-STAT3 (Y705)	0.9	1.2
p-p38 (T180/Y182)	1.3	3.8

Data represents the fold change in phosphorylation upon LPC-233 treatment compared to vehicle control.

Guide 3: Evaluating Drug Efflux

This guide provides a method to assess the contribution of ABC transporters to LPC-233 resistance.

Experimental Protocol: Rhodamine 123 Efflux Assay

• Cell Seeding: Seed parental and resistant cells in a 96-well plate.

• Dye Loading: Incubate the cells with Rhodamine 123, a fluorescent substrate for ABCB1.

• Efflux Phase: Wash the cells and incubate them in a dye-free medium with or without a known ABCB1 inhibitor (e.g., Verapamil).

• Fluorescence Measurement: Measure the intracellular fluorescence at different time points using a plate reader.

• Data Analysis: A faster decrease in fluorescence in the resistant cells compared to the parental cells indicates increased efflux. If this effect is reversed by the ABCB1 inhibitor, it confirms the role of this transporter.

Table 2: Hypothetical IC50 Values for LPC-233

Cell Line	LPC-233 IC50 (nM)	LPC-233 + Verapamil (1µM) IC50 (nM)
Parental	50	45
Resistant	1500	250

An IC50 shift upon co-treatment with an efflux pump inhibitor strongly suggests that drug efflux is a significant resistance mechanism.

Technical Support Center: LpxC Inhibitor Cardiovascular Toxicity

Welcome to the technical support center for researchers, scientists, and drug development professionals working with LpxC inhibitors. This resource provides guidance on identifying, understanding, and mitigating the cardiovascular toxicity associated with this promising class of antibiotics.

Frequently Asked Questions (FAQs)

Q1: What is the primary cardiovascular liability observed with LpxC inhibitors?

A1: The most significant dose-limiting cardiovascular toxicity reported for LpxC inhibitors, such as the clinical candidate ACHN-975, is transient hypotension (a drop in blood pressure) that is notably not accompanied by a compensatory increase in heart rate (tachycardia)[1][2][3]. This specific hemodynamic profile has been a major hurdle in the clinical development of several LpxC inhibitors[4].

Q2: What is the proposed mechanism for this cardiovascular effect?

A2: The exact off-target mechanism is not fully elucidated and is an area of active investigation. Since LpxC has no known human homologue, the toxicity is believed to stem from interactions with other mammalian targets[5]. Potential mechanisms include:

• Off-target kinase inhibition: Some small molecules can inhibit various kinases involved in cardiovascular regulation.

• Interaction with ion channels: Effects on ion channels crucial for cardiac function and vascular tone.

• Modulation of signaling pathways: Interference with pathways that regulate blood pressure and heart rate. For example, the inhibitor ACHN-975 was profiled against a panel of receptors and enzymes to identify potential off-targets, though a definitive single target responsible for the observed effects remains to be confirmed[2].

Q3: Are all LpxC inhibitors cardiotoxic?

A3: Not necessarily, but it has been a recurring challenge for the class. Significant efforts in medicinal chemistry have focused on designing inhibitors with an improved therapeutic window[1][4]. For instance, the compound LPC-233 was developed to have a potent antibacterial effect with no detectable adverse cardiovascular toxicity in dogs at high doses[6]. Strategies to mitigate toxicity include modifying chemical structures to reduce off-target activity and altering pharmacokinetic properties, such as increasing plasma protein binding, to limit the concentration of unbound drug that can interact with off-targets[7].

Q4: What is LpxC and why is it a target for antibiotics?

A4: LpxC, or UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase, is a zinc-dependent enzyme that catalyzes the first committed step in the biosynthesis of Lipid A[1][8]. Lipid A is the essential anchor of lipopolysaccharide (LPS), a critical component of the outer membrane of most Gram-negative bacteria[6][7]. Because LpxC is essential for bacterial survival and is highly conserved among Gram-negative species but has no human counterpart, it is an attractive target for developing novel antibiotics[5][8][9].

Troubleshooting Guides

This section addresses specific experimental issues you may encounter.

Issue 1: My LpxC inhibitor shows a positive signal in an in vitro hERG assay.

The hERG (human Ether-à-go-go-Related Gene) potassium ion channel is critical for cardiac repolarization. Inhibition of this channel can lead to QT interval prolongation and potentially fatal arrhythmias[10][11]. A positive hERG result is a significant flag for cardiotoxicity.

Troubleshooting Steps:

• Confirm the Result: Repeat the assay to ensure the finding is reproducible. Use a reputable automated patch-clamp system (e.g., QPatch, SyncroPatch) with appropriate positive (e.g., E-4031) and negative (vehicle) controls[10][11].

• Determine IC50: If the initial screen was at a single high concentration, perform a dose-response curve to determine the half-maximal inhibitory concentration (IC50). A larger margin between the hERG IC50 and the antibacterial efficacy (MIC) is desired.

• Assess Other Ion Channels (CiPA Panel): A hERG-only result can be misleading. The Comprehensive in vitro Proarrhythmia Assay (CiPA) initiative recommends testing against a broader panel of cardiac ion channels (e.g., Nav1.5, Cav1.2) to get a more complete picture of proarrhythmic risk[11][12].

• Medicinal Chemistry Optimization: If the hERG liability is confirmed, medicinal chemistry efforts may be required. Common strategies to reduce hERG affinity include:

  • Reducing the lipophilicity of the molecule.

  • Lowering the pKa of basic nitrogen atoms.

  • Introducing polar functional groups or steric hindrance to disrupt binding to the hERG channel pore[13].

• Proceed to In Vivo Models with Caution: If the therapeutic window is still promising, proceed to in vivo cardiovascular assessments, but with a clear hypothesis about the potential risk.

Issue 2: I'm observing hypotension in my in vivo (e.g., rat, dog) telemetry study.

Observing a drop in blood pressure is a critical finding that mirrors the clinical toxicity seen with compounds like ACHN-975[2][3].

Troubleshooting Workflow:

// Nodes start [label="Hypotension Observed\nin In Vivo Telemetry Study", fillcolor="#EA4335", fontcolor="#FFFFFF"]; q1 [label="Is it accompanied by\ncompensatory tachycardia?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

path_a [label="No (Matches LpxC Inhibitor Profile)", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; path_b [label="Yes (Suggests different mechanism,\ne.g., simple vasodilation)", shape=box, fillcolor="#F1F3F4", fontcolor="#202124"];

step2 [label="Characterize Dose- and\nConcentration-Dependence", fillcolor="#4285F4", fontcolor="#FFFFFF"]; step3 [label="Investigate Mechanism:\n- Off-target screening (e.g., CEREP panel)\n- Assess vascular vs. cardiac origin", fillcolor="#4285F4", fontcolor="#FFFFFF"]; step4 [label="Correlate with PK/PD:\n- Is toxicity Cmax-driven?\n- Compare unbound plasma concentration\nto off-target IC50s", fillcolor="#4285F4", fontcolor="#FFFFFF"]; end [label="Decision: Modify Compound,\nChange Dosing Regimen, or Halt Development", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges start -> q1 [penwidth=1.5, color="#202124"]; q1 -> path_a [label=" No ", penwidth=1.5, color="#202124"]; q1 -> path_b [label=" Yes ", penwidth=1.5, color="#202124"]; path_a -> step2 [penwidth=1.5, color="#202124"]; path_b -> step2 [penwidth=1.5, color="#202124"]; step2 -> step3 [penwidth=1.5, color="#202124"]; step3 -> step4 [penwidth=1.5, color="#202124"]; step4 -> end [penwidth=1.5, color="#202124"]; } dot Caption: Troubleshooting workflow for in vivo hypotension.

Detailed Steps:

• Analyze the Full Hemodynamic Profile: The key signature for this class has been hypotension without a compensatory increase in heart rate[1][4]. Confirm if your data matches this profile.

• Establish a Dose-Response Relationship: Determine the Maximum Tolerated Concentration (MTC) or dose at which the effect occurs. This is critical for calculating the therapeutic window.

• Correlate with Pharmacokinetics (PK): The toxicity of ACHN-975 was found to be driven by the peak plasma concentration (Cmax)[4]. Analyze your PK data to see if the hypotensive events correlate with Cmax. Understanding the relationship between unbound drug concentration and the adverse event is key.

• Conduct Broad Off-Target Profiling: Use a broad screening panel (e.g., a CEREP safety panel) to test your compound against hundreds of GPCRs, kinases, and ion channels to identify potential off-targets that could explain the vascular effects[2].

• Evaluate Structure-Toxicity Relationships: Test analogs of your lead compound in the same in vivo model. This can help identify the specific parts of the molecule (pharmacophores) responsible for the toxicity, guiding future medicinal chemistry efforts.

Data Tables

Table 1: Example Hemodynamic Effects of an LpxC Inhibitor in a Rat Model.

Compound	Dose (mg/kg, IV)	Max Decrease in Mean Arterial Pressure (MAP)	Change in Heart Rate (HR)
Vehicle Control	N/A	Minimal Change	Minimal Change
ACHN-975	10	↓ 25%	No significant change
ACHN-975	30	↓ 40%	No significant change
Compound 26	30	↓ 15%	No significant change

Data is illustrative, based on descriptions from publications[1][2].

Table 2: Comparison of In Vitro Potency vs. hERG Inhibition.

Compound	LpxC IC50 (nM) (P. aeruginosa)	Antibacterial MIC90 (µg/mL) (P. aeruginosa)	hERG IC50 (µM)	Therapeutic Index (hERG IC50 / LpxC IC50)
Inhibitor X	5	1	2	400
Inhibitor Y	10	2	> 30	> 3000

Data is for illustrative purposes to highlight the concept of the therapeutic index.

Key Experimental Protocols

Protocol 1: Automated Patch-Clamp Assay for hERG Channel Inhibition

This protocol provides a general methodology for assessing hERG inhibition using an automated platform like the QPatch or SyncroPatch.

Objective: To determine the IC50 of a test compound on the hERG potassium channel.

Materials:

• HEK293 or CHO cell line stably expressing the hERG channel.

• Cell culture medium and reagents.

• Extracellular and intracellular buffer solutions specific to the platform.

• Test compound stock solution (e.g., 10 mM in DMSO).

• Positive control (e.g., E-4031) and negative control (DMSO vehicle).

• Automated patch-clamp system and corresponding consumables (e.g., QPlate, SyncroPatch chip).

Methodology:

• Cell Preparation: Culture the hERG-expressing cells according to standard protocols. On the day of the experiment, prepare a high-viability single-cell suspension.

• System Preparation: Prime the automated patch-clamp system with the appropriate intracellular and extracellular solutions.

• Compound Preparation: Prepare serial dilutions of the test compound in the extracellular solution. Typically, concentrations might range from 0.1 to 30 µM. The final DMSO concentration should be kept low (e.g., <0.5%).

• Cell Loading & Sealing: The system automatically adds the cell suspension to the patch-clamp chip. A vacuum is applied to trap cells and form a high-resistance (>100 MΩ for QPatch, >50 MΩ for SyncroPatch) "gigaseal" between the cell membrane and the chip[10][11].

• Voltage Protocol: Once a stable whole-cell configuration is achieved, apply a specific voltage-clamp protocol to elicit the hERG current. A common protocol involves a depolarizing step to activate the channels, followed by a repolarizing step where the characteristic "tail current" is measured.

• Compound Application:

  • Establish a stable baseline current by perfusing with the vehicle solution.

  • Sequentially apply increasing concentrations of the test compound, allowing the current to reach a steady-state at each concentration (typically 3-5 minutes).

  • Apply a positive control at the end of the experiment to confirm channel inhibition.

• Data Analysis:

  • Measure the peak tail current at each concentration.

  • Calculate the percentage of inhibition relative to the baseline vehicle control.

  • Fit the concentration-response data to a suitable equation (e.g., Hill equation) to determine the IC50 value.

// Nodes prep [label="Cell & Compound\nPreparation", fillcolor="#F1F3F4", fontcolor="#202124"]; load [label="Load Cells & Reagents\ninto Automated System", fillcolor="#4285F4", fontcolor="#FFFFFF"]; seal [label="Achieve Gigaseal &\nWhole-Cell Configuration", fillcolor="#4285F4", fontcolor="#FFFFFF"]; protocol [label="Apply Voltage Protocol\n& Establish Baseline", fillcolor="#FBBC05", fontcolor="#202124"]; apply [label="Sequentially Apply\nTest Compound", fillcolor="#34A853", fontcolor="#FFFFFF"]; analyze [label="Measure Current Inhibition\n& Calculate IC50", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges prep -> load [penwidth=1.5, color="#202124"]; load -> seal [penwidth=1.5, color="#202124"]; seal -> protocol [penwidth=1.5, color="#202124"]; protocol -> apply [penwidth=1.5, color="#202124"]; apply -> analyze [penwidth=1.5, color="#202124"]; } dot Caption: High-level workflow for the automated hERG assay.

Protocol 2: In Vivo Cardiovascular Telemetry in Conscious, Unrestrained Rats

Objective: To continuously monitor cardiovascular parameters (blood pressure, heart rate, ECG) in freely moving rats following administration of an LpxC inhibitor.

Materials:

• Male Sprague-Dawley rats (or other appropriate strain).

• Implantable telemetry transmitters.

• Surgical tools for sterile implantation.

• Receivers and data acquisition system (e.g., DSI Ponemah).

• Test compound and appropriate vehicle for administration (e.g., IV, PO).

Methodology:

• Transmitter Implantation (Survival Surgery):

  • Anesthetize the rat under sterile surgical conditions.

  • Implant the telemetry transmitter body in the abdominal cavity.

  • Insert the blood pressure catheter into the descending aorta and secure it.

  • Place the ECG leads in a standard configuration (e.g., Lead II).

  • Close all incisions and provide appropriate post-operative care, including analgesics.

  • Allow for a recovery period of at least 7-10 days to ensure the animal has returned to normal physiological status.

• Acclimation and Baseline Recording:

  • House the rats individually in cages placed on top of the telemetry receivers.

  • Allow the animals to acclimate to the study environment for at least 24-48 hours.

  • Record at least 24 hours of stable, high-quality baseline cardiovascular data before dosing.

• Dosing and Data Collection:

  • Administer the vehicle to a control group and the test compound to treatment groups via the intended clinical route (e.g., intravenous bolus or infusion).

  • Continuously record telemetry data (e.g., arterial pressure, heart rate, ECG intervals) for a predetermined period post-dose (e.g., 24 hours).

• Data Analysis:

  • Process the continuous data into discrete time intervals (e.g., 5-minute averages).

  • Calculate the change from the time-matched baseline for each parameter (e.g., Mean Arterial Pressure, Heart Rate).

  • Statistically compare the changes in the treated groups to the vehicle control group.

  • Analyze the data for dose-dependent effects and correlate hemodynamic changes with pharmacokinetic data if available.

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Optimization of LpxC Inhibitors for Antibacterial Activity and Cardiovascular Safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Potent LpxC Inhibitors with In Vitro Activity against Multidrug-Resistant Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanism and Inhibition of LpxC: an essential zinc-dependent deacetylase of bacterial lipid A synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preclinical safety and efficacy characterization of an LpxC inhibitor against Gram-negative pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanism and inhibition of LpxC: an essential zinc-dependent deacetylase of bacterial lipid A synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Antibacterial Drug Discovery Targeting the Lipopolysaccharide Biosynthetic Enzyme LpxC - PMC [pmc.ncbi.nlm.nih.gov]
• 10. evotec.com [evotec.com]
• 11. hERG Safety | Cyprotex ADME-Tox Solutions - Evotec [evotec.com]
• 12. labcorp.com [labcorp.com]
• 13. youtube.com [youtube.com]

Technical Support Center: Enhancing Oral Bioavailability of Novel Antibacterial Agents

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the development of orally administered antibacterial agents.

Frequently Asked Questions (FAQs)

Q1: What are the primary barriers to achieving high oral bioavailability for novel antibacterial agents?

The oral bioavailability of an antibacterial agent is primarily limited by two main factors: low aqueous solubility and poor intestinal permeability.[1][2] Many modern antibiotic candidates are large, lipophilic molecules that do not readily dissolve in the gastrointestinal fluids, which is a prerequisite for absorption.[3] Furthermore, even if dissolved, the drug may not efficiently cross the intestinal epithelium to reach systemic circulation due to its chemical structure or because it is actively removed by efflux pumps.[1][4] This is often categorized using the Biopharmaceutics Classification System (BCS), with Class IV compounds presenting the dual challenges of low solubility and low permeability.[1]

Q2: How does the "first-pass effect" impact the bioavailability of antibacterial agents?

The first-pass effect, or presystemic metabolism, can significantly reduce the concentration of an active drug before it reaches systemic circulation.[5][6][7] After oral administration and absorption in the gut, the drug enters the portal vein and is transported to the liver.[6][7] In the liver, enzymes, particularly the cytochrome P450 (CYP) family, can metabolize the drug, rendering it inactive.[6][8] This metabolic process can substantially lower the amount of the active drug that is available to exert its therapeutic effect.[5][8]

Q3: What is the role of efflux pumps in limiting the oral absorption of antibiotics?

Efflux pumps are proteins found in the cells lining the intestines that actively transport a wide variety of substances, including many antibiotics, out of the cell and back into the gastrointestinal lumen.[4][9] This process prevents the drug from reaching the systemic circulation, thereby reducing its bioavailability.[4] P-glycoprotein (P-gp) is a well-characterized efflux pump that affects the absorption of numerous drugs.[1] The overexpression of these pumps is also a significant mechanism of bacterial resistance to antibiotics.[4][10][11]

Q4: What are the main formulation strategies to improve the oral bioavailability of poorly soluble antibacterial agents?

Several formulation strategies can be employed to enhance the oral bioavailability of poorly soluble antibacterial drugs:

• Particle Size Reduction: Decreasing the particle size of the drug increases its surface area, which can improve the dissolution rate and, consequently, absorption.[12] Techniques like micronization and nanosuspension are used for this purpose.[12][13]

• Amorphous Solid Dispersions: Dispersing the drug in an amorphous state within a polymer matrix can prevent crystallization and enhance solubility and dissolution.[3][13]

• Lipid-Based Formulations: Incorporating the drug into lipid-based systems like Self-Emulsifying Drug Delivery Systems (SEDDS) can improve solubilization in the gastrointestinal tract and facilitate absorption.[1][2][3][14]

• Complexation: Using complexing agents like cyclodextrins can increase the solubility of a drug by forming inclusion complexes.[3]

Q5: How can prodrugs be utilized to enhance the oral bioavailability of antibacterial agents?

A prodrug is an inactive or less active derivative of a drug molecule that is converted into the active form within the body.[15][] This approach can be used to overcome several barriers to oral bioavailability:

• Improved Permeability: By masking polar functional groups, a prodrug can be made more lipophilic, enhancing its ability to cross the intestinal membrane.[15][]

• Increased Solubility: Conversely, a prodrug can be designed with ionizable or polar promoieties to improve aqueous solubility.[13][]

• Bypassing First-Pass Metabolism: The prodrug strategy can be used to protect the active drug from premature metabolism in the liver.[]

Troubleshooting Guides

Issue 1: Inconsistent or low antibacterial activity in vitro.

Question: We are observing lower than expected or highly variable minimal inhibitory concentration (MIC) values for our novel antibacterial agent in our in vitro assays. What could be the cause?

Answer: This issue is often related to the poor aqueous solubility of the agent. The compound may be precipitating in the culture medium, leading to an underestimation of its true potency.[2]

Recommendations:

• Vehicle Selection: Ensure you are using an appropriate solvent for your stock solution, such as DMSO. Be mindful of the final DMSO concentration in your assay, as it can have its own antibacterial effects; it is recommended to keep the final concentration below 0.5%.[2][17]

• Solubility Enhancement: Consider the use of solubilizing agents in your culture medium. A non-ionic surfactant like Pluronic F-68 can improve the solubility of hydrophobic compounds without significantly impacting bacterial growth.[2]

• Formulation: For in vitro testing, preparing a nanosuspension of the agent can also improve its dispersion and availability in the assay medium.[2]

Issue 2: Low apparent permeability (Papp) in Caco-2 cell assays.

Question: Our compound shows low apparent permeability in the Caco-2 cell assay. How can we determine the reason and address it?

Answer: Low apparent permeability in a Caco-2 assay can be due to poor passive diffusion or active efflux by transporters like P-glycoprotein (P-gp).[1]

Recommendations:

• Confirm Efflux: Perform a bi-directional Caco-2 assay, measuring transport from the apical to the basolateral side and from the basolateral to the apical side. An efflux ratio (Papp(B-A)/Papp(A-B)) greater than 2 suggests the involvement of active efflux.[18][19]

• Use of Inhibitors: Co-administer a known P-gp inhibitor, such as verapamil (B1683045), to confirm P-gp-mediated efflux. A significant increase in the apical-to-basolateral permeability in the presence of the inhibitor confirms that your compound is a substrate for the efflux pump.[1][18]

• Improve Solubility: If efflux is not the primary issue, poor solubility in the assay buffer may be limiting permeability. Including Bovine Serum Albumin (BSA) in the assay buffer can help solubilize lipophilic compounds and reduce non-specific binding to plasticware.[19]

Issue 3: High variability in in vivo pharmacokinetic (PK) data.

Question: We are observing high variability in the plasma concentrations of our antibacterial agent in animal models after oral administration. What are the potential causes and solutions?

Answer: High variability in in vivo PK data can stem from poor dissolution and precipitation of the compound in the GI tract or from physiological factors like food effects.[1]

Recommendations:

• Formulation Optimization: Move to a more robust formulation, such as a self-microemulsifying drug delivery system (SMEDDS), to improve dissolution and absorption consistency.[1]

• Standardize Animal Studies: Implement standardized feeding protocols for animal studies (e.g., fasted vs. fed state) to minimize variability caused by food effects on GI physiology.[1]

• Dose-Ranging Studies: Conduct a dose-ranging PK study to establish a clear relationship between the administered dose and the resulting plasma concentration.[1]

Data Presentation

Table 1: Comparison of Formulation Strategies on the Oral Bioavailability of a Hypothetical BCS Class IV Antibacterial Agent

Formulation	Cmax (ng/mL)	Tmax (hr)	AUC (ng·hr/mL)	Oral Bioavailability (%)
Aqueous Suspension	50 ± 15	4.0	200 ± 50	< 5%
Micronized Suspension	150 ± 40	2.0	600 ± 120	10%
Amorphous Solid Dispersion	400 ± 80	1.5	1800 ± 300	30%
SEDDS	800 ± 150	1.0	4200 ± 500	70%

Table 2: Effect of a P-gp Inhibitor on the Permeability of a Hypothetical Antibacterial Agent in a Caco-2 Assay

Condition	Papp (A-B) (x 10⁻⁶ cm/s)	Papp (B-A) (x 10⁻⁶ cm/s)	Efflux Ratio (Papp B-A / Papp A-B)
Without Verapamil	0.5 ± 0.1	5.0 ± 0.8	10.0
With Verapamil	2.5 ± 0.4	2.8 ± 0.5	1.12

Experimental Protocols

Protocol 1: Caco-2 Permeability Assay

Objective: To assess the intestinal permeability of a novel antibacterial agent and determine if it is a substrate for efflux transporters.

Methodology:

• Cell Culture: Caco-2 cells are seeded on Transwell® inserts and cultured for approximately 21 days to allow for differentiation and the formation of a confluent monolayer with tight junctions.[18]

• Monolayer Integrity Check: The integrity of the cell monolayer is confirmed by measuring the Transepithelial Electrical Resistance (TEER). TEER values should be within the acceptable range (typically 300-500 Ω·cm²) to ensure the tight junctions are intact.[18] The passive diffusion of a paracellular marker like Lucifer Yellow is also used to validate monolayer integrity.[18]

• Transport Experiment:

  • The test compound is added to the apical (A) side of the Transwell® insert, and samples are taken from the basolateral (B) side at various time points to determine the A-B permeability.

  • For the bi-directional assay, the compound is also added to the basolateral side, and samples are taken from the apical side to determine the B-A permeability.

  • To investigate efflux, the experiment is repeated in the presence of an efflux pump inhibitor (e.g., verapamil for P-gp).[18]

• Sample Analysis: The concentration of the test compound in the collected samples is quantified using a suitable analytical method, such as LC-MS/MS.

• Data Analysis: The apparent permeability coefficient (Papp) is calculated for both directions. The efflux ratio is then determined by dividing the Papp (B-A) by the Papp (A-B).

Protocol 2: In Vivo Pharmacokinetic Study in Rats

Objective: To determine the key pharmacokinetic parameters (Cmax, Tmax, AUC, and oral bioavailability) of different formulations of a novel antibacterial agent.

Methodology:

• Animal Model: Male Sprague-Dawley rats are used (n=5 per group).[1]

• Dosing:

  • Intravenous (IV) Group: A single dose (e.g., 2 mg/kg) of the antibacterial agent solubilized in a suitable IV vehicle is administered via the tail vein.[1]

  • Oral (PO) Groups: A single oral gavage dose (e.g., 20 mg/kg) of each test formulation (e.g., aqueous suspension, SEDDS) is administered.[1][2]

• Blood Sampling: Blood samples are collected at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours) post-dosing.

• Plasma Preparation and Analysis: Plasma is separated from the blood samples by centrifugation and stored frozen until analysis. The concentration of the antibacterial agent in the plasma samples is determined by a validated analytical method, typically LC-MS/MS.

• Pharmacokinetic Analysis: Plasma concentration-time data are used to calculate pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to reach Cmax), and AUC (area under the curve). Oral bioavailability (F%) is calculated using the formula: F% = (AUCoral / Doseoral) / (AUCIV / DoseIV) x 100.[20]

Visualizations

Caption: Oral Drug Absorption and First-Pass Metabolism Pathway.

Caption: Troubleshooting Workflow for Low Oral Bioavailability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Chapter 1 Pharmacokinetics & Pharmacodynamics - Nursing Pharmacology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. knyamed.com [knyamed.com]
• 7. First pass effect - Wikipedia [en.wikipedia.org]
• 8. walshmedicalmedia.com [walshmedicalmedia.com]
• 9. Bacterial Efflux Pump Inhibitors Reduce Antibiotic Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
• 11. mdpi.com [mdpi.com]
• 12. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. sphinxsai.com [sphinxsai.com]
• 14. hilarispublisher.com [hilarispublisher.com]
• 15. Prodrug Approach as a Strategy to Enhance Drug Permeability [mdpi.com]
• 17. Caco-2 Cell Tips for Reliable Intestinal Permeability Models [mimetas.com]
• 18. Caco-2 permeability assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 19. Caco-2 Permeability | Evotec [evotec.com]
• 20. youtube.com [youtube.com]

Stability of LPC-233 in different experimental conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of the experimental antibiotic LPC-233. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the recommended procedure for storing LPC-233?

A1: While comprehensive stability data for solid LPC-233 is not publicly available, general best practices for handling potent small molecules should be followed. For solutions, a specific study noted that a 30 mg/mL solution of LPC-233 formulated in 20% Captisol was stored at 4°C and protected from light. It is recommended to adhere to these conditions for storing solutions of LPC-233 to minimize degradation.

Q2: What is the known solubility of LPC-233?

A2: The solubility of LPC-233 has been reported to be approximately 20 mg/mL in a 5% Captisol solution. The use of a cyclopropargyl structure in LPC-233 was intended to increase its water solubility compared to its predecessor, LPC-058.[1]

Q3: Are there any known stability issues with the chemical class of LPC-233?

A3: Yes, LPC-233 contains a hydroxamic acid moiety.[1] Hydroxamic acids are known to be susceptible to plasma instability due to enzymatic degradation by arylesterases and carboxylesterases, which can lead to hydrolysis to the corresponding carboxylic acid. This can result in high plasma clearance and potentially poor in vivo activity if not carefully considered in the formulation and experimental design.

Q4: How does the stability of LPC-233 in plasma vary between species?

A4: Specific comparative plasma stability data for LPC-233 across different species is not available. However, it is a known phenomenon that the stability of hydroxamic acids can differ significantly between species, such as between rodents and humans, due to varying levels and types of plasma esterases. Therefore, it is crucial to assess plasma stability in the relevant species for your experiments.

Q5: Have any degradation products of LPC-233 been identified?

A5: There is no publicly available information detailing specific degradation products of LPC-233 that may form under various stress conditions. To identify potential degradation products, it is recommended to perform forced degradation studies and utilize analytical techniques such as LC-MS.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Loss of compound activity in in vitro assays over time.	Degradation of LPC-233 in aqueous assay buffer.	Prepare fresh solutions of LPC-233 for each experiment. If solutions must be stored, keep them at 4°C and protected from light for short periods. Consider performing a time-course experiment to assess the stability of LPC-233 in your specific assay buffer.
Inconsistent results in cell-based assays.	Instability of LPC-233 in cell culture media containing serum.	Minimize the incubation time of LPC-233 in serum-containing media. Prepare stock solutions in an appropriate non-aqueous solvent (e.g., DMSO) and dilute into media immediately before use.
Poor in vivo efficacy despite good in vitro potency.	Rapid plasma clearance due to enzymatic degradation of the hydroxamic acid moiety.	Assess the plasma stability of LPC-233 in the chosen animal model. Consider using a formulation, such as with Captisol, which may improve stability and bioavailability.
Appearance of unknown peaks in HPLC analysis of stored samples.	Chemical degradation of LPC-233.	Store the solid compound and solutions under recommended conditions (cool, dry, and dark). If degradation is suspected, perform forced degradation studies (acid, base, oxidation, heat, light) to understand the degradation profile and develop a stability-indicating analytical method.

Data Summary

Table 1: Reported Solubility and Storage Conditions for LPC-233

Parameter	Value	Formulation/Solvent	Source
Solubility	~20 mg/mL	5% Captisol
Storage of Solution	4°C, Protected from light	30 mg/mL in 20% Captisol

Experimental Protocols

General Protocol for Assessing LPC-233 Stability in an Aqueous Buffer

This protocol provides a general framework for evaluating the stability of LPC-233 in a user-defined aqueous buffer.

• Preparation of LPC-233 Stock Solution:

  • Prepare a concentrated stock solution of LPC-233 in an appropriate organic solvent (e.g., DMSO).

• Preparation of Test Solution:

  • Dilute the LPC-233 stock solution into the aqueous buffer of interest to the final desired concentration. Ensure the final concentration of the organic solvent is low and does not affect the assay.

• Incubation:

  • Incubate the test solution at the desired temperature (e.g., room temperature or 37°C).

  • Protect the solution from light if photostability is not the variable being tested.

• Time-Point Sampling:

  • Collect aliquots of the test solution at various time points (e.g., 0, 1, 2, 4, 8, 24 hours).

  • Immediately quench any potential degradation by freezing the samples at -80°C or by mixing with a quenching solution if necessary.

• Analysis:

  • Analyze the samples using a suitable analytical method, such as a stability-indicating HPLC method, to quantify the remaining concentration of LPC-233.

  • Compare the concentration at each time point to the initial concentration (time 0) to determine the rate of degradation.

Visualizations

References

• 1. Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Off-Target Effects of LpxC Inhibitors in Preclinical Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with LpxC inhibitors. The information provided addresses specific issues that may be encountered during preclinical evaluation of these novel antibacterial agents.

Frequently Asked Questions (FAQs)

Q1: We are observing unexpected cardiovascular effects (e.g., hypotension) in our animal models after administering a novel hydroxamate-based LpxC inhibitor. Is this a known class effect?

A1: Cardiovascular toxicity, specifically transient hypotension, has been a significant off-target effect observed with some LpxC inhibitors. The first-in-class LpxC inhibitor to enter clinical trials, ACHN-975, exhibited dose-limiting transient hypotension without a compensatory increase in heart rate.[1][2] This has led to the discontinuation of some LpxC inhibitor candidates. However, it is not considered a universal class effect, as newer inhibitors like LPC-233 have shown a promising safety profile with no detectable adverse cardiovascular effects in preclinical dog studies at high doses.[3][4][5] Therefore, the cardiovascular safety profile appears to be specific to the chemical scaffold of the inhibitor.

Q2: What is the suspected mechanism behind the cardiovascular toxicity observed with some LpxC inhibitors?

A2: The precise molecular mechanism underlying the cardiovascular toxicity of certain LpxC inhibitors, such as the hypotension seen with ACHN-975, has not been fully elucidated in publicly available literature.[1][2] It is hypothesized to be an off-target effect, as LpxC itself is not present in mammals. The effect is likely due to the inhibitor interacting with a mammalian protein involved in blood pressure regulation. Given that many LpxC inhibitors contain a hydroxamate group, which can chelate metal ions, one possibility is the inhibition of a mammalian metalloenzyme. Researchers should consider screening their compounds against a panel of relevant mammalian metalloenzymes to investigate this further.

Q3: Our hydroxamate-based LpxC inhibitor shows a clean profile in preliminary safety screens, but we are concerned about potential off-target metalloenzyme inhibition. Which enzymes should we prioritize for screening?

A3: Due to the zinc-chelating nature of the hydroxamic acid moiety, a key off-target concern for this class of inhibitors is the inhibition of mammalian zinc-dependent metalloenzymes. A priority for screening should be the Matrix Metalloproteinases (MMPs), which are involved in various physiological and pathological processes. Inhibition of MMPs can lead to a range of side effects. Another important class of metalloenzymes to consider are the A Disintegrin and Metalloproteinases (ADAMs), such as ADAM17 (also known as TACE). Proactively screening your compound against a panel of these enzymes can help identify potential liabilities early in development.

Q4: We are developing a non-hydroxamate LpxC inhibitor. Are we still at risk for the same off-target effects?

A4: While non-hydroxamate LpxC inhibitors avoid the specific concerns associated with the metal-chelating hydroxamic acid group, they are not inherently free from off-target effects. Any small molecule can have unintended interactions with other proteins. The nature of these off-target effects will depend on the specific chemical structure of the inhibitor. It is still crucial to conduct comprehensive safety and selectivity profiling for any new chemical entity, regardless of the warhead group.

Troubleshooting Guides

Issue: Unexpected Hypotension Observed in a Preclinical Model

1. Confirm the Finding:

• Dose-Response: Determine if the hypotensive effect is dose-dependent. A clear dose-response relationship strengthens the evidence for a compound-related effect.

• Vehicle Control: Ensure that the vehicle used to formulate the LpxC inhibitor is not causing the observed effect.

• Positive Control: If possible, include a compound with a known hypotensive effect to validate the experimental setup.

2. Investigate the Mechanism:

• Heart Rate Analysis: Determine if the hypotension is accompanied by a change in heart rate (tachycardia or bradycardia). The absence of a compensatory tachycardia was a key finding for ACHN-975.[1][2]

• In Vitro Vasodilation Assays: Use isolated blood vessel preparations (e.g., aortic rings) to assess whether the compound has direct vasodilatory effects.

• Off-Target Screening: Screen the compound against a panel of targets known to be involved in blood pressure regulation, including adrenergic receptors, calcium channels, and relevant metalloproteinases.

3. Mitigation Strategies:

• Structure-Activity Relationship (SAR) Studies: If the hypotensive effect is confirmed, medicinal chemistry efforts can be directed to modify the chemical structure to reduce the off-target activity while retaining LpxC inhibition.

• Formulation Optimization: In some cases, altering the formulation to change the pharmacokinetic profile (e.g., reducing Cmax) might mitigate the acute hypotensive effects.

Quantitative Data Summary

Table 1: In Vitro Inhibitory Activity of Selected LpxC Inhibitors

Compound	Target Organism	IC50 (nM)	Reference
ACHN-975	P. aeruginosa	<0.5	[1]
LPXC-516	P. aeruginosa	<0.5	[1]
LPC-233	P. aeruginosa	Not specified	[3]
BB-78485	E. coli	160	[6]

Table 2: Preclinical Cardiovascular Safety Observations for Selected LpxC Inhibitors

Compound	Animal Model	Dose	Observed Cardiovascular Effects	Reference
ACHN-975	Dog	Not specified	Transient hypotension without compensatory tachycardia	[1][2]
LPXC-516	Rat	Not specified	Efforts made to optimize for cardiovascular safety, but a sufficient therapeutic window was not achieved	[2]
LPC-233	Dog	100 mg/kg	No detectable adverse cardiovascular toxicity	[3][4][5]

Experimental Protocols

Protocol 1: In Vivo Cardiovascular Safety Assessment in Telemetered Dogs

Objective: To assess the potential cardiovascular effects of an LpxC inhibitor in a conscious, unrestrained large animal model.

Methodology:

• Animal Model: Male beagle dogs surgically implanted with telemetry devices for continuous monitoring of electrocardiogram (ECG), blood pressure, and heart rate.

• Acclimation: Animals should be acclimated to the study conditions, including dosing procedures and housing, to minimize stress-related cardiovascular changes.

• Study Design: A Latin square crossover design is often used, where each animal receives the vehicle and different dose levels of the test compound in a randomized order, with an adequate washout period between doses.

• Dosing: The LpxC inhibitor is administered via the intended clinical route (e.g., intravenous or oral).

• Data Collection: Continuously record ECG, arterial blood pressure (systolic, diastolic, and mean), and heart rate before and for a specified period (e.g., 24 hours) after dosing.

• Data Analysis: Analyze the collected data for changes in heart rate, blood pressure, PR interval, QRS duration, and QT interval (corrected for heart rate, e.g., QTcB). Statistical analysis is performed to compare the effects of the test compound to the vehicle control.

Protocol 2: In Vitro Screening for MMP Inhibition

Objective: To evaluate the inhibitory activity of a hydroxamate-based LpxC inhibitor against a panel of Matrix Metalloproteinases (MMPs).

Methodology:

• Reagents and Materials:

  • Recombinant human MMP enzymes (e.g., MMP-1, -2, -3, -7, -9, -13).

  • Fluorogenic MMP substrate.

  • Assay buffer (e.g., Tris-based buffer containing CaCl2, ZnCl2, and Brij-35).

  • Test compound (LpxC inhibitor) dissolved in DMSO.

  • A known broad-spectrum MMP inhibitor as a positive control (e.g., Marimastat).

  • 96-well black microplates.

  • Fluorescence plate reader.

• Procedure:

  • Prepare serial dilutions of the test compound and positive control in assay buffer.

  • In the microplate, add the assay buffer, the MMP enzyme, and the test compound or control.

  • Incubate at 37°C for a pre-determined time (e.g., 30 minutes).

  • Initiate the reaction by adding the fluorogenic substrate.

  • Immediately measure the fluorescence intensity kinetically over a period of time (e.g., 60 minutes) at the appropriate excitation and emission wavelengths.

• Data Analysis:

  • Calculate the rate of reaction for each well.

  • Determine the percent inhibition for each concentration of the test compound.

  • Calculate the IC50 value by fitting the data to a dose-response curve.

Visualizations

Caption: The Lipid A biosynthetic pathway in Gram-negative bacteria, highlighting the role of LpxC and its inhibition.

Caption: A generalized workflow for the investigation of off-target effects of LpxC inhibitors in preclinical models.

References

• 1. Potent LpxC Inhibitors with In Vitro Activity against Multidrug-Resistant Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization of LpxC Inhibitors for Antibacterial Activity and Cardiovascular Safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Scholars@Duke publication: Preclinical safety and efficacy characterization of an LpxC inhibitor against Gram-negative pathogens. [scholars.duke.edu]
• 5. Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hydroxamate-based peptide inhibitors of matrix metalloprotease 2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Refining Animal Models for Gram-negative Bacterial Infections

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with animal models of Gram-negative bacterial infections.

Frequently Asked Questions (FAQs)

Q1: Which animal model is most appropriate for my research on Gram-negative sepsis?

A1: The choice of model depends on your specific research question. The most common and well-regarded models include:

• Cecal Ligation and Puncture (CLP): Considered the "gold standard" for sepsis research as it closely mimics the polymicrobial nature of clinical abdominal sepsis.[1][2] It involves a surgical procedure to ligate and puncture the cecum, leading to a continuous leakage of fecal contents into the peritoneum.[2][3]

• Lipopolysaccharide (LPS) Injection: This model induces a systemic inflammatory response by injecting LPS, a major component of the outer membrane of Gram-negative bacteria. It is technically simple and highly reproducible, making it suitable for studying the acute inflammatory cascade.[4][5][6][7] However, it does not involve a live, replicating pathogen.

• Fecal Slurry Intraperitoneal Injection (FSI): This model involves injecting a standardized fecal suspension into the peritoneal cavity, inducing polymicrobial peritonitis. It can offer lower variability compared to CLP.[1]

• Live Bacterial Injection: Intravenous or intraperitoneal injection of a pure bacterial strain (e.g., E. coli, P. aeruginosa) can be used to model bacteremia and systemic infection.[3]

Q2: What are the key factors that contribute to variability in the CLP sepsis model?

A2: High variability is a common challenge in the CLP model. Key factors include:

• Cecum Ligation Length: The percentage of the cecum ligated directly impacts the severity of sepsis and mortality.[4][8]

• Needle Gauge for Puncture: The size of the needle used to puncture the cecum determines the initial bacterial load released into the peritoneum.[2][8]

• Number of Punctures: Multiple punctures will increase the severity of the infection.[2][8]

• Mouse Strain, Age, and Sex: Different mouse strains exhibit varying susceptibility to sepsis.[8] Age and sex can also influence the immune response and outcomes.[8][9]

• Fluid Resuscitation and Analgesia: The type and volume of fluid resuscitation, as well as the choice of analgesics, can significantly affect survival rates and inflammatory responses.[4][8]

Q3: How do I establish a murine model of Gram-negative pneumonia?

A3: A common method is through intratracheal or intranasal inoculation of bacteria like Klebsiella pneumoniae or Pseudomonas aeruginosa. The general procedure involves:

• Anesthetizing the mouse.

• Exposing the trachea via a small incision for intratracheal administration or direct instillation for the intranasal route.[10]

• Administering a defined inoculum of the bacterial suspension.[10][11]

• Suturing the incision and allowing the animal to recover.

The choice of bacterial strain and inoculum size is critical and should be determined in pilot studies to achieve the desired level of infection and mortality.[12]

Q4: What is a neutropenic thigh infection model and when should it be used?

A4: The neutropenic thigh model is a standardized model for evaluating the in vivo efficacy of antimicrobial agents against soft tissue infections.[13][14][15] It involves rendering mice neutropenic, typically with cyclophosphamide, to reduce the influence of the innate immune system on bacterial clearance.[13][14] A localized infection is then established by injecting bacteria directly into the thigh muscle.[13] This model is highly reproducible and allows for the direct assessment of an antimicrobial's activity.[13]

Troubleshooting Guides

Issue 1: High Variability and Unexpected Mortality in CLP Sepsis Model

Potential Cause	Troubleshooting Step
Inconsistent Surgical Technique	Standardize the cecal ligation length (e.g., 50-60% of the cecum for moderate severity) and use a consistent needle gauge (e.g., 22G for a single puncture).[2][4] Ensure all researchers are trained on the exact same protocol.
Animal-Related Factors	Use mice of the same strain, age, and sex within an experiment. Be aware of known strain differences in sepsis susceptibility (e.g., 129SvJ are more susceptible than C57BL/6).[8]
Inadequate Post-Operative Care	Immediately after surgery, provide fluid resuscitation with pre-warmed sterile saline (e.g., 1 mL subcutaneously).[4] House mice in a clean, warm environment with easy access to food and water.[4]
Anesthesia Issues	If using ketamine/xylazine, ensure correct dosage and monitor for hypothermia. Consider switching to isoflurane (B1672236) for a more controlled anesthetic plane and faster recovery.
Unexpectedly High or Low Severity	In a pilot study, titrate the severity by adjusting the ligation length and needle gauge. A longer ligation and larger needle gauge will increase severity.[4][8]

Issue 2: Inconsistent Bacterial Colonization and Infection in Pneumonia Models

Potential Cause	Troubleshooting Step
Incorrect Inoculation Technique	For intratracheal inoculation, ensure direct visualization of the trachea to confirm correct placement of the inoculum. For intranasal inoculation, ensure the mouse is properly anesthetized to allow for aspiration of the inoculum into the lungs.
Low Bacterial Load in Lungs	Verify the concentration of the bacterial inoculum (CFU/mL) immediately before administration. Ensure the inoculum volume is appropriate for the mouse's size (e.g., 20-50 µL).[10][16] Consider using a more virulent bacterial strain if colonization remains low.
Rapid Clearance of Bacteria	If studying a less virulent strain or a chronic infection, consider using an immunocompromised model (e.g., neutropenic mice) to prevent rapid bacterial clearance.
Mouse Strain Resistance	Different mouse strains have varying resistance to respiratory pathogens. For example, C57BL/6J mice are more resistant to K. pneumoniae infection than C3H/HeJ mice.[17] Select a strain appropriate for your research goals.

Issue 3: Difficulty Establishing a Persistent Cutaneous Abscess

Potential Cause	Troubleshooting Step
Inappropriate Bacterial Strain	Some strains, like P. aeruginosa PA14, can be highly variable in their ability to form a persistent abscess in immunocompetent mice.[18] Consider using a strain known to cause chronic, localized infections, such as P. aeruginosa LESB58.[18]
Low Inoculum Dose	Ensure a sufficiently high bacterial inoculum is used to establish the infection. For a cutaneous abscess model with P. aeruginosa LESB58, an inoculum of around 5 x 10^7 CFU may be required.[18] For other Gram-negative bacteria like A. baumannii or K. pneumoniae, a higher inoculum of around 5 x 10^8 CFU might be necessary.[18]
Infection Route	A subcutaneous injection is a reliable method for establishing a localized abscess.[18][19] Skin abrasion models can lead to more variable outcomes.[18]
Host Immune Response	If the goal is to study a chronic, high-density infection, consider using neutropenic mice to reduce the host's ability to clear the bacteria.[18]

Data Presentation

Table 1: Quantitative Data for Murine Sepsis Models

Model	Parameter	Typical Values	Time Point	Reference
CLP (High-Grade)	Survival Rate	~29%	7 days	[20]
Body Weight Change	~9-11% decrease	40-168 hours	[20]
Plasma Albumin (Non-survivors)	~59% lower than survivors	-	[20]
Plasma Corticosterone (Non-survivors)	~106% higher than survivors	-	[20]
Fecal Slurry Injection (0.75 mg/g)	Survival Rate (Aged Mice)	~11%	72 hours	[9]
Survival Rate (Young Mice)	~58%	72 hours	[9]
Blood Bacterial Load (Aged Non-survivors)	Highest among groups	72 hours	[9]
LPS Injection (i.p.)	Serum TNF-α	Peak at 1.5 hours	1.5 hours	[7]
Serum IL-6	Peak at 1.5-2.5 hours	1.5-2.5 hours	[7]

Table 2: Quantitative Data for Murine Pneumonia Models

Model	Pathogen	Inoculum (CFU)	Bacterial Load in Lungs (Log10 CFU)	Time Point	Reference
Intratracheal	K. pneumoniae	1 x 10^5	Low	24 hours	[12]
K. pneumoniae	1 x 10^6	~5.0-6.0	24 hours	[12]
K. pneumoniae	1 x 10^7	~7.0-8.0	24 hours	[12]
Intratracheal	A. baumannii	~6.0	~6.44	2 hours	[16]
A. baumannii	~6.0	Increase of ~1.90 in controls	24 hours post-treatment	[16]
Oropharyngeal	A. baumannii	~6.0	~6.54	2 hours	[16]
Intranasal	P. aeruginosa	1 x 10^7	>8.0	18 hours	[21]

Table 3: Inflammatory Cytokine Levels in Murine Infection Models

Model	Pathogen/Stimulus	Cytokine	Peak Concentration (pg/mL)	Time Point	Reference
Bloodstream Infection	E. coli	MIP-1β	>1000	1-3 hours	[22]
K. pneumoniae	MIP-1β	>1000	1-3 hours	[22]
E. coli	IL-12p70	~45.6	3 hours	[22][23]
K. pneumoniae	IL-12p70	~76.4	3 hours	[22][23]
LPS Injection (i.p.)	LPS	TNF-α	Varies with dose	1.5 hours	[5][7]
LPS	IL-6	Varies with dose	1.5-2.5 hours	[5][7]
CLP Sepsis	Polymicrobial	IL-1β, IL-6, TNF-α	Significantly elevated	6-24 hours	[24]

Experimental Protocols

Protocol 1: Cecal Ligation and Puncture (CLP)-Induced Sepsis

• Anesthesia: Anesthetize the mouse using an appropriate anesthetic agent (e.g., intraperitoneal injection of ketamine/xylazine or inhaled isoflurane).[1][8]

• Surgical Preparation: Shave and disinfect the abdomen.

• Laparotomy: Make a 1-2 cm midline incision through the skin and peritoneum to expose the abdominal cavity.[4]

• Cecum Exteriorization: Gently locate and exteriorize the cecum, avoiding damage to the mesentery.[4]

• Ligation: Ligate the cecum distal to the ileocecal valve with a silk suture. The ligation length determines the severity of sepsis (e.g., 50-60% for moderate severity).[4]

• Puncture: Puncture the ligated cecum once or twice with a needle (e.g., 22-gauge).[2]

• Fecal Extrusion: Gently squeeze the cecum to extrude a small amount of fecal matter into the peritoneal cavity.[4]

• Closure: Return the cecum to the abdominal cavity and close the peritoneal wall and skin with sutures or surgical clips.[4]

• Post-Operative Care: Immediately administer 1 mL of pre-warmed sterile saline subcutaneously for fluid resuscitation.[4] House the mouse in a clean cage with easy access to food and water and monitor closely.[4]

Protocol 2: Intratracheal Klebsiella pneumoniae Pneumonia Model

• Bacterial Preparation: Culture K. pneumoniae to the desired growth phase and dilute in sterile saline or PBS to the target concentration (e.g., 1 x 10^7 CFU/20 µL).[10]

• Anesthesia: Anesthetize the mouse with inhaled isoflurane.[10]

• Surgical Exposure: Make a small incision in the neck to expose the trachea.[10]

• Inoculation: Using a 30-gauge needle, inject the bacterial inoculum (e.g., 20 µL) directly into the trachea.[10]

• Closure: Close the skin incision with tissue adhesive or sutures.[10]

• Recovery and Monitoring: Allow the mouse to recover from anesthesia in a warm environment. Monitor for signs of illness, body weight changes, and survival.[10] At predetermined time points, lung tissue can be harvested for bacterial load determination and histopathology.[10]

Protocol 3: Pseudomonas aeruginosa Cutaneous Abscess Model

• Bacterial Preparation: Grow P. aeruginosa (e.g., strain LESB58) to mid-log phase and resuspend in sterile saline to the desired concentration (e.g., 5 x 10^7 CFU/50 µL).

• Animal Preparation: Shave and depilate a small area on the back of the mouse.[19]

• Inoculation: Inject 50 µL of the bacterial suspension subcutaneously into the shaved area.[19]

• Monitoring: Monitor the mice for the development of a localized abscess and measure the lesion size daily.[18] At the experimental endpoint, the abscess can be excised to determine the bacterial load (CFU/abscess).[18]

Visualizations

Caption: Workflow for the Cecal Ligation and Puncture (CLP) sepsis model.

Caption: Simplified TLR4 signaling pathway in response to LPS.

Caption: Logical workflow for troubleshooting the CLP sepsis model.

References

• 1. Frontiers | Protocol for a Sepsis Model Utilizing Fecal Suspension in Mice: Fecal Suspension Intraperitoneal Injection Model [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. meliordiscovery.com [meliordiscovery.com]
• 6. LPS-induced Murine Neuroinflammation Model: Main Features and Suitability for Pre-clinical Assessment of Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. inotiv.com [inotiv.com]
• 8. Cecal Ligation Puncture Procedure - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Impact of age on the host response to sepsis in a murine model of fecal-induced peritonitis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. Animal models of Klebsiella pneumoniae mucosal infections - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Modelling lung infection with Klebsiella pneumoniae after murine traumatic brain injury - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Neutropenic thigh mouse model – REVIVE [revive.gardp.org]
• 14. noblelifesci.com [noblelifesci.com]
• 15. criver.com [criver.com]
• 16. Mouse pneumonia model by Acinetobacter baumannii multidrug resistant strains: Comparison between intranasal inoculation, intratracheal instillation and oropharyngeal aspiration techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. journals.asm.org [journals.asm.org]
• 19. Frontiers | Using host-mimicking conditions and a murine cutaneous abscess model to identify synergistic antibiotic combinations effective against Pseudomonas aeruginosa [frontiersin.org]
• 20. Precision Profiling of Disease Progression in Murine Models of Sepsis and Septic Shock | MDPI [mdpi.com]
• 21. pnas.org [pnas.org]
• 22. scielo.br [scielo.br]
• 23. scielo.br [scielo.br]
• 24. jidc.org [jidc.org]

Reference Data & Comparative Studies

A Comparative Analysis of the Efficacy of LPC-233 and Ceftazidime Against Gram-Negative Pathogens

For Immediate Release

AUSTIN, Texas – December 7, 2025 – In the ongoing battle against antimicrobial resistance, the development of novel antibiotics with unique mechanisms of action is paramount. This guide provides a detailed comparison of LPC-233, an investigational inhibitor of LpxC, and ceftazidime (B193861), a widely used third-generation cephalosporin. This analysis is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of their respective efficacies, mechanisms of action, and supporting experimental data.

Executive Summary

LPC-233 is an experimental antibiotic that targets UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), an essential enzyme in the biosynthesis of Lipid A, a critical component of the outer membrane of Gram-negative bacteria.[1] This novel mechanism of action makes it a promising candidate against multidrug-resistant (MDR) strains. Ceftazidime, a well-established β-lactam antibiotic, functions by inhibiting penicillin-binding proteins (PBPs), which are crucial for bacterial cell wall synthesis.[2][3][4] This guide presents a side-by-side comparison of their in vitro and in vivo efficacy, with a focus on a key preclinical study in a murine model of Burkholderia pseudomallei infection.

Mechanism of Action

The distinct mechanisms of action of LPC-233 and ceftazidime are visually represented by their respective biochemical pathways.

In Vitro Efficacy

A key measure of an antibiotic's potency is its Minimum Inhibitory Concentration (MIC), the lowest concentration of the drug that prevents visible growth of a bacterium. The following table summarizes the in vitro activity of LPC-233 and ceftazidime against a collection of 30 clinical strains of B. pseudomallei.

Antibiotic	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
LPC-233	≤0.008 - 0.12	≤0.008	0.03
Ceftazidime	0.5 - >16	2	8
Data from a study evaluating 30 clinical strains of B. pseudomallei.

In Vivo Efficacy: Murine Model of B. pseudomallei Infection

The comparative efficacy of LPC-233 and ceftazidime was evaluated in a post-exposure prophylaxis murine model of B. pseudomallei infection.

Survival Rates

The following table details the survival rates of infected mice treated with different regimens of LPC-233 and ceftazidime.

Treatment Group (Dose, Route, Frequency)	Survival Rate (%)
Vehicle Control	0
Ceftazidime (150 mg/kg, SC, q6h)	20
LPC-233 (10 mg/kg, PO, q12h)	0
LPC-233 (30 mg/kg, PO, q12h)	60
LPC-233 (90 mg/kg, PO, q12h)	90
LPC-233 (90 mg/kg, IP, q12h)	80
Survival rates were recorded at the end of the observation period.

At dose levels of 30 mg/kg or higher, the survival rate with LPC-233 was significantly higher than that of the ceftazidime arm.

Experimental Protocols

In Vitro Susceptibility Testing

Objective: To determine the Minimum Inhibitory Concentrations (MICs) of LPC-233 and ceftazidime against clinical isolates of B. pseudomallei.

Methodology:

• Bacterial Strains: A collection of 30 clinical isolates of B. pseudomallei were used.

• Assay Method: The standard Clinical and Laboratory Standards Institute (CLSI) broth microdilution assay was performed.

• Procedure:

  • Serial two-fold dilutions of LPC-233 and ceftazidime were prepared in cation-adjusted Mueller-Hinton broth in 96-well microtiter plates.

  • Each well was inoculated with a standardized bacterial suspension to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

  • Plates were incubated at 37°C for 16-20 hours.

  • The MIC was determined as the lowest concentration of the antibiotic that completely inhibited visible bacterial growth.

• Data Analysis: The MIC₅₀ and MIC₉₀, the concentrations at which 50% and 90% of the isolates were inhibited, respectively, were calculated.

Murine Infection Model

Objective: To evaluate the in vivo efficacy of LPC-233 and ceftazidime in a lethal model of B. pseudomallei infection.

Methodology:

• Animal Model: Female BALB/c mice were used for the study.

• Bacterial Strain: B. pseudomallei strain K96243 was used for infection.

• Infection Protocol:

  • Mice were challenged via the aerosol route with a targeted dose of B. pseudomallei.

• Treatment Protocol:

  • Treatment was initiated 24 hours post-challenge.

  • LPC-233 Cohorts:

    • 10 mg/kg, 30 mg/kg, or 90 mg/kg administered orally (PO) every 12 hours (q12h).

    • 90 mg/kg administered intraperitoneally (IP) every 12 hours (q12h).

  • Ceftazidime Cohort:

    • 150 mg/kg administered subcutaneously (SC) every 6 hours (q6h).

  • Control Cohort:

    • A vehicle control was administered.

  • Treatment was continued for 14 days.

• Efficacy Endpoint:

  • The primary endpoint was survival, monitored for a defined period post-treatment.

  • Body weight of the mice was also monitored as a secondary endpoint.

Conclusion

The preclinical data presented in this guide demonstrate that LPC-233, a novel LpxC inhibitor, exhibits potent in vitro activity against B. pseudomallei, with significantly lower MIC values compared to ceftazidime. In a murine model of lethal B. pseudomallei infection, LPC-233 demonstrated superior in vivo efficacy, leading to significantly higher survival rates at therapeutic doses compared to ceftazidime. These findings highlight the potential of LPC-233 as a promising new therapeutic agent for infections caused by Gram-negative bacteria, particularly those with resistance to existing antibiotic classes. Further clinical investigation is warranted to establish the safety and efficacy of LPC-233 in human subjects.

References

• 1. Combination antimicrobial therapy of acute Burkholderia pseudomallei infection in a mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Peptidoglycan: Structure, Synthesis, and Regulation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to LpxC Inhibitors: LPC-233 vs. ACHN-975

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant Gram-negative bacteria presents a formidable challenge to global health, necessitating the development of novel antibiotics with new mechanisms of action.[1][2] One of the most promising targets for new antibacterial agents is UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), a crucial zinc-dependent metalloenzyme in the biosynthetic pathway of Lipid A.[1][2] Lipid A is an essential component of the outer membrane of most Gram-negative bacteria, and its inhibition leads to bacterial cell death.[3][4] This guide provides a detailed comparison of two notable LpxC inhibitors: the preclinical candidate LPC-233 and the discontinued (B1498344) clinical candidate ACHN-975.

Executive Summary

LPC-233 and ACHN-975 are both potent inhibitors of the bacterial enzyme LpxC. While ACHN-975 was the first LpxC inhibitor to enter human clinical trials, its development was halted due to cardiovascular toxicity.[5][6] LPC-233, a more recent development, demonstrates a comparable or superior antibacterial profile to ACHN-975 but, crucially, appears to lack the associated cardiovascular liabilities in preclinical studies.[7][8] This guide will delve into the experimental data supporting these observations.

Mechanism of Action: Targeting Lipid A Synthesis

Both LPC-233 and ACHN-975 act by inhibiting LpxC, which catalyzes the second and committed step in the biosynthesis of Lipid A.[1][2] By blocking this essential pathway, these inhibitors disrupt the integrity of the outer membrane of Gram-negative bacteria, leading to bactericidal activity.[5] LpxC is an attractive drug target as it is highly conserved among Gram-negative bacteria and has no homolog in mammals, suggesting a low probability of on-target toxicity in humans.[3][4]

Caption: Simplified Lipid A biosynthesis pathway highlighting the inhibitory action of LPC-233 and ACHN-975 on the LpxC enzyme.

Comparative In Vitro Activity

Both inhibitors have demonstrated potent activity against a range of Gram-negative pathogens. However, LPC-233 exhibits a particularly strong profile, with very low minimum inhibitory concentrations (MICs) against challenging pathogens.

Parameter	LPC-233	ACHN-975	Reference
Target	UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC)	UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC)	[1][9]
Ki	8.9 pM	Not explicitly stated, but described as subnanomolar	[3][9]
IC50 (vs. P. aeruginosa LpxC)	Not explicitly stated	Potent inhibition	[10]
IC50 (vs. Enterobacteriaceae spp. LpxC)	Not explicitly stated	0.02 nM	[9]
MIC50/MIC90 (Enterobacteriaceae)	Not explicitly stated	0.5 / 2 µg/mL	[11]
MIC50/MIC90 (P. aeruginosa)	Not explicitly stated	0.06 / 0.25 µg/mL	[9][10]
MIC Range (B. pseudomallei)	≤0.008–0.12 µg/mL	Not explicitly stated	[12]
MIC50/MIC90 (B. pseudomallei)	≤0.008 / 0.03 µg/mL	Not explicitly stated	[12]

In Vivo Efficacy and Pharmacokinetics

Preclinical studies in murine models have demonstrated the in vivo efficacy of both compounds. However, LPC-233 shows high oral bioavailability, a significant advantage for clinical development.

Parameter	LPC-233	ACHN-975	Reference
Animal Models	Murine soft tissue, sepsis, and urinary tract infection models	Murine neutropenic thigh infection model	[13][14]
Efficacy	Efficiently eliminates infections caused by susceptible and multidrug-resistant pathogens.[13] Dose-dependently rescued mice from B. pseudomallei infection.[8]	Bactericidal activity against P. aeruginosa ATCC 27853.[9] Steady reduction in bacterial titers in the first 4 hours.[9]
Oral Bioavailability	High (73% under fasting conditions)	Not explicitly stated, administered intraperitoneally in some studies	[3][9]
Plasma Protein Binding	High (96.4% in mice to 98.8% in humans)	Not explicitly stated	[3]

Safety and Tolerability: The Key Differentiator

The most critical distinction between LPC-233 and ACHN-975 lies in their safety profiles. While both are designed to be specific for the bacterial LpxC enzyme, off-target effects have been a major hurdle for this class of inhibitors.

ACHN-975's clinical development was terminated due to a dose-limiting toxicity of transient hypotension without tachycardia observed in Phase 1 trials.[10] This adverse cardiovascular effect has been a recurring issue for several LpxC inhibitors.[8]

In contrast, LPC-233 has shown a promising safety profile in preclinical studies. It was safely administered to rats for seven consecutive days at high doses, and importantly, no adverse cardiovascular toxicity was detected in dogs at doses of 100 mg/kg.[3][13] The improved safety profile of LPC-233 is attributed to a key structural modification: it contains a hydroxamic acid moiety but lacks the amino group present in ACHN-975, which is thought to be associated with the observed toxicity.[3]

Caption: Key structural and safety differences between LPC-233 and ACHN-975.

Experimental Protocols

In Vitro Susceptibility Testing (MIC Determination)

Minimal Inhibitory Concentrations (MICs) for ACHN-975 were determined using the broth microdilution method as recommended by the Clinical and Laboratory Standards Institute (CLSI).[11] Stock solutions of the inhibitor were prepared in 100% dimethyl sulfoxide (B87167) (DMSO).[10] A similar standardized broth microdilution method was likely employed for LPC-233 to determine its MIC against a panel of clinical isolates.

In Vivo Efficacy Studies (Murine Infection Models)

• Neutropenic Thigh Infection Model (ACHN-975): This model was used to assess the in vivo bactericidal activity of ACHN-975 against P. aeruginosa. Mice were rendered neutropenic and then infected in the thigh muscle. ACHN-975 was administered at varying single doses (e.g., 5, 10, and 30 mg/kg) via intraperitoneal injection. Bacterial colony counts from the infected tissue were measured at different time points post-treatment.[14]

• Murine Infection Models (LPC-233): The efficacy of LPC-233 was evaluated in various murine models, including soft tissue infection, sepsis, and urinary tract infection, against both susceptible and multidrug-resistant Gram-negative pathogens.[13] For the B. pseudomallei infection model, mice were challenged with an aerosolized dose of the bacteria. Treatment with LPC-233 was initiated at different oral or intraperitoneal doses (e.g., 10, 30, or 90 mg/kg every 12 hours) for a specified duration. Survival rates and bacterial burden in tissues were monitored.[8]

Cardiovascular Safety Assessment

While specific protocols for LPC-233 are proprietary, standard preclinical cardiovascular safety assessments in animal models such as dogs typically involve continuous monitoring of electrocardiogram (ECG), blood pressure, and heart rate following administration of the test compound at various dose levels, including those that are multiples of the anticipated therapeutic dose. The absence of significant changes in these parameters for LPC-233 at high doses (e.g., 100 mg/kg in dogs) indicates a favorable cardiovascular safety profile.[13]

Caption: A generalized workflow for the preclinical evaluation of LpxC inhibitors.

Conclusion

LPC-233 represents a significant advancement in the development of LpxC inhibitors. While building on the potent antibacterial activity demonstrated by earlier compounds like ACHN-975, LPC-233's improved safety profile, particularly the absence of cardiovascular toxicity in preclinical models, and its high oral bioavailability make it a promising candidate for further clinical development.[3][13] The data presented in this guide underscores the potential of LPC-233 to address the critical unmet medical need for new antibiotics against multidrug-resistant Gram-negative infections.

References

• 1. UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC) inhibitors: a new class of antibacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benthamdirect.com [benthamdirect.com]
• 3. Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Improved LpxC inhibitor antibiotic ready for human trials | BioWorld [bioworld.com]
• 6. The Complex Structure of Protein AaLpxC from Aquifex aeolicus with ACHN-975 Molecule Suggests an Inhibitory Mechanism at Atomic-Level against Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 7. LPC-233 - Wikipedia [en.wikipedia.org]
• 8. journals.asm.org [journals.asm.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Potent LpxC Inhibitors with In Vitro Activity against Multidrug-Resistant Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jmilabs.com [jmilabs.com]
• 12. journals.asm.org [journals.asm.org]
• 13. Preclinical safety and efficacy characterization of an LpxC inhibitor against Gram-negative pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. journals.asm.org [journals.asm.org]

A Comparative Analysis of LPC-233 and Alternative Therapies Against Carbapenem-Resistant Enterobacteriaceae

For Researchers, Scientists, and Drug Development Professionals

The rise of carbapenem-resistant Enterobacteriaceae (CRE) presents a formidable challenge to global public health, necessitating the development of novel antimicrobial agents. This guide provides a comparative overview of the investigational drug LPC-233 and current alternative therapies for CRE infections, supported by available preclinical and clinical data.

Introduction to LPC-233: A Novel Mechanism of Action

LPC-233 is a promising experimental antibiotic that targets a novel bacterial enzyme, UDP-3-O-acyl-N-acetylglucosamine deacetylase (LpxC).[1] This enzyme is crucial for the biosynthesis of Lipid A, an essential component of the outer membrane of Gram-negative bacteria.[1] By inhibiting LpxC, LPC-233 disrupts the integrity of the bacterial outer membrane, leading to cell death. This unique mechanism of action makes it a potential therapeutic option against multidrug-resistant pathogens, including CRE, as it is not affected by existing resistance mechanisms such as carbapenemase production.[2] Preclinical studies have demonstrated the potent and broad-spectrum bactericidal activity of LPC-233 against a range of Gram-negative bacteria.[2][3]

In Vitro Efficacy: LPC-233 vs. Comparators

While specific MIC₅₀ and MIC₉₀ data for LPC-233 against a comprehensive panel of CRE are not yet publicly available, preclinical data indicate "outstanding activity" against a wide array of Gram-negative clinical isolates.[4] Studies on other resistant Gram-negative pathogens, such as Burkholderia pseudomallei, have shown exceptional in vitro activity with MIC₅₀ and MIC₉₀ values of ≤0.008 and 0.03 µg/mL, respectively.[5] This high potency suggests a strong potential for efficacy against CRE.

For comparison, the following tables summarize the in vitro activity of current CRE-active agents against various Enterobacteriaceae isolates, including those producing the most common carbapenemases: Klebsiella pneumoniae carbapenemase (KPC), New Delhi metallo-β-lactamase (NDM), and oxacillinase-48-like (OXA-48-like) enzymes.

Table 1: In Vitro Activity of Comparator Agents against Carbapenem-Resistant Klebsiella pneumoniae

Antibiotic	Carbapenemase Type	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Susceptibility (%)
Ceftazidime-avibactam	KPC	1	2	100
NDM	>32	>32	0
OXA-48-like	1	2	100
Meropenem-vaborbactam	KPC	0.03	0.06	99.8
Imipenem-relebactam	KPC	≤0.25	0.5	-
Cefiderocol	All CRE	-	4	81.6
Eravacycline	All CRE	0.5	2	-
Plazomicin	All CRE	-	-	31.4

Note: Data is compiled from multiple sources and susceptibility breakpoints may vary.

Table 2: In Vitro Activity of Comparator Agents against Carbapenem-Resistant Escherichia coli

Antibiotic	Carbapenemase Type	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Susceptibility (%)
Ceftazidime-avibactam	KPC	-	-	100
NDM	-	-	0
OXA-48-like	-	-	100
Eravacycline	All CRE	0.25	0.5	-

Note: Data is compiled from multiple sources and susceptibility breakpoints may vary.

In Vivo Efficacy: The Murine Thigh Infection Model

The neutropenic murine thigh infection model is a standard preclinical model used to evaluate the in vivo efficacy of new antibiotics. LPC-233 has demonstrated significant bacterial reduction in this model at doses as low as 2 mg/kg administered twice daily (BID).[2] This indicates potent in vivo activity against Gram-negative pathogens.

The following diagram illustrates the typical workflow of a neutropenic murine thigh infection model.

Workflow of the neutropenic murine thigh infection model.

Signaling Pathway: Mechanism of LPC-233 Action

LPC-233's mechanism of action is centered on the inhibition of the LpxC enzyme, a critical step in the biosynthesis of lipopolysaccharide (LPS), a major component of the outer membrane of Gram-negative bacteria. The diagram below outlines this pathway.

Inhibition of the Lipid A biosynthesis pathway by LPC-233.

Experimental Protocols

In Vitro Susceptibility Testing (Broth Microdilution)

• Preparation of Bacterial Inoculum:

  • Isolate colonies of CRE strains are grown overnight on appropriate agar plates.

  • A suspension of the bacteria is prepared in a saline solution or broth to a turbidity equivalent to a 0.5 McFarland standard.

  • This suspension is further diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well of the microtiter plate.

• Preparation of Antibiotic Dilutions:

  • Serial twofold dilutions of LPC-233 and comparator antibiotics are prepared in cation-adjusted Mueller-Hinton broth (CAMHB).

  • The diluted antibiotics are dispensed into the wells of a 96-well microtiter plate.

• Inoculation and Incubation:

  • The prepared bacterial inoculum is added to each well of the microtiter plate containing the antibiotic dilutions.

  • A growth control well (no antibiotic) and a sterility control well (no bacteria) are included.

  • The plates are incubated at 35°C ± 2°C for 16-20 hours in ambient air.

• Determination of Minimum Inhibitory Concentration (MIC):

  • The MIC is determined as the lowest concentration of the antibiotic that completely inhibits visible growth of the organism.

In Vivo Efficacy Testing (Neutropenic Murine Thigh Infection Model)

• Animal Preparation:

  • Female ICR (CD-1) mice, typically 5-6 weeks old, are used.

  • Neutropenia is induced by intraperitoneal injections of cyclophosphamide. A common regimen is 150 mg/kg administered four days before infection and 100 mg/kg one day before infection.[6]

• Infection:

  • A logarithmic-phase culture of the CRE strain is diluted in a suitable medium to the desired concentration (e.g., 10⁷ CFU/mL).

  • Mice are anesthetized, and a 0.1 mL volume of the bacterial suspension is injected into the right thigh muscle.[6]

• Treatment:

  • Treatment with LPC-233 or comparator agents is initiated at a specified time post-infection (e.g., 2 hours).

  • Drugs are administered via the appropriate route (e.g., oral gavage, subcutaneous or intraperitoneal injection) at various dosing regimens. A vehicle control group receives the drug-free vehicle.

• Evaluation of Bacterial Burden:

  • At a predetermined time point (e.g., 24 hours after the start of treatment), mice are euthanized.

  • The infected thigh muscle is aseptically excised, weighed, and homogenized in a sterile buffer (e.g., phosphate-buffered saline).[6]

  • Serial dilutions of the homogenate are plated onto appropriate agar media.

  • After incubation, bacterial colonies are counted, and the results are expressed as log₁₀ CFU per gram of thigh tissue.[6]

Conclusion

LPC-233, with its novel LpxC-inhibiting mechanism, demonstrates significant potential as a new therapeutic agent against CRE. Its potent in vitro and in vivo activity, coupled with its resilience to existing resistance mechanisms, positions it as a promising candidate for further clinical development. Direct comparative studies with larger panels of CRE isolates are warranted to fully elucidate its efficacy spectrum relative to current last-resort antibiotics. The data presented in this guide underscore the urgent need for innovative approaches to combat the growing threat of carbapenem-resistant Enterobacteriaceae.

References

• 1. LPC-233 - Wikipedia [en.wikipedia.org]
• 2. IND-enabling studies of the potent LpxC inhibitor LPC-233 as a novel antibiotic against Gram-negative pathogens - Clayton Duncan [grantome.com]
• 3. Scholars@Duke publication: Preclinical safety and efficacy characterization of an LpxC inhibitor against Gram-negative pathogens. [scholars.duke.edu]
• 4. Preclinical safety and efficacy characterization of an LpxC inhibitor against Gram-negative pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. noblelifesci.com [noblelifesci.com]

Validating the Antibacterial Spectrum of LPC-233: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antibacterial spectrum of LPC-233, an investigational antibiotic, against a panel of Gram-negative bacteria. The performance of LPC-233 is contrasted with established antibiotics, supported by available experimental data. Detailed methodologies for the cited experiments are provided to ensure transparency and facilitate independent validation.

Executive Summary

LPC-233 is an experimental antibiotic that selectively targets the UDP-3-O-acyl-N-acetylglucosamine deacetylase (LpxC) enzyme in Gram-negative bacteria.[1] This enzyme is essential for the biosynthesis of Lipid A, a critical component of the outer membrane of Gram-negative bacteria.[1] By inhibiting LpxC, LPC-233 disrupts the integrity of the bacterial outer membrane, leading to cell death. This targeted mechanism of action confers potent bactericidal activity specifically against Gram-negative pathogens. Preclinical studies have demonstrated a promising safety profile for LPC-233, a significant advantage over some other LpxC inhibitors that have been associated with cardiovascular toxicity.[1]

Comparative Antibacterial Spectrum

The following tables summarize the in vitro activity of LPC-233 and comparator antibiotics against key Gram-negative pathogens. Minimum Inhibitory Concentration (MIC) is a standard measure of antibiotic potency, representing the lowest concentration of a drug that inhibits the visible growth of a microorganism. The data presented is a compilation from various referenced studies.

Table 1: In Vitro Activity of LPC-233 Against Select Gram-Negative Pathogens

Bacterial Species	Strain(s)	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Burkholderia pseudomallei	30 clinical strains	≤0.008 - 0.12	≤0.008	0.03
Yersinia pestis	KIM6+, CO92, JHUPRI	0.06	-	-
Pseudomonas aeruginosa	Multidrug-Resistant	-	-	1

MIC₅₀ and MIC₉₀ represent the concentrations at which 50% and 90% of the tested isolates are inhibited, respectively.

Table 2: In Vitro Activity of Comparator Antibiotics Against a Broad Range of Gram-Negative Pathogens (MIC₉₀ in µg/mL)

Bacterial Species	Ciprofloxacin	Levofloxacin	Ceftazidime	Meropenem
Escherichia coli	>32	>8	>32	0.12
Klebsiella pneumoniae	>32	>8	>32	0.5
Pseudomonas aeruginosa	>8	>8	16	2
Acinetobacter baumannii	>8	>8	>32	8
Enterobacter cloacae	-	-	-	0.25

Note: Data for comparator antibiotics are compiled from multiple sources and may involve different strain collections and testing conditions. Direct comparison should be made with caution.

Experimental Protocols

The determination of the antibacterial spectrum of LPC-233 and comparator antibiotics is primarily conducted using the broth microdilution method as standardized by the Clinical and Laboratory Standards Institute (CLSI) document M07.

Broth Microdilution Method (CLSI M07)

This method determines the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent in a liquid medium.

1. Preparation of Antimicrobial Solutions:

• A stock solution of the antibiotic is prepared at a high concentration in a suitable solvent.

• Serial two-fold dilutions of the stock solution are made in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a range of desired concentrations.

2. Inoculum Preparation:

• Bacterial isolates are grown on an appropriate agar (B569324) medium overnight.

• Several colonies are suspended in a sterile saline solution to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

• This suspension is further diluted in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Inoculation and Incubation:

• The prepared antimicrobial dilutions are dispensed into the wells of a 96-well microtiter plate.

• Each well is then inoculated with the standardized bacterial suspension.

• Positive (broth and bacteria, no antibiotic) and negative (broth only) control wells are included.

• The plates are incubated at 35°C ± 2°C for 16-20 hours in ambient air.

4. Interpretation of Results:

• Following incubation, the plates are visually inspected for bacterial growth (turbidity).

• The MIC is recorded as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.

Visualizing Key Processes

To better illustrate the underlying concepts and workflows, the following diagrams are provided.

Caption: Experimental workflow for MIC determination.

Caption: Mechanism of action of LPC-233.

References

• 1. testinglab.com [testinglab.com]

A Comparative Analysis of the Novel LpxC Inhibitor LPC-233 and Existing Antibiotics for Urinary Tract Infections

For Immediate Release

DURHAM, NC – In the ongoing battle against antimicrobial resistance, a promising new antibiotic candidate, LPC-233, is emerging as a potent weapon against Gram-negative bacteria, the primary culprits in urinary tract infections (UTIs). This guide provides a detailed comparative analysis of LPC-233 and existing standard-of-care antibiotics for UTIs, tailored for researchers, scientists, and drug development professionals. The analysis is based on available preclinical data.

LPC-233 is an experimental, orally bioavailable antibiotic that targets and inhibits the UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC) enzyme.[1][2] This enzyme is essential for the biosynthesis of lipid A, a critical component of the outer membrane of Gram-negative bacteria.[2] By disrupting the formation of this protective outer layer, LPC-233 leads to rapid bacterial cell death.[3] This novel mechanism of action makes it a promising candidate against multidrug-resistant (MDR) strains that are often resistant to current antibiotic classes.[2]

Data Presentation: A Head-to-Head Look at Efficacy

Quantitative data is crucial for evaluating the potential of a new antimicrobial agent. The following tables summarize the in vitro activity and in vivo efficacy of LPC-233 and commonly prescribed antibiotics for UTIs.

Table 1: In Vitro Susceptibility of Common Uropathogens

This table presents the Minimum Inhibitory Concentrations (MICs) of LPC-233 and other antibiotics against key uropathogens. Lower MIC values indicate greater potency.

Antibiotic	Escherichia coli (MIC µg/mL)	Klebsiella pneumoniae (MIC µg/mL)	Proteus mirabilis (MIC µg/mL)	Enterobacter spp. (MIC µg/mL)
LPC-233	0.031 (D22 strain)[4]	Data not available	Data not available	Active against carbapenem-resistant strains[2]
Ciprofloxacin (B1669076)	≤0.06 - >128	Data not available	Data not available	Data not available
Levofloxacin	Data not available	Data not available	Data not available	Data not available
Trimethoprim-Sulfamethoxazole	≤0.8-16[5]	Data not available	Data not available	Data not available
Nitrofurantoin	Data not available	Data not available	Inherently resistant[6]	Data not available
Fosfomycin	Data not available	Data not available	Data not available	Data not available

Note: Direct comparative MIC data for LPC-233 against a wide panel of uropathogens alongside other antibiotics is limited in the public domain. The provided LPC-233 MIC is for a specific E. coli strain.

Table 2: In Vivo Efficacy in Murine UTI Models

This table summarizes the effectiveness of LPC-233 and other antibiotics in reducing bacterial load in the bladders and kidneys of mice with induced UTIs.

Antibiotic	Dosing Regimen	Bacterial Load Reduction (Bladder)	Bacterial Load Reduction (Kidneys)	Reference
LPC-233	40 mg/kg (oral, q12h)	Complete clearance of infection	Complete clearance of infection	[1][7]
Ciprofloxacin	500 mg (oral, twice daily in humans)	Equivalent clinical efficacy to sparfloxacin (B39565)	Equivalent clinical efficacy to sparfloxacin	[8]
Trimethoprim-Sulfamethoxazole	160-800 mg (oral, twice daily in humans)	90% cure rate in women	90% cure rate in women	[5]

Note: The presented data is from different studies and may not be directly comparable due to variations in experimental design. The LPC-233 data is from a preclinical murine model, while the data for ciprofloxacin and trimethoprim-sulfamethoxazole are from human clinical trials.

Experimental Protocols

Understanding the methodology behind the data is critical for its interpretation. The following are detailed protocols for key experiments cited in the preclinical evaluation of antibacterial agents.

Minimum Inhibitory Concentration (MIC) Assay

The MIC, the lowest concentration of an antibiotic that prevents visible growth of a bacterium, is a key measure of in vitro activity. The broth microdilution method is a standard procedure:

• Preparation of Antibiotic Solutions: A series of twofold dilutions of the antibiotic is prepared in a 96-well microtiter plate containing a suitable growth medium, such as Mueller-Hinton broth.

• Inoculum Preparation: The bacterial strain to be tested is grown in a liquid culture to a standardized density (typically 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL). This suspension is then diluted to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation: Each well containing the diluted antibiotic is inoculated with the bacterial suspension. A growth control well (bacteria without antibiotic) and a sterility control well (broth without bacteria) are included. The plate is then incubated at 35-37°C for 16-20 hours.

• Reading the Results: The MIC is determined as the lowest concentration of the antibiotic at which there is no visible turbidity (growth) in the well.

Murine Model of Urinary Tract Infection

Animal models are essential for evaluating the in vivo efficacy of new antibiotics. A common model for UTIs involves the following steps:

• Animal Preparation: Female mice (e.g., C57BL/6 or C3H/HeJ strains) are used. To facilitate infection, some protocols may include a pre-treatment to induce diuresis.

• Inoculum Preparation: The uropathogenic bacterial strain (e.g., E. coli CFT073) is grown in a suitable broth to the desired concentration (e.g., 10⁸ CFU/mL).

• Infection: Mice are anesthetized, and a catheter is inserted into the bladder via the urethra. A small volume (e.g., 50 µL) of the bacterial suspension is instilled into the bladder.

• Antibiotic Treatment: At a predetermined time post-infection (e.g., 24 hours), treatment with the test antibiotic (e.g., LPC-233) or a comparator is initiated. The route of administration (e.g., oral gavage, subcutaneous injection) and dosing regimen are followed as per the study design. A vehicle control group receives the formulation without the active drug.

• Assessment of Bacterial Load: At the end of the treatment period, mice are euthanized. The bladder and kidneys are aseptically removed, homogenized, and serially diluted. The dilutions are plated on appropriate agar (B569324) media to determine the number of colony-forming units (CFU) per gram of tissue. Efficacy is measured by the reduction in bacterial load compared to the vehicle control group.

Mandatory Visualizations

Diagrams are provided to illustrate key biological pathways and experimental workflows.

Caption: The Raetz pathway of lipid A biosynthesis in Gram-negative bacteria, highlighting the inhibition of the LpxC enzyme by LPC-233.

Caption: Simplified overview of the mechanisms of action for LPC-233, Fluoroquinolones, and Trimethoprim-Sulfamethoxazole.

Caption: A generalized experimental workflow for the preclinical evaluation of a novel antibiotic for UTIs.

Conclusion

The preclinical data available for LPC-233 suggests it is a promising candidate for the treatment of UTIs caused by Gram-negative bacteria, including multidrug-resistant strains. Its novel mechanism of action, potent in vitro activity, and demonstrated in vivo efficacy in a murine UTI model are all encouraging. Furthermore, its favorable safety profile, particularly the lack of cardiovascular toxicity that has plagued other LpxC inhibitors, is a significant advantage.[2]

While direct, head-to-head comparative studies with existing first-line UTI antibiotics are needed to fully elucidate its relative efficacy, the initial findings position LPC-233 as a valuable addition to the antibiotic pipeline. Further clinical development will be crucial to determine its role in the future management of urinary tract infections.[1]

References

• 1. Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LPC-233 - Wikipedia [en.wikipedia.org]
• 3. Synthetic Antibiotic Could Be Effective Against Drug-Resistant Superbugs | Duke Today [today.duke.edu]
• 4. Comparative trial of norfloxacin and trimethoprim-sulfamethoxazole in the treatment of women with localized, acute, symptomatic urinary tract infections and antimicrobial effect on periurethral and fecal microflora - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Proteus species | Johns Hopkins ABX Guide [hopkinsguides.com]
• 6. Frontiers | Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) [frontiersin.org]
• 7. Comparative efficacy of sparfloxacin versus ciprofloxacin in the treatment of complicated urinary tract infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Preclinical safety and efficacy characterization of an LpxC inhibitor against Gram-negative pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Safety Analysis of LpxC Inhibitors: Profiling LPC-233 Against its Predecessors

For Immediate Release

DURHAM, N.C. – A comprehensive review of preclinical safety data for the novel LpxC inhibitor, LPC-233, demonstrates a significantly improved safety profile compared to earlier-generation LpxC inhibitors. This analysis, targeted at researchers, scientists, and drug development professionals, highlights the potential of LPC-233 as a safe and effective therapeutic agent against multidrug-resistant Gram-negative bacteria.

The development of inhibitors targeting the UDP-3-O-(R-3-hydroxyacyl)-N-acetylglucosamine deacetylase (LpxC) enzyme, a crucial component in the biosynthesis of lipopolysaccharide (LPS) in Gram-negative bacteria, has been hampered by off-target toxicities, most notably cardiovascular effects.[1][2] Previous clinical candidates, such as ACHN-975 and RC-01, were discontinued (B1498344) due to dose-limiting cardiovascular toxicities, including transient hypotension without compensatory tachycardia.[3][4][5][6] In contrast, extensive preclinical evaluation of LPC-233 has revealed an exceptional safety profile, particularly a lack of cardiovascular adverse events.[1][5][7]

Comparative Preclinical Safety Data

The following table summarizes the key preclinical safety findings for LPC-233 and other notable LpxC inhibitors.

Compound	Animal Model	Dose	Key Safety Findings	Reference(s)
LPC-233	Dog	100 mg/kg	No detectable adverse cardiovascular toxicity.	[2][7][8][9]
Rat	125 mg/kg every 12h for 7 days (250 mg/kg/day)	Safely administered with no noteworthy adverse events.	[1]
ACHN-975	Human (Phase I)	Not specified	Dose-limiting cardiovascular toxicity (transient hypotension without tachycardia).	[3][4][5][6][10]
LPC-058	Mouse	40 mg/kg every 12h	Exhibited side effects such as diarrhea, leukocytosis, and hepatotoxicity.	[1]
Mouse	40 mg/kg Q8H (IV)	Appeared to elevate blood alanine (B10760859) aminotransferase levels.	[9]
LPC-069	Mouse	200 mg/kg Q8H	Well-tolerated with no adverse clinical signs.	[9]

The improved safety profile of LPC-233 is attributed to its unique chemical structure. Unlike earlier inhibitors such as ACHN-975, which possess a basic amine group associated with cardiovascular toxicity, LPC-233 contains a hydroxamic acid moiety without this liability. Furthermore, LPC-233's high plasma protein binding (96.4% in mice to 98.8% in humans) is thought to limit the concentration of unbound drug in the plasma, further contributing to its favorable safety profile.

Experimental Methodologies for Safety Assessment

The robust safety profile of LPC-233 has been established through a series of rigorous preclinical studies. The key experimental protocols employed are detailed below.

In Vivo Cardiovascular Safety Assessment in Dogs

Objective: To assess the potential cardiovascular effects of LpxC inhibitors in a large animal model.

Methodology:

• Animal Model: Conscious beagle dogs are commonly used for cardiovascular safety pharmacology studies.[11][12]

• Instrumentation: Animals are surgically implanted with telemetry devices for continuous monitoring of cardiovascular parameters.[8][11][13][14] This allows for the collection of data in unrestrained and conscious animals, minimizing stress-related artifacts.

• Parameters Monitored: Key cardiovascular parameters continuously recorded include:

  • Electrocardiogram (ECG) for heart rate and rhythm analysis, including QT interval for assessment of ventricular repolarization.[11][14]

  • Arterial blood pressure (systolic, diastolic, and mean).[8][11]

  • Left ventricular pressure (optional, for more detailed cardiac function assessment).[12]

• Dosing and Observation: The test compound is administered, typically intravenously or orally, at various dose levels.[11] Cardiovascular parameters are monitored continuously before, during, and after drug administration for an extended period (e.g., 24 hours).[11]

• Data Analysis: The collected data is analyzed to identify any statistically significant changes from baseline or vehicle control in the monitored cardiovascular parameters.

In Vitro hERG Channel Assay

Objective: To evaluate the potential of a compound to inhibit the human Ether-à-go-go-Related Gene (hERG) potassium channel, a key factor in drug-induced QT prolongation and torsades de pointes.[3]

Methodology:

• Cell Line: Human embryonic kidney (HEK293) cells stably expressing the hERG channel are typically used.

• Technique: The manual patch-clamp technique is the "gold standard" for measuring ion channel currents.[3] This method allows for the direct measurement of the electrical current flowing through the hERG channels.

• Procedure:

  • A glass micropipette forms a high-resistance seal with the cell membrane.

  • The membrane patch is then ruptured to allow electrical access to the cell's interior.

  • A specific voltage protocol is applied to the cell to elicit hERG channel currents.[2]

  • The test compound is applied at various concentrations, and the effect on the hERG current is measured.[2]

• Data Analysis: The concentration-response relationship is determined, and the IC50 value (the concentration at which the compound inhibits 50% of the hERG current) is calculated.[2]

Visualizing the Pathways

To further elucidate the context of LpxC inhibition and the workflow for safety validation, the following diagrams are provided.

Caption: LpxC Signaling Pathway and Inhibition by LPC-233.

Caption: Preclinical Safety Validation Workflow for LpxC Inhibitors.

Conclusion

The comprehensive preclinical data strongly supports that LPC-233 possesses a superior safety profile to its predecessors. The absence of cardiovascular toxicity in robust animal models, a critical hurdle for previous LpxC inhibitors, positions LPC-233 as a promising candidate for further clinical development. This objective comparison underscores the potential of LPC-233 to address the urgent medical need for new antibiotics against multidrug-resistant Gram-negative pathogens.

References

• 1. Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. Unraveling the Role of hERG Channels in Drug Safety - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Optimization of LpxC Inhibitors for Antibacterial Activity and Cardiovascular Safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Preclinical safety and efficacy characterization of an LpxC inhibitor against Gram-negative pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Telemetry in toxicology studies - A comparison of data across species, technologies and time - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Structure- and Ligand-Dynamics-Based Design of Novel Antibiotics Targeting Lipid A Enzymes LpxC and LpxH in Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Potent LpxC Inhibitors with In Vitro Activity against Multidrug-Resistant Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. academic.oup.com [academic.oup.com]
• 14. Assessment of two external telemetry systems (PhysioJacket and JET) in beagle dogs with telemetry implants - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of LPC-233: A Novel LpxC Inhibitor Demonstrating No Cross-Resistance with Other Antibiotic Classes

For Immediate Release

A comprehensive review of available preclinical data on LPC-233, a novel inhibitor of the UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC) enzyme, reveals its potent bactericidal activity against a wide spectrum of Gram-negative pathogens, including multidrug-resistant (MDR) strains. Notably, the unique mechanism of action of LPC-233 suggests a lack of cross-resistance with existing antibiotic classes, such as β-lactams, fluoroquinolones, and aminoglycosides. This guide provides a comparative overview of LPC-233's performance against these established antibiotics, supported by available experimental data.

LPC-233 targets a crucial step in the biosynthesis of lipid A, an essential component of the outer membrane of Gram-negative bacteria.[1] This novel target means that LPC-233 is unaffected by common resistance mechanisms that render other antibiotics ineffective, such as the production of extended-spectrum β-lactamases (ESBLs) and carbapenemases.[1]

Data Presentation: Comparative In Vitro Activity

The following tables summarize the in vitro activity of LPC-233 against various Gram-negative pathogens and compare its activity with that of other major antibiotic classes against resistant phenotypes.

Table 1: In Vitro Activity of LPC-233 Against Gram-Negative Bacteria

Bacterial Species	Resistance Profile	LPC-233 MIC Range (µg/mL)	Reference
Pseudomonas aeruginosa	Multidrug-Resistant	Potent Activity Reported	[1]
Enterobacter spp.	Carbapenem-Resistant	Potent Activity Reported	[1]
Burkholderia pseudomallei	Clinical Isolates	≤0.008 - 0.12	[2]
Yersinia pestis	-	~0.03
Escherichia coli	-	Potent Activity Reported
Acinetobacter baumannii	-	Potent Activity Reported

Table 2: Comparative Activity of Antibiotic Classes Against Multidrug-Resistant Gram-Negative Bacteria

Antibiotic Class	Common Resistance Mechanisms	Typical Susceptibility of Resistant Strains
LPC-233 (LpxC Inhibitor)	Not susceptible to common resistance mechanisms	Remains active against ESBL-producing, carbapenem-resistant, and fluoroquinolone-resistant strains
β-Lactams (e.g., Meropenem)	ESBLs, Carbapenemases, Altered PBPs	High-level resistance common in ESBL and carbapenemase producers
Fluoroquinolones (e.g., Ciprofloxacin)	Target site mutations (DNA gyrase, topoisomerase IV), Efflux pumps	High rates of resistance in MDR strains
Aminoglycosides (e.g., Gentamicin)	Enzymatic modification, Target site modification, Efflux pumps	Variable resistance, often co-expressed with other resistance mechanisms

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of LPC-233 and other antibiotics.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This method is a standardized procedure for determining the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro. The protocol is based on the guidelines provided by the Clinical and Laboratory Standards Institute (CLSI).

• Preparation of Bacterial Inoculum:

  • Bacterial isolates are cultured on appropriate agar (B569324) plates (e.g., Mueller-Hinton agar) for 18-24 hours at 35-37°C.

  • Several colonies are suspended in a sterile saline or broth to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • The inoculum is further diluted in cation-adjusted Mueller-Hinton broth (CAMHB) to a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Antibiotic Dilutions:

  • A serial two-fold dilution of each antibiotic is prepared in CAMHB in a 96-well microtiter plate. The concentration range is selected to encompass the expected MIC of the test organism.

• Inoculation and Incubation:

  • Each well of the microtiter plate is inoculated with the standardized bacterial suspension.

  • The plates are incubated at 35-37°C for 16-20 hours in ambient air.

• Interpretation of Results:

  • The MIC is recorded as the lowest concentration of the antibiotic at which there is no visible growth of the bacteria. A growth control well (no antibiotic) and a sterility control well (no bacteria) are included for quality control.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for determining cross-resistance and the distinct signaling pathways targeted by LPC-233 and other antibiotic classes.

Figure 1. Experimental workflow for assessing cross-resistance.

Figure 2. Mechanisms of action for LPC-233 and other antibiotic classes.

References

• 1. LPC-233 - Wikipedia [en.wikipedia.org]
• 2. Frontiers | Recent advances in small molecule LpxC inhibitors against gram-negative bacteria (2014–2024) [frontiersin.org]

Evaluating LPC-233's Efficacy Against Multidrug-Resistant Pseudomonas aeruginosa: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant (MDR) Pseudomonas aeruginosa poses a significant threat to global health, necessitating the development of novel antimicrobial agents. This guide provides a comprehensive evaluation of LPC-233, a novel inhibitor of the bacterial enzyme LpxC, and compares its performance against other key antibiotics used to treat MDR P. aeruginosa infections. This analysis is based on currently available preclinical data.

Executive Summary

LPC-233 is an experimental antibiotic that targets the essential enzyme UDP-3-O-acyl-N-acetylglucosamine deacetylase (LpxC), which plays a crucial role in the biosynthesis of Lipid A, a vital component of the outer membrane of Gram-negative bacteria.[1][2][3] Preclinical studies have demonstrated its potent, broad-spectrum bactericidal activity against a wide range of clinical Gram-negative isolates, including MDR and extensively drug-resistant (XDR) strains of P. aeruginosa.[4][5] Notably, LPC-233 has shown a favorable safety profile in animal models, without the cardiovascular toxicity that has hindered the development of previous LpxC inhibitors.[6][7] This guide summarizes the available quantitative data, details experimental methodologies, and provides visualizations of key pathways and workflows to aid in the objective assessment of LPC-233's potential.

Data Presentation

In Vitro Susceptibility Data

The following tables summarize the Minimum Inhibitory Concentration (MIC) data for LPC-233 and comparator antibiotics against multidrug-resistant P. aeruginosa. It is important to note that this data is compiled from various studies, and direct head-to-head comparative studies are limited.

Table 1: In Vitro Activity of LPC-233 against Multidrug-Resistant P. aeruginosa

Compound	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)	Source
LPC-233	-	1	-	[4]

Note: MIC50 and a detailed MIC range for a large panel of MDR P. aeruginosa are not yet publicly available in the reviewed literature.

Table 2: In Vitro Activity of Comparator Antibiotics against Multidrug-Resistant P. aeruginosa

Compound	MIC50 (µg/mL)	MIC90 (µg/mL)	Susceptibility Rate (%)	Source
Ceftolozane/tazobactam	-	-	73.4 (XDR)	[8]
Ceftazidime/avibactam	-	-	71.0 (XDR)	[8]
Imipenem/relebactam	-	-	94.3	[8]
Meropenem	-	>8	15-20	[9]
Cefiderocol	0.5	2	98.3	[9]

Disclaimer: The data in Table 2 is sourced from different studies and against various panels of MDR/XDR P. aeruginosa. Direct comparison of these values should be done with caution.

Experimental Protocols

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The in vitro activity of LPC-233 and comparator agents is determined using the broth microdilution method as recommended by the Clinical and Laboratory Standards Institute (CLSI) M07 guidelines.[10][11][12]

Procedure:

• Preparation of Antimicrobial Solutions: Stock solutions of the antimicrobial agents are prepared and serially diluted in cation-adjusted Mueller-Hinton broth (CAMHB) in 96-well microtiter plates to obtain a range of concentrations.

• Inoculum Preparation: P. aeruginosa isolates are grown on an appropriate agar (B569324) medium, and colonies are suspended in a saline or broth solution. The turbidity of the bacterial suspension is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. The suspension is then further diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation: The prepared microtiter plates containing the serially diluted antimicrobial agents are inoculated with the standardized bacterial suspension.

• Incubation: The plates are incubated at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading Results: The MIC is determined as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the bacteria.

Murine Thigh Infection Model for In Vivo Efficacy

The in vivo efficacy of LPC-233 is evaluated in a neutropenic murine thigh infection model.[5][13][14][15][16]

Procedure:

• Induction of Neutropenia: Mice are rendered neutropenic by intraperitoneal administration of cyclophosphamide. This is typically done with two doses, for instance, 150 mg/kg four days before infection and 100 mg/kg one day before infection.

• Infection: A standardized inoculum of a multidrug-resistant P. aeruginosa strain is injected into the thigh muscle of the neutropenic mice.

• Treatment: At a specified time post-infection (e.g., 2 hours), treatment with LPC-233 or a comparator agent is initiated. The drug can be administered via various routes, such as oral gavage or subcutaneous injection, at different dosing regimens (e.g., twice daily for a set number of days).

• Assessment of Bacterial Burden: At the end of the treatment period, mice are euthanized, and the thigh muscles are aseptically removed and homogenized. The homogenates are serially diluted and plated on appropriate agar media to determine the number of colony-forming units (CFU) per gram of tissue.

• Data Analysis: The reduction in bacterial burden in the treated groups is compared to the vehicle control group to determine the in vivo efficacy of the compound.

Mandatory Visualization

Signaling Pathway: LpxC Inhibition in Lipid A Biosynthesis

Caption: LPC-233 blocks the Lipid A biosynthesis pathway by inhibiting the LpxC enzyme.

Experimental Workflow: Broth Microdilution MIC Testing

Caption: A standardized workflow for determining the Minimum Inhibitory Concentration (MIC) of an antibiotic.

Conclusion

LPC-233 demonstrates significant promise as a novel therapeutic agent against multidrug-resistant P. aeruginosa. Its unique mechanism of action, potent in vitro activity, and favorable preclinical safety profile warrant further investigation. While direct comparative data with current standard-of-care antibiotics are still emerging, the available evidence suggests that LPC-233 could be a valuable addition to the armamentarium against these challenging infections. Further clinical studies are essential to fully elucidate its efficacy and safety in humans.

References

• 1. researchgate.net [researchgate.net]
• 2. LPC-233 - Wikipedia [en.wikipedia.org]
• 3. Mechanism and Inhibition of LpxC: an essential zinc-dependent deacetylase of bacterial lipid A synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. IND-enabling studies of the potent LpxC inhibitor LPC-233 as a novel antibiotic against Gram-negative pathogens - Clayton Duncan [grantome.com]
• 6. Improved LpxC inhibitor antibiotic ready for human trials | BioWorld [bioworld.com]
• 7. researchgate.net [researchgate.net]
• 8. Difficult-to-Treat Pseudomonas aeruginosa Infections in Critically Ill Patients: A Comprehensive Review and Treatment Proposal [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. testinglab.com [testinglab.com]
• 11. dokumen.pub [dokumen.pub]
• 12. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 13. noblelifesci.com [noblelifesci.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Research and the Environment: Proper Disposal of Antibacterial Agent 233

The responsible management and disposal of antibacterial agents are paramount in research and drug development settings to ensure personnel safety, prevent environmental contamination, and mitigate the development of antimicrobial resistance.[1][2] This guide provides a comprehensive, step-by-step operational plan for the proper disposal of the hypothetical "Antibacterial Agent 233," representing a novel antibacterial compound. Researchers must always first consult the specific Safety Data Sheet (SDS) for any chemical and adhere to their institution's Environmental Health and Safety (EHS) guidelines.[3]

Waste Stream Identification and Segregation

Prior to disposal, a thorough hazard assessment of Antibacterial Agent 233 and all associated waste must be conducted. All materials contaminated with this agent are to be considered chemical waste and potentially biohazardous. Proper segregation at the point of generation is critical.

Data Presentation: Waste Stream Segregation

Waste Type	Description	Primary Hazard Category	Recommended Disposal Container
Solid Chemical Waste	Unused or expired pure compound (powder), contaminated personal protective equipment (PPE), weigh boats, and other contaminated lab supplies.	Chemical	Labeled, sealed container for solid chemical waste.
Liquid Chemical Waste	Concentrated stock solutions of Antibacterial Agent 233. These are considered hazardous chemical waste.[1]	Chemical	Approved, labeled, and sealed container for liquid chemical waste.[1]
Mixed Biohazardous & Chemical Waste	Used cell culture media, contaminated consumables (e.g., pipette tips, plates), and biological agents exposed to Antibacterial Agent 233.	Chemical & Biohazardous	Autoclavable biohazard bags or vented, autoclavable bottles for decontamination, followed by collection in a hazardous waste container.[1][3]

Disposal Procedures

The following protocols outline the step-by-step procedures for each identified waste stream.

Experimental Protocol: Disposal of Solid and Liquid Chemical Waste

• Personal Protective Equipment (PPE): Before handling waste, ensure appropriate PPE is worn, including a lab coat, safety glasses, and chemical-resistant gloves.

• Solid Waste Collection:

  • Collect all solid waste contaminated with Antibacterial Agent 233 in a designated, leak-proof container with a secure lid.

  • Label the container clearly with "Hazardous Waste," the chemical name ("Antibacterial Agent 233"), and the approximate quantity.[1]

• Liquid Waste (Stock Solutions) Collection:

  • Collect concentrated stock solutions in an approved, leak-proof, and sealed container specifically designated for liquid chemical waste.[1] Do not mix with other waste streams.[1]

  • Label the container with "Hazardous Waste," the chemical name, concentration, and solvent.[1]

• Storage: Store the sealed waste containers in a designated satellite accumulation area, away from incompatible materials.

• Disposal: Arrange for pickup and disposal through your institution's Environmental Health & Safety (EHS) department. High-temperature incineration is the preferred method for the final disposal of concentrated antibacterial agents.[1][2] Do not drain-dispose or attempt to autoclave concentrated stock solutions. [1]

Experimental Protocol: Decontamination and Disposal of Mixed Biohazardous & Chemical Waste

This protocol addresses waste containing both biological agents and Antibacterial Agent 233. The primary goal is to decontaminate the biological material before final chemical waste disposal.

• PPE: Wear a lab coat, safety glasses, and heat-resistant gloves when handling materials for autoclaving.

• Preparation for Autoclaving:

  • Collect liquid mixed waste in an autoclavable, vented container (e.g., borosilicate glass bottle with a loosened cap). Do not fill the container more than 75% full to prevent overflow during the cycle.[3]

  • Collect solid mixed waste in autoclavable biohazard bags.

  • Place the primary container in a secondary, autoclave-safe tray to contain any potential spills.[3]

  • Apply autoclave indicator tape to the outside of the container.[3]

• Autoclaving:

  • Process the waste in an autoclave, typically using a liquid cycle at 121°C for 30-60 minutes.[3] The cycle duration may need to be adjusted based on the waste volume and the heat stability of Antibacterial Agent 233.

  • Crucially, autoclaving may not degrade the chemical structure of the antibacterial agent. Therefore, the autoclaved waste must still be treated as chemical waste.[1][3]

• Post-Autoclaving and Final Disposal:

  • Once the autoclave cycle is complete and the contents have cooled, verify that the indicator tape has changed color, confirming the target temperature was reached.[3]

  • Securely close the cap on the liquid waste container.

  • Label the container clearly as "Autoclaved Chemical Waste," including the name "Antibacterial Agent 233."[3]

  • Arrange for final disposal through your institution's hazardous waste program.[3] Do not pour autoclaved liquid waste down the drain unless explicitly permitted by EHS for a specific, fully deactivated agent. [1]

Visualizing Disposal Workflows

To ensure clarity and adherence to safety procedures, the following diagrams illustrate the decision-making and operational workflows for the disposal of Antibacterial Agent 233.

Caption: Decision workflow for antibacterial waste disposal.

Caption: Autoclaving workflow for mixed waste decontamination.

References

• 1. benchchem.com [benchchem.com]
• 2. jmatonline.com [jmatonline.com]
• 3. benchchem.com [benchchem.com]

Personal protective equipment for handling Antibacterial agent 233

Disclaimer: No specific Safety Data Sheet (SDS) for a substance explicitly named "Antibacterial agent 233" or "Compound 7c" is publicly available. The following guidance is based on established best practices for handling potent, powdered antibacterial compounds of unknown specific toxicity. This information is intended to supplement, not replace, a substance-specific SDS. Always consult with your institution's Environmental Health and Safety (EHS) department for specific protocols.

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals to ensure the safe handling and disposal of Antibacterial agent 233.

Personal Protective Equipment (PPE)

The appropriate level of Personal Protective Equipment (PPE) is essential to prevent exposure through inhalation, skin contact, or ingestion. The required PPE varies depending on the specific task being performed.

Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Receiving and Unpacking	Safety glasses with side shields	Single pair of nitrile gloves	Lab coat	Not generally required
Weighing and Aliquoting (Solid/Powder Form)	Chemical splash goggles	Double nitrile gloves	Disposable lab coat or gown	N95 or higher-rated respirator (if not handled in a chemical fume hood)
Preparing Stock Solutions	Chemical splash goggles and face shield	Double nitrile gloves	Chemical-resistant lab coat or apron	Work within a certified chemical fume hood
Handling Solutions and Experimental Work	Safety glasses with side shields	Nitrile gloves	Lab coat	Not generally required if work is conducted in a well-ventilated area
Spill Cleanup	Chemical splash goggles and face shield	Double nitrile gloves	Chemical-resistant disposable gown	N95 or higher-rated respirator
Waste Disposal	Safety glasses with side shields	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant lab coat or apron	Not generally required

Note: Always inspect gloves for tears or punctures before use. Change gloves immediately if they become contaminated.

Operational Plan: Safe Handling Procedures

A systematic approach to handling potent antibacterial agents is crucial to minimize the risk of exposure and contamination.

1. Designated Work Area:

• All work with solid "Antibacterial agent 233" should be performed in a designated area, such as a chemical fume hood or a ventilated balance enclosure, to control airborne particles.

• Before and after handling, decontaminate the work surface with an appropriate disinfectant.

2. Engineering Controls:

• Ventilation: Always handle "Antibacterial agent 233" in a well-ventilated area. A chemical fume hood is highly recommended, especially when working with powders or generating aerosols.[1]

• Containment: For handling highly potent compounds, consider the use of a glove box or other containment solutions.

3. Standard Operating Procedures:

• Preparation: Before starting any procedure, gather all necessary equipment, including spatulas, weigh boats, tubes, and solvents.

• Weighing: Use a dedicated, calibrated analytical balance. Tare the balance with a clean weigh boat. Carefully transfer the desired amount of the powdered agent, avoiding the creation of dust. Close the primary container immediately after weighing.

• Solubilization: Within the chemical fume hood, add the solvent to the vessel containing the weighed powder. Cap the container securely before mixing to ensure complete dissolution.

• Labeling: Clearly label all solutions with the agent's name, concentration, solvent, date of preparation, and the user's initials.

• Handwashing: Wash hands thoroughly with soap and water after handling the agent and before leaving the laboratory.[1]

Disposal Plan

Proper disposal of "Antibacterial agent 233" and contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance. Antibiotic waste should generally be managed as chemical waste.[2]

• Solid Waste:

  • Collect all contaminated solid waste, including gloves, weigh boats, and absorbent paper, in a designated hazardous waste container.[3]

  • This container should be clearly labeled as "Hazardous Waste" and include the full chemical name.[4]

• Liquid Waste:

  • Concentrated stock solutions are considered hazardous chemical waste and should be collected in an approved, clearly labeled chemical waste container.[2]

  • Used culture media containing the antibacterial agent should also be treated as chemical waste. While autoclaving can sterilize the media, it may not inactivate the chemical agent.[4]

• Sharps Waste:

  • Any sharps, such as needles or Pasteur pipettes, contaminated with "Antibacterial agent 233" must be disposed of in a designated sharps container for chemical contamination.[4]

• Waste Storage and Collection:

  • Store all waste containers in a designated satellite accumulation area.

  • Ensure containers are kept securely closed except when adding waste.

  • Contact your institution's EHS office to schedule a waste pickup. Do not dispose of antibacterial waste down the drain or in the regular trash.[4]

Experimental Protocol: Preparation of a Stock Solution

This protocol outlines the steps for safely preparing a concentrated stock solution from a powdered form of "Antibacterial agent 233."

Materials:

• Antibacterial agent 233 (powder)

• Appropriate solvent (e.g., DMSO)

• Analytical balance

• Weigh boat

• Spatula

• Sterile conical tubes or vials

• Pipettes

• Vortex mixer

• Absorbent bench paper

• Required PPE (see table above for "Weighing and Aliquoting Powder" and "Preparing Stock Solutions")

Procedure:

• Preparation: Don all required PPE. Prepare the work area by laying down absorbent bench paper within a certified chemical fume hood.[3] Assemble all necessary materials.

• Weighing: Carefully weigh the desired amount of the powdered antibacterial agent in a weigh boat. Minimize the generation of dust during this process.[3]

• Solubilization: Transfer the powder to a sterile conical tube. Add a small amount of the appropriate solvent to the weigh boat to rinse any remaining powder and transfer it to the conical tube. Add the remaining solvent to the conical tube to reach the final desired volume.[3]

• Mixing: Cap the tube securely and vortex or invert until the antibacterial agent is fully dissolved.

• Sterilization (if required): Filter-sterilize the stock solution using a 0.22 µm syringe filter if required for the experimental application.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Clearly label all aliquots with the agent's name, concentration, date, and your initials. Store the aliquots at the recommended temperature (e.g., -20°C).

• Decontamination and Cleanup: Wipe down the work area in the chemical fume hood with an appropriate cleaning agent. Dispose of all contaminated materials (e.g., weigh boats, gloves, bench paper) as hazardous waste.[3]

Workflow for Safe Handling of Potent Powdered Antibacterial Agents

Caption: Workflow for the safe handling and disposal of a potent powdered antibacterial agent.

References

• 1. benchchem.com [benchchem.com]
• 2. bitesizebio.com [bitesizebio.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]